2-Ethyl-1-butanol

• CAS: 97-95-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical and Physical Properties of 2-Ethyl-1-butanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical properties of 2-Ethyl-1-butanol. The information is presented in a structured format to facilitate easy access and comparison for research, development, and safety applications.

Chemical Identity and Structure

2-Ethyl-1-butanol, also known as 2-ethylbutyl alcohol or pseudohexyl alcohol, is a branched-chain primary alcohol.[1][2][3][4] Its structure consists of a six-carbon chain with a hydroxyl group at the primary position and an ethyl group at the second carbon.

Table 1: Chemical Identification

Identifier	Value
IUPAC Name	2-ethylbutan-1-ol[1][5][6]
CAS Number	97-95-0[1][7]
Molecular Formula	C6H14O[1][7][8]
Molecular Weight	102.17 g/mol [1][7]
SMILES	CCC(CC)CO[1]
InChI Key	TZYRSLHNPKPEFV-UHFFFAOYSA-N

Physicochemical Properties

The physical and chemical properties of 2-Ethyl-1-butanol make it a versatile solvent and intermediate in various industrial and pharmaceutical applications.[8][9]

Table 2: Physical Properties

Property	Value
Appearance	Colorless liquid[9][10][11]
Odor	Mild, alcoholic odor[8]
Density	0.83 g/mL at 25 °C[8]
Boiling Point	146 °C[8][12]
Melting Point	-15 °C to -114.40 °C[8][10]
Flash Point	58 °C (136.4 °F) - closed cup[13]
Solubility in Water	4 g/L at 25 °C[8][14]
Refractive Index	1.422 at 20 °C[8]
Vapor Pressure	206 Pa[10]

Table 3: Chemical and Safety Properties

Property	Value
Chemical Stability	Stable under normal conditions.[13]
Incompatibilities	Strong oxidizing agents, Strong acids.[13][15]
Hazard Classifications	Flammable liquid (Category 3), Acute toxicity - Oral (Category 4), Acute toxicity - Dermal (Category 4)[13][15][16]
Autoignition Temperature	580 °F (304.4 °C)[13]

Experimental Protocols

The following are generalized methodologies for determining key physicochemical properties of a liquid like 2-Ethyl-1-butanol. Specific instrumental parameters may vary.

3.1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. A common laboratory method is distillation.

• Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source (e.g., heating mantle).

• Procedure:

  • The liquid is placed in the distillation flask along with boiling chips to ensure smooth boiling.

  • The apparatus is assembled, ensuring the thermometer bulb is positioned just below the side arm of the distillation flask to accurately measure the temperature of the vapor.

  • The liquid is heated, and the temperature is recorded when the liquid is boiling and a steady stream of condensate is collected in the receiving flask. This temperature is the boiling point.

3.2. Determination of Density

Density is the mass per unit volume of a substance. It is commonly determined using a pycnometer or a hydrometer.

• Apparatus: A pycnometer (a flask with a specific volume), a balance, and a temperature-controlled water bath.

• Procedure:

  • The empty pycnometer is weighed.

  • It is then filled with the liquid, and any excess is removed to ensure the volume is precise.

  • The filled pycnometer is weighed again.

  • The density is calculated by dividing the mass of the liquid (filled pycnometer weight minus empty pycnometer weight) by the known volume of the pycnometer. The measurement should be performed at a constant temperature.[8]

3.3. Determination of Flash Point

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable mixture in air. A common method is the closed-cup method.

• Apparatus: A closed-cup flash point tester (e.g., Pensky-Martens or Tag Closed Tester), which consists of a sample cup with a lid, a stirring mechanism, a heat source, and an ignition source.

• Procedure:

  • The sample is placed in the sample cup.

  • The lid is closed, and the sample is heated at a slow, constant rate while being stirred.

  • At regular temperature intervals, an ignition source is introduced into the vapor space above the liquid.

  • The flash point is the lowest temperature at which the vapors ignite with a brief flash.[13]

Logical Relationships of Properties

The chemical and physical properties of 2-Ethyl-1-butanol are interconnected and influence its behavior and applications.

Caption: Logical flow of 2-Ethyl-1-butanol's properties.

Applications

2-Ethyl-1-butanol is utilized in a variety of applications, primarily as a solvent and a chemical intermediate.[8][9] Its properties make it suitable for:

• Solvent: It is used as a solvent for resins, lacquers, and other organic materials.[9]

• Chemical Synthesis: It serves as a precursor in the synthesis of plasticizers, lubricants, and surfactants.[9]

• Pharmaceuticals: It is employed in the manufacturing of certain pharmaceutical compounds.[1][8]

Safety and Handling

2-Ethyl-1-butanol is a flammable liquid and should be handled with appropriate safety precautions.[15][16][17] It is harmful if swallowed or in contact with skin.[15][16] Proper personal protective equipment (PPE), including gloves, safety glasses, and respiratory protection, should be used when handling this chemical.[13] Store in a cool, dry, well-ventilated area away from ignition sources.[16][17]

References

• 1. 2-Ethyl-1-butanol | C6H14O | CID 7358 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Ethyl-1-butanol | 97-95-0 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 3. 2-ethyl-1-butanol [stenutz.eu]
• 4. 1-Butanol, 2-ethyl- [webbook.nist.gov]
• 5. 2-Ethyl-1-butanol, 99% | Fisher Scientific [fishersci.ca]
• 6. B21026.AP [thermofisher.com]
• 7. scbt.com [scbt.com]
• 8. 2-Ethyl-1-butanol | 97-95-0 [chemicalbook.com]
• 9. nbinno.com [nbinno.com]
• 10. 2-Ethyl-1-butanol - Wikipedia [en.wikipedia.org]
• 11. Page loading... [wap.guidechem.com]
• 12. 2-Ethyl-1-butanol 98 97-95-0 [sigmaaldrich.com]
• 13. godavaribiorefineries.com [godavaribiorefineries.com]
• 14. chembk.com [chembk.com]
• 15. fishersci.com [fishersci.com]
• 16. storamjabatankimiafakultisainsutm.wordpress.com [storamjabatankimiafakultisainsutm.wordpress.com]
• 17. chemicalbook.com [chemicalbook.com]

A Technical Guide to the Synthesis of 2-Ethyl-1-butanol via Aldol Condensation

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the synthesis of 2-ethyl-1-butanol and its analogues, focusing on the core chemical process of aldol (B89426) condensation. The primary industrial route involves the self-condensation of n-butyraldehyde to form the key intermediate, 2-ethyl-2-hexenal (B1232207), which is subsequently hydrogenated to yield 2-ethylhexanol, a structurally similar and industrially significant alcohol.[1][2][3] While 2-ethyl-1-butanol itself is produced by the mixed aldol condensation of acetaldehyde (B116499) and n-butyraldehyde followed by hydrogenation, the self-condensation of n-butyraldehyde serves as a well-documented model for the underlying principles and process conditions.[4] This guide details the reaction mechanisms, experimental protocols, and performance data associated with this critical C-C bond-forming reaction.

Core Reaction Mechanism

The synthesis is a multi-step process initiated by a base or acid-catalyzed aldol condensation, followed by dehydration and finally hydrogenation.[5][6]

• Enolate Formation: A base abstracts an acidic α-hydrogen from an n-butyraldehyde molecule to form a nucleophilic enolate ion.[7][8]

• Aldol Addition: The enolate attacks the electrophilic carbonyl carbon of a second n-butyraldehyde molecule, forming a β-hydroxy aldehyde (aldol) intermediate, specifically 2-ethyl-3-hydroxyhexanal.[9][10]

• Dehydration (Condensation): The aldol intermediate readily dehydrates, often with gentle heating, to eliminate a water molecule and form a stable, conjugated α,β-unsaturated aldehyde, 2-ethyl-2-hexenal.[5][6]

• Hydrogenation: The C=C double bond and the aldehyde group of 2-ethyl-2-hexenal are reduced (hydrogenated) to yield the final saturated alcohol, 2-ethylhexanol.[1]

Caption: Reaction pathway for 2-ethylhexanol synthesis.

Experimental Protocols & Quantitative Data

The efficiency of the aldol condensation step is highly dependent on the catalyst and reaction conditions. Solid acid and bifunctional catalysts are commonly employed to facilitate the reaction and improve selectivity.

Generalized Experimental Protocol (Batch Reaction for Aldol Condensation)

• Catalyst Preparation: A solid acid catalyst (e.g., Ce-modified γ-Al2O3) is prepared, often involving impregnation followed by calcination at high temperatures (e.g., 550 °C for 5 hours) and reduction.[11][12]

• Reactor Charging: A high-pressure batch reactor is charged with n-butyraldehyde and the prepared catalyst. The catalyst loading is typically a specific weight percentage of the reactant mass (e.g., 15 wt%).[13]

• Reaction Execution: The reactor is sealed and purged with an inert gas. The mixture is heated to the target reaction temperature (e.g., 120-180 °C) and stirred for a specified duration (e.g., 6-8 hours).[13][14] For direct hydrogenation, the reactor is then pressurized with hydrogen (e.g., 4.0 MPa).[13]

• Product Recovery: After cooling, the catalyst is separated from the liquid product mixture by filtration.

• Purification: The crude product is purified. This can involve distillation to separate the desired product (2-ethyl-2-hexenal or the final alcohol) from unreacted starting material and byproducts.[15] Alternative purification methods involve forming borate (B1201080) esters or acetonide esters to facilitate separation before hydrolyzing them back to the alcohol.[15]

Table 1: Performance of Various Catalysts in n-Butyraldehyde Self-Condensation to 2-Ethyl-2-hexenal

Catalyst	Catalyst Loading	Temperature (°C)	Time (h)	n-Butyraldehyde Conversion (%)	2-Ethyl-2-hexenal Yield/Selectivity (%)	Reference(s)
Ce-modified γ-Al2O3	15 wt%	180	Not specified	93.8	88.6 (Yield)	[11][16]
KF-γ-Al2O3	10 wt%	120	6	99.0	98.1 (Yield) / 99.1 (Selectivity)	[14]
H4SiW12O40/SiO2	15 wt%	120	6	90.4	89.2 (Selectivity)	[17]

| [HSO3-b-N(Et)3]p-TSA | 10 wt% | 120 (393 K) | 6 | 89.7 | 87.8 (Selectivity) |[18] |

Table 2: Performance of Bifunctional Catalysts in Direct Synthesis of 2-Ethylhexanol from n-Butyraldehyde

Catalyst	Catalyst Loading	Temperature (°C)	Pressure (MPa)	Time (h)	2-Ethylhexanol Yield (%)	n-Butanol Yield (%)	Reference(s)
Ni/Ce-Al2O3	15 wt%	170	4.0	8	66.9	18.9	[13]

| Ni/Al2O3 | Not specified | 170 | 4.0 | 8 | 49.4 | Not specified |[11][13] |

Process Workflow and Visualization

The overall manufacturing process can be visualized as a sequence of core unit operations, from raw material input to the final purified product. This workflow is critical for process design, optimization, and scaling in an industrial setting.

Caption: General experimental workflow for synthesis.

References

• 1. US5144089A - 2-ethyl-2-hexenal by aldol condensation of butyraldehyde in a continuous process - Google Patents [patents.google.com]
• 2. homework.study.com [homework.study.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 2-Ethyl-1-butanol - Wikipedia [en.wikipedia.org]
• 5. Aldol condensation - Wikipedia [en.wikipedia.org]
• 6. Khan Academy [khanacademy.org]
• 7. SATHEE: Aldol Condensation [sathee.iitk.ac.in]
• 8. google.com [google.com]
• 9. quora.com [quora.com]
• 10. webstor.srmist.edu.in [webstor.srmist.edu.in]
• 11. researchgate.net [researchgate.net]
• 12. Direct synthesis of 2-ethylhexanol via n-butanal aldol condensation–hydrogenation reaction integration over a Ni/Ce-Al2O3 bifunctional catalyst - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. CN114105731A - Preparation method of 2-ethyl-1-butanol - Google Patents [patents.google.com]
• 16. n-Butyraldehyde self-condensation catalyzed by Ce-modified γ-Al2O3 - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to 2-Ethyl-1-butanol (CAS No. 97-95-0)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Ethyl-1-butanol (CAS No. 97-95-0), a significant organic chemical compound with diverse applications. This document outlines its chemical and physical properties, spectroscopic data, safety and handling information, and detailed experimental protocols for its synthesis.

Chemical Identification and Physical Properties

2-Ethyl-1-butanol, with the IUPAC name 2-ethylbutan-1-ol, is a branched-chain primary alcohol. Its structure contributes to a low freezing point, making it and its esters valuable in applications requiring reduced viscosity and lower freezing points, such as in plasticizers and lubricants. It also finds use as a solvent, particularly in the pharmaceutical industry, and can facilitate the separation of ethanol (B145695) from water in azeotropic mixtures.

A summary of its key physical and chemical properties is presented in Table 1.

Property	Value	Source
Molecular Formula	C6H14O
Molecular Weight	102.177 g/mol
Appearance	Colorless liquid
Boiling Point	145 to 151 °C
Melting Point	-114.40 °C
Density	0.830 g/mL at 25 °C
Solubility in Water	10 g/L
Refractive Index (nD)	1.422 at 20 °C
Flash Point	58 °C (136 °F)
Vapor Pressure	206 Pa

Spectroscopic Data for Structural Elucidation

The structural identification of 2-Ethyl-1-butanol is confirmed through various spectroscopic techniques. A summary of available spectroscopic data is provided in Table 2.

Spectroscopic Data	Key Features and References
¹H NMR	Spectra are available for review.
¹³C NMR	Data is available in spectral databases.
Mass Spectrometry (MS)	Electron Ionization (EI) mass spectra are available, with characteristic fragments at m/z 43, 70, 71, 55, and 84.
Infrared (IR) Spectroscopy	IR spectra are available for this compound.

Safety and Handling Information

2-Ethyl-1-butanol is classified as a hazardous chemical. It is a flammable liquid and vapor and is harmful if swallowed or in contact with skin. Proper personal protective equipment (PPE), including eye shields, face shields, and gloves, should be used when handling this compound.

Hazard Class	GHS Pictogram	Signal Word	Hazard Statement	Precautionary Statements
Flammable Liquid (Category 3)	GHS02: Flame	Warning	H226: Flammable liquid and vapor	P210, P233, P240, P241, P242, P243
Acute Toxicity, Oral (Category 4)	GHS07: Exclamation Mark	Warning	H302: Harmful if swallowed	P264, P270, P301+P312+P330
Acute Toxicity, Dermal (Category 4)	GHS07: Exclamation Mark	Warning	H312: Harmful in contact with skin	P280, P302+P352+P312, P362+P364

Experimental Protocols for Synthesis

Several methods for the synthesis of 2-Ethyl-1-butanol have been reported. The primary industrial method involves an aldol (B89426) condensation followed by hydrogenation. Other notable methods include the Guerbet reaction and synthesis via a Grignard reagent.

Industrial Production: Aldol Condensation and Hydrogenation

This is the main commercial route for producing 2-Ethyl-1-butanol.

Methodology:

• Aldol Condensation: Acetaldehyde and butyraldehyde (B50154) are reacted in the presence of a base catalyst to undergo an aldol condensation, forming 2-ethyl-2-hexenal.

• Hydrogenation: The intermediate, 2-ethyl-2-hexenal, is subsequently hydrogenated to yield 2-Ethyl-1-butanol.

Guerbet Reaction

The Guerbet reaction provides an alternative route for the synthesis of 2-Ethyl-1-butanol.

Methodology: This reaction involves the dimerization of n-butanol at elevated temperatures in the presence of a suitable catalyst, such as a bifunctional catalyst based on copper or palladium precursors and sodium butoxide, to produce 2-ethyl-1-hexanol. While this reference focuses on 2-ethyl-1-hexanol, the Guerbet reaction is a general method for converting primary alcohols to their β-alkylated dimer alcohols.

Grignard Synthesis

A laboratory-scale synthesis can be achieved using a Grignard reagent.

Methodology:

• Grignard Reagent Formation: 3-Halopentane is reacted with magnesium metal in an organic solvent (e.g., 2-methyltetrahydrofuran (B130290) or tetrahydrofuran) to prepare the corresponding Grignard reagent.

• Reaction with Paraformaldehyde: The prepared Grignard reagent is then reacted with paraformaldehyde.

• Hydrolysis: The resulting mixture is hydrolyzed to yield a crude product of 2-Ethyl-1-butanol.

• Purification: The crude product can be purified by ester exchange reaction with trimethyl borate (B1201080) or dimethyl acetonide.

Visualizations

The following diagrams illustrate key logical and structural relationships for 2-Ethyl-1-butanol.

Caption: Workflow for the synthesis, purification, and identification of 2-Ethyl-1-butanol.

Caption: Structural relationship of 2-Ethyl-1

Spectroscopic Profile of 2-Ethyl-1-butanol: A Technical Guide

An In-depth Analysis of NMR, IR, and Mass Spectrometry Data for Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the spectroscopic data for 2-Ethyl-1-butanol (CAS No. 97-95-0), a key intermediate and solvent in various chemical and pharmaceutical applications. The following sections present a detailed analysis of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, complete with experimental protocols and a logical workflow for spectroscopic analysis.

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry of 2-Ethyl-1-butanol.

Table 1: ¹H NMR Spectroscopic Data for 2-Ethyl-1-butanol (90 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Number of Protons	Assignment
0.90	Triplet	7.4	6H	2 x -CH₃
1.36	Multiplet	-	5H	-CH(CH₂CH₃)₂ & -OH
3.51	Doublet	5.5	2H	-CH₂OH

Table 2: ¹³C NMR Spectroscopic Data for 2-Ethyl-1-butanol (22.5 MHz, CDCl₃)

Chemical Shift (δ) ppm	Carbon Atom
11.2	-CH₃
23.1	-CH₂-
43.7	-CH-
65.0	-CH₂OH

Table 3: Infrared (IR) Spectroscopy Peak Data for 2-Ethyl-1-butanol (Liquid Film)

Wavenumber (cm⁻¹)	Transmittance (%)	Assignment
3348	66	O-H stretch (broad)
2961	18	C-H stretch
2931	24	C-H stretch
2876	32	C-H stretch
1466	45	C-H bend
1381	68	C-H bend
1042	50	C-O stretch

Table 4: Mass Spectrometry (MS) Data for 2-Ethyl-1-butanol

Mass-to-Charge Ratio (m/z)	Relative Intensity (%)
27	28.9
29	44.8
31	48.3
41	55.2
42	34.5
43	100.0
55	41.4
56	93.1
57	62.1
71	31.0
102	0.3

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data presented above for a liquid alcohol such as 2-Ethyl-1-butanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: A small amount of 2-Ethyl-1-butanol (typically 5-25 mg) is dissolved in approximately 0.5-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean, dry NMR tube. A small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), is often added to calibrate the chemical shift scale to 0 ppm.

• Instrument Setup: The NMR tube is placed in the spectrometer's probe. The magnetic field is shimmed to achieve homogeneity, which is crucial for obtaining high-resolution spectra.

• Data Acquisition: For ¹H NMR, a 90 MHz spectrometer is commonly used. A series of radiofrequency pulses are applied to the sample, and the resulting free induction decay (FID) signal is recorded. For ¹³C NMR, a 22.5 MHz frequency is used, and due to the low natural abundance of the ¹³C isotope, a larger number of scans is typically required to achieve a good signal-to-noise ratio.

• Data Processing: The FID is converted into a frequency-domain spectrum using a Fourier transform. The spectrum is then phased, baseline-corrected, and referenced to the TMS signal. Integration of the peaks in the ¹H NMR spectrum provides the relative ratios of the protons.

Infrared (IR) Spectroscopy

• Sample Preparation: For a liquid sample like 2-Ethyl-1-butanol, the simplest method is to prepare a thin liquid film. A drop of the neat liquid is placed between two salt plates (e.g., NaCl or KBr), which are then pressed together to form a thin, uniform film.

• Instrument Setup: A background spectrum of the empty salt plates is first recorded. The salt plates with the sample are then placed in the sample holder of the FTIR spectrometer.

• Data Acquisition: A beam of infrared radiation is passed through the sample. The detector measures the amount of light that is transmitted at each wavenumber.

• Data Processing: The instrument's software automatically subtracts the background spectrum from the sample spectrum to produce the final IR spectrum, which is typically plotted as transmittance or absorbance versus wavenumber (in cm⁻¹).

Mass Spectrometry (MS)

• Sample Introduction: A small amount of the volatile liquid sample is introduced into the mass spectrometer, often via a gas chromatograph (GC-MS) for separation and purification before analysis, or through direct injection.

• Ionization: In the ion source, the sample molecules are bombarded with a high-energy electron beam (typically 70 eV), which causes the molecules to ionize and fragment. This is known as electron ionization (EI).

• Mass Analysis: The resulting positively charged ions are accelerated into a mass analyzer (e.g., a quadrupole), which separates the ions based on their mass-to-charge ratio (m/z).

• Detection: An electron multiplier detects the separated ions. The signal is amplified and recorded by a computer. The resulting mass spectrum is a plot of the relative abundance of each ion as a function of its m/z ratio.

Spectroscopic Analysis Workflow

The following diagram illustrates a logical workflow for the spectroscopic analysis of a chemical compound.

Caption: Logical Workflow for Spectroscopic Analysis.

Molecular structure and IUPAC name of 2-Ethyl-1-butanol

An In-depth Technical Guide to 2-Ethyl-1-butanol

Abstract

This technical guide provides a comprehensive overview of 2-Ethyl-1-butanol, a six-carbon branched-chain alcohol. It details the molecule's structure, nomenclature, and physicochemical properties, presenting quantitative data in structured tables for clarity. The guide outlines key experimental protocols for its synthesis, including industrial and laboratory-scale methods. Furthermore, it visualizes the molecular structure and a detailed experimental workflow using Graphviz diagrams, adhering to specified presentation standards for a scientific audience. This document serves as a core reference for researchers, chemists, and professionals in drug development and chemical manufacturing.

Molecular Structure and IUPAC Nomenclature

2-Ethyl-1-butanol is a primary alcohol. The presence of an ethyl group on the second carbon of the butanol chain results in a chiral center, though it is commonly used as a racemic mixture.

• IUPAC Name : The officially recognized IUPAC name for this compound is 2-ethylbutan-1-ol [1][2][3].

• Molecular Formula : C₆H₁₄O[1][4]

• Synonyms : It is also known by several other names, including 2-Ethylbutyl alcohol, Pseudohexyl alcohol, and 3-Methylolpentane[1][4][5].

Below is a diagram representing the 2D chemical structure of 2-Ethyl-1-butanol.

Caption: 2D Structure of 2-Ethyl-1-butanol.

Physicochemical and Spectroscopic Data

The physical and chemical properties of 2-Ethyl-1-butanol are summarized below. Its branched structure hinders crystallization, resulting in a very low freezing point[2].

Table 1: Identification and Registration

Identifier	Value
CAS Number	97-95-0[1][6]
PubChem CID	7358[1]
EC Number	202-621-4[1][6]
UN Number	2275[1]
InChI Key	TZYRSLHNPKPEFV-UHFFFAOYSA-N[1][6]
Canonical SMILES	CCC(CC)CO[1]

Table 2: Physical Properties

Property	Value
Molecular Weight	102.177 g·mol⁻¹[2]
Appearance	Colorless liquid[1][2]
Density	0.830 g/mL at 25 °C[2][6]
Melting Point	-114.4 °C[2]
Boiling Point	145 to 151 °C[2]
Solubility in Water	10 g/L[2]
Vapor Pressure	206 Pa at 25 °C[2]
Refractive Index (n²⁰/D)	1.422[2][6]

Table 3: Safety and Hazard Data

Property	Value
Flash Point	58 °C (136 °F)[2][6]
GHS Signal Word	Warning[2][6]
GHS Hazard Statements	H302 (Harmful if swallowed), H312 (Harmful in contact with skin)[2]
LD₅₀ (oral, rat)	1.85 g/kg[2]

Experimental Protocols: Synthesis

2-Ethyl-1-butanol is produced through several synthetic routes. The primary industrial method involves an aldol (B89426) condensation followed by hydrogenation, while laboratory synthesis often utilizes Grignard reagents.

Industrial Production: Aldol Condensation

The industrial manufacturing of 2-Ethyl-1-butanol is achieved through the aldol condensation of acetaldehyde (B116499) and butyraldehyde. The resulting intermediate, 2-ethyl-2-hexenal, is subsequently hydrogenated to yield the final product[2][7][8].

Laboratory Synthesis: Grignard Reaction

A common laboratory-scale synthesis involves the reaction of a Grignard reagent with an aldehyde. A specific method uses 3-halogenated pentane (B18724) to form the Grignard reagent, which then reacts with paraformaldehyde[9]. The resulting product is hydrolyzed to obtain crude 2-Ethyl-1-butanol, which is then purified.

The workflow for this synthesis and purification process is detailed below.

Caption: Workflow for the synthesis and purification of 2-Ethyl-1-butanol.

Detailed Protocol Steps (based on CN114105731A)[9]:

• Grignard Reagent Preparation : 3-halogenated pentane (e.g., 3-bromopentane) is mixed with magnesium metal in a suitable organic solvent like diethyl ether and heated to initiate the reaction. The remaining 3-halogenated pentane is added dropwise to complete the formation of the Grignard reagent.

• Reaction with Paraformaldehyde : The prepared Grignard reagent is cooled, and paraformaldehyde is added portion-wise.

• Hydrolysis : The reaction mixture is then hydrolyzed (e.g., with acidic water) to yield a crude product of 2-Ethyl-1-butanol.

• Purification :

  • The crude product is mixed with trimethyl borate. The mixture is heated to distill off the exchanged methanol.

  • The temperature is then raised, and distillation under reduced pressure is performed to isolate tris(2-ethyl-butyl) borate.

  • This borate ester is then hydrolyzed by adding it to water.

  • The organic layer is separated, and the aqueous layer is extracted. The combined organic phases are dried and subjected to a final reduced-pressure distillation to yield high-purity 2-Ethyl-1-butanol.

Applications in Research and Industry

Due to its specific chemical properties, 2-Ethyl-1-butanol finds use in several fields:

• Solvent : It is used as a solvent for various organic syntheses, separation processes, and in the formulation of paints and coatings[1][8][10].

• Pharmaceuticals and Cosmetics : It serves as a precursor in the synthesis of various pharmaceutical compounds, such as anticonvulsant agents, and is used as a perfuming agent in the cosmetics industry[1][10].

• Plasticizers and Lubricants : Esters derived from 2-Ethyl-1-butanol are used as plasticizers and lubricants. The branched structure of the alcohol helps to lower the viscosity and freezing points of these products[2].

• Ethanol (B145695) Separation : It can be employed to facilitate the separation of ethanol from water by breaking the azeotrope, which is critical for producing high-purity ethanol[2].

References

• 1. 2-Ethyl-1-butanol | C6H14O | CID 7358 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Ethyl-1-butanol - Wikipedia [en.wikipedia.org]
• 3. The IUPAC name of C2H52CHCH2OH is A 2 ethyl 1 butanol class 12 chemistry CBSE [vedantu.com]
• 4. 1-Butanol, 2-ethyl- [webbook.nist.gov]
• 5. ez.restek.com [ez.restek.com]
• 6. 2-Ethyl-1-butanol 98 97-95-0 [sigmaaldrich.com]
• 7. 2-Ethyl-1-butanol synthesis - chemicalbook [chemicalbook.com]
• 8. Page loading... [wap.guidechem.com]
• 9. CN114105731A - Preparation method of 2-ethyl-1-butanol - Google Patents [patents.google.com]
• 10. 2-Ethyl-1-butanol | 97-95-0 [chemicalbook.com]

Solubility of 2-Ethyl-1-butanol in water and organic solvents

An In-depth Technical Guide to the Solubility of 2-Ethyl-1-butanol

This technical guide provides a comprehensive overview of the solubility of 2-Ethyl-1-butanol in water and various organic solvents. Designed for researchers, scientists, and professionals in drug development, this document consolidates key solubility data, outlines experimental methodologies for its determination, and visualizes the chemical principles governing its solubility profile.

Introduction to 2-Ethyl-1-butanol

2-Ethyl-1-butanol (CAS No. 97-95-0) is a six-carbon, branched-chain primary alcohol with the chemical formula C₆H₁₄O.[1] Structurally, it consists of a butanol backbone with an ethyl group at the second carbon.[2] This structure, specifically the presence of a polar hydroxyl (-OH) group and a nonpolar hexyl hydrocarbon body, dictates its solubility characteristics. The branching in its structure disrupts crystal packing, resulting in a very low freezing point, which makes it and its esters useful as plasticizers and lubricants.[3] It is a colorless liquid utilized as a solvent for oils, resins, and dyes, and as an intermediate in the manufacturing of pharmaceuticals, perfumes, and flavorings.[1][4]

Solubility Profile of 2-Ethyl-1-butanol

The solubility of 2-Ethyl-1-butanol is a function of its molecular structure, which imparts a dual nature. The hydroxyl group is hydrophilic and capable of forming hydrogen bonds, while the six-carbon alkyl chain is hydrophobic and interacts via van der Waals forces.[2][5] This balance influences its solubility in both polar and nonpolar media.

Solubility in Water

2-Ethyl-1-butanol is described as slightly or moderately soluble in water.[1][2] The polar hydroxyl group can form hydrogen bonds with water molecules, facilitating dissolution. However, the relatively large nonpolar hydrocarbon portion of the molecule limits this solubility.[2][6] As the length of the carbon chain in alcohols increases, the hydrophobic character becomes more dominant, leading to decreased water solubility.[6][7]

Solubility in Organic Solvents

2-Ethyl-1-butanol demonstrates high solubility in a wide range of organic solvents. It is reported to be soluble in alcohol and ether and miscible with most organic solvents.[1][4] Its solubility is particularly favorable in non-polar solvents like hexane (B92381) and cyclohexane.[2] This is due to the favorable van der Waals interactions between the alkyl chain of the alcohol and the nonpolar solvent molecules.

Quantitative Solubility Data

The following table summarizes the reported quantitative solubility data for 2-Ethyl-1-butanol.

Solvent	Formula	Type	Solubility Value	Temperature	Reference(s)
Water	H₂O	Polar Protic	4 g/L	25 °C	[4][8]
Water	H₂O	Polar Protic	10 g/L	Standard State (25 °C)	[3]
Alcohol	R-OH	Polar Protic	Soluble / Miscible	Not Specified	[1][8]
Ether	R-O-R	Polar Aprotic	Soluble / Miscible	Not Specified	[1][8]
Most Organic Solvents	-	Various	Miscible	Not Specified	[1][4][8]

Note: There is a discrepancy in the reported water solubility, with values ranging from 4 g/L to 10 g/L. This may be due to different experimental conditions or methods. The term "miscible" implies that the substances are soluble in all proportions.

Experimental Protocol for Solubility Determination

While specific protocols for determining the solubility of 2-Ethyl-1-butanol are not detailed in the provided search results, a general method for assessing the solubility of a liquid compound can be described. This procedure is a standard approach used in chemical laboratories.

Objective: To determine the solubility of a liquid test compound (e.g., 2-Ethyl-1-butanol) in a given solvent (e.g., water).

Materials:

• Test compound (2-Ethyl-1-butanol)

• Solvent (e.g., deionized water)

• Calibrated pipettes or micropipettes

• Vials or test tubes with closures

• Vortex mixer or magnetic stirrer

• Analytical balance

• Constant temperature bath or shaker

Procedure:

• Preparation: A specific volume of the solvent (e.g., 1.0 mL) is added to a series of test tubes. The tubes are placed in a constant temperature bath (e.g., set to 25 °C) to equilibrate.

• Addition of Solute: A known, small amount of the liquid solute (2-Ethyl-1-butanol) is added to the first test tube.[9]

• Mixing: The test tube is sealed and shaken vigorously (e.g., using a vortex mixer) for a set period to ensure thorough mixing and facilitate dissolution.[9]

• Observation: The mixture is allowed to stand and is visually inspected for any signs of insolubility, such as the formation of a separate layer, cloudiness, or droplets.

• Incremental Addition: If the initial amount dissolves completely, subsequent, incremental additions of the solute are made to the same test tube, with vigorous mixing and observation after each addition.[9]

• Saturation Point: The process is continued until the saturation point is reached, which is identified by the persistence of a separate phase (undissolved solute) even after prolonged mixing.

• Quantification: The total amount of solute added to achieve saturation is recorded. The solubility is then calculated and typically expressed in units of grams per liter (g/L) or milligrams per milliliter (mg/mL).

• Confirmation: The experiment should be repeated to ensure the reproducibility of the results.

Visualization of Solubility Principles

The following diagram illustrates the molecular interactions that govern the solubility of 2-Ethyl-1-butanol in polar and non-polar solvents.

Caption: Solubility mechanism of 2-Ethyl-1-butanol.

References

• 1. 2-Ethyl-1-butanol | C6H14O | CID 7358 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. 2-Ethyl-1-butanol - Wikipedia [en.wikipedia.org]
• 4. Page loading... [guidechem.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. scribd.com [scribd.com]
• 8. 2-Ethyl-1-butanol | 97-95-0 [chemicalbook.com]
• 9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

An In-depth Technical Guide to 2-Ethyl-1-butanol: Synonyms, Properties, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Ethyl-1-butanol, a significant chemical intermediate and solvent. The document details its various synonyms and alternative names, summarizes its key quantitative properties, and outlines detailed experimental protocols for its synthesis.

Synonyms and Alternative Names

2-Ethyl-1-butanol is known by a variety of names across different contexts, including systematic IUPAC nomenclature, common trivial names, and various identifiers used in chemical databases and commerce. A comprehensive list is provided in Table 1 for clear reference.

Table 1: Synonyms and Alternative Names for 2-Ethyl-1-butanol

Category	Name
IUPAC Name	2-Ethylbutan-1-ol[1][2]
Systematic Name	1-Butanol, 2-ethyl-[3]
Common Names	2-Ethylbutanol, 2-Ethylbutyl alcohol[1][3][4], Pseudohexyl alcohol[1][3][5], 3-Methylolpentane[1][5], Isohexylalcohol[4]
Other Names	3-Pentyl carbinol, sec-Pentylcarbinol, Ethylbutanol
CAS Registry No.	97-95-0[1][2][4][5][6]
EC Number	202-621-4[2][3]
UN Number	2275[1][3]
Beilstein Registry No.	1731254[2]
RTECS Number	EL3850000[2]
PubChem CID	7358[2][3]
ChemSpider ID	7080[2]

A logical diagram illustrating the hierarchy and relationship between these names is presented below.

Nomenclature hierarchy of 2-Ethyl-1-butanol.

Quantitative Data

The physical and chemical properties of 2-Ethyl-1-butanol are summarized in Table 2, providing essential data for researchers and chemical professionals.

Table 2: Physical and Chemical Properties of 2-Ethyl-1-butanol

Property	Value
Molecular Formula	C₆H₁₄O[1][4]
Molecular Weight	102.17 g/mol [3][4]
Appearance	Colorless liquid[2]
Odor	Mild, alcoholic[7]
Density	0.830 g/mL at 25 °C[2]
Boiling Point	146 °C[2][7]
Melting Point	-114.4 °C[2]
Flash Point	58 °C (136 °F)[2]
Solubility in water	10 g/L[2]
Refractive Index (n²⁰/D)	1.422[2]
Vapor Pressure	206 Pa[2]

Experimental Protocols for Synthesis

Several synthetic routes are available for the preparation of 2-Ethyl-1-butanol. The following sections provide detailed methodologies for key laboratory-scale and industrial synthesis processes.

This method provides a high-purity product suitable for pharmaceutical applications. The process involves the reaction of a Grignard reagent with paraformaldehyde, followed by hydrolysis and purification.

Experimental Protocol:

• Step 1: Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings (1.1-1.15 molar equivalents) and an organic solvent such as 2-methyltetrahydrofuran (B130290) or tetrahydrofuran. Initiate the reaction by adding a small amount of 3-halopentane (e.g., 3-bromopentane, 1 molar equivalent). Once the reaction starts, add the remaining 3-halopentane dropwise to maintain a gentle reflux. After the addition is complete, continue to heat the mixture to ensure the complete reaction of magnesium.

• Step 2: Reaction with Paraformaldehyde: Cool the prepared Grignard reagent to -15 °C. Add paraformaldehyde (2.0-4.0 molar equivalents) portion-wise while maintaining the temperature at -15 °C. Allow the reaction to proceed at this temperature for 3 hours.

• Step 3: Hydrolysis and Work-up: Slowly warm the reaction mixture to 10 °C. Quench the reaction by the slow addition of 1M hydrochloric acid until the pH of the aqueous layer is between 2 and 3. Separate the organic layer, and extract the aqueous layer with a suitable solvent like MTBE. Combine the organic phases, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude 2-Ethyl-1-butanol.

• Step 4: Purification: Mix the crude product with trimethyl borate (B1201080) (0.30-0.35 molar equivalents) at room temperature. Heat the mixture to 50 °C for 1 hour, then increase the temperature to 66-70 °C to distill off the formed methanol (B129727) at atmospheric pressure. The resulting tris(2-ethyl-butyl) borate is then distilled under reduced pressure at 150-180 °C. Hydrolyze the purified borate ester by adding it to water and stirring at 30 °C for 2 hours. Separate the organic layer, extract the aqueous layer, combine the organic phases, dry, and distill under reduced pressure to yield pure 2-Ethyl-1-butanol.

The primary industrial route for manufacturing 2-Ethyl-1-butanol involves the aldol (B89426) condensation of acetaldehyde (B116499) and butyraldehyde (B50154), followed by hydrogenation.[2]

Process Description:

• Step 1: Aldol Condensation: Acetaldehyde and butyraldehyde are reacted in the presence of a base catalyst, typically an aqueous solution of sodium hydroxide. This reaction forms 2-ethyl-2-hexenal (B1232207) through an aldol addition followed by dehydration. The reaction is exothermic and requires careful temperature control.

• Step 2: Hydrogenation: The resulting α,β-unsaturated aldehyde, 2-ethyl-2-hexenal, is then hydrogenated in the presence of a metal catalyst, such as nickel or palladium, under elevated temperature and pressure. This two-step hydrogenation first reduces the carbon-carbon double bond and then the aldehyde group to a primary alcohol, yielding 2-Ethyl-1-butanol.

• Step 3: Purification: The final product is purified by distillation to remove any unreacted starting materials, byproducts, and the catalyst.

2-Ethyl-1-butanol can also be synthesized via the Guerbet reaction, which involves the self-condensation of butanol or a cross-condensation of ethanol (B145695) and butanol at high temperatures in the presence of a catalyst.[2]

Process Description:

The Guerbet reaction is a base-catalyzed dimerization of a primary or secondary alcohol to a higher branched alcohol. For 2-Ethyl-1-butanol, this would typically involve the dimerization of butanol. The reaction proceeds through a sequence of dehydrogenation to an aldehyde, aldol condensation, dehydration, and subsequent hydrogenation of the intermediate α,β-unsaturated aldehyde. This process is generally carried out at high temperatures (200-300 °C) and pressures, using catalysts such as sodium butoxide in combination with a hydrogenation/dehydrogenation catalyst like copper chromite or a palladium-based catalyst.

The workflow for these synthetic routes is illustrated in the diagram below.

Synthetic pathways to 2-Ethyl-1-butanol.

References

• 1. 1-Butanol, 2-ethyl- [webbook.nist.gov]
• 2. 2-Ethyl-1-butanol - Wikipedia [en.wikipedia.org]
• 3. 2-Ethyl-1-butanol | C6H14O | CID 7358 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scbt.com [scbt.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. 2-ethyl-1-butanol - Wikidata [wikidata.org]
• 7. 2-Ethyl-1-butanol | 97-95-0 [chemicalbook.com]

Navigating the Safe Handling of 2-Ethyl-1-butanol: A Technical Guide

For researchers, scientists, and drug development professionals, a comprehensive understanding of the health and safety profile of chemical reagents is paramount. This in-depth technical guide provides critical data and handling protocols for 2-Ethyl-1-butanol (CAS No. 97-95-0), a versatile solvent and intermediate in various chemical syntheses.

This document summarizes essential health and safety information, presents key quantitative data in a structured format for ease of comparison, and outlines the methodologies of toxicological studies. Visual workflows for emergency procedures are also provided to ensure rapid and effective response in the event of an incident.

Physicochemical and Hazard Profile

2-Ethyl-1-butanol is a flammable liquid and vapor that is harmful if swallowed or in contact with skin.[1][2] It is a colorless to pale yellow liquid with a mild odor.[1][2]

Table 1: Physical and Chemical Properties of 2-Ethyl-1-butanol

Property	Value	Reference
Molecular Formula	C6H14O	[2]
Molecular Weight	102.17 g/mol	[2][3]
Boiling Point	146 °C	[4][5][6]
Melting Point	-15 °C	[4][5][6]
Flash Point	57 °C / 134.6 °F	[1]
Density	0.83 g/cm³ (at 20°C)	[2]
Autoignition Temperature	315 °C / 599 °F	[1]
Water Solubility	10 g/L (at 20°C)	[2]

Table 2: Hazard Classifications for 2-Ethyl-1-butanol

Hazard Classification	Category	Hazard Statement
Flammable liquids	Category 3	H226: Flammable liquid and vapour[1][2]
Acute toxicity, Oral	Category 4	H302: Harmful if swallowed[1][2][4]
Acute toxicity, Dermal	Category 4	H312: Harmful in contact with skin[1][2][4]

Toxicological Data

Toxicological assessment of 2-Ethyl-1-butanol indicates that it is moderately toxic by ingestion and skin contact and is a skin and severe eye irritant.[7]

Table 3: Summary of Acute Toxicity Data for 2-Ethyl-1-butanol

Endpoint	Result	Species	Reference
Acute Oral Toxicity (LD50)	Harmful if swallowed (Category 4)	Not Specified	[1][2][4]
Acute Dermal Toxicity (LD50)	Harmful in contact with skin (Category 4)	Not Specified	[1][2][4]
Skin Irritation	Skin irritant	Not Specified	[7]
Eye Irritation	Severe eye irritant	Not Specified	[7]

Experimental Protocols

The toxicological data presented are primarily derived from standardized testing guidelines established by the Organisation for Economic Co-operation and Development (OECD). These protocols are designed to ensure the quality and consistency of chemical safety data.

Acute Oral Toxicity (Following OECD Test Guideline 401) The assessment of acute oral toxicity is typically conducted using a protocol similar to OECD Guideline 401.[8][9] This method involves the administration of a single dose of the test substance to fasted experimental animals (commonly rats) via oral gavage.[1] Graded doses are used across several groups of animals, with one dose per group.[1] Observations for signs of toxicity and mortality are made over a period of at least 14 days.[1] The median lethal dose (LD50), which is the statistically derived dose expected to cause death in 50% of the animals, is then determined.[1] All animals are subjected to a gross necropsy at the end of the study.[1]

Acute Dermal Irritation/Corrosion (Following OECD Test Guideline 404) To evaluate the potential for skin irritation, a method analogous to OECD Guideline 404 is employed.[2][5][7][10] A single dose of the test substance is applied to a small area of the skin of an experimental animal, typically an albino rabbit.[10] The exposure period is generally four hours.[10] The skin is then observed for signs of erythema (redness) and edema (swelling) at specified intervals over a period of up to 14 days.[10] The severity of the skin reactions is scored to determine the level of irritation.[7]

Acute Eye Irritation/Corrosion (Following OECD Test Guideline 405) For assessing eye irritation, a procedure consistent with OECD Guideline 405 is utilized.[3][4][11][12] A single dose of the substance is applied to the conjunctival sac of one eye of an experimental animal, usually an albino rabbit, with the other eye serving as a control.[3][4] The eyes are examined for lesions of the cornea, iris, and conjunctiva at specific intervals (e.g., 1, 24, 48, and 72 hours) after application.[3] The severity and reversibility of any observed effects are scored to classify the substance's eye irritation potential.[3]

Handling and Emergency Procedures

Proper handling and emergency preparedness are crucial when working with 2-Ethyl-1-butanol.

Spill Response Workflow

In the event of a spill, a systematic approach is necessary to ensure safety and minimize environmental contamination.

Caption: Workflow for handling a 2-Ethyl-1-butanol spill.

First Aid Procedures

Immediate and appropriate first aid is critical in case of exposure.

Caption: First aid procedures for 2-Ethyl-1-butanol exposure.

Firefighting Measures

2-Ethyl-1-butanol is a flammable liquid.[1][2] In case of fire, use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as extinguishing media.[2][4] Firefighters should wear self-contained breathing apparatus.[4]

Handling and Storage

Handle 2-Ethyl-1-butanol in a well-ventilated area and keep it away from sources of ignition.[4] Avoid contact with skin and eyes and inhalation of vapor or mist.[4] Store in a cool, dry, and well-ventilated place in a tightly closed container.[2][4]

Exposure Controls and Personal Protection

When handling 2-Ethyl-1-butanol, appropriate personal protective equipment (PPE) should be worn. This includes:

• Eye/Face Protection: Safety glasses with side-shields or a face shield.[4]

• Skin Protection: Handle with gloves.[4] The specific glove material should be chosen based on breakthrough time and permeation rate. Nitrile rubber is often recommended.[2] A complete suit protecting against chemicals may be necessary for larger quantities or in case of a spill.[2]

• Respiratory Protection: If engineering controls are not sufficient to control airborne concentrations, a NIOSH-approved respirator with an appropriate cartridge should be used.[4]

By adhering to the information and procedures outlined in this guide, researchers, scientists, and drug development professionals can safely handle 2-Ethyl-1-butanol, minimizing risks to themselves and their colleagues. Always consult the most recent Safety Data Sheet (SDS) for the specific product in use for the most up-to-date information.

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. Acute Dermal Irritation OECD 404 - Toxicology IND Services [toxicology-ind.com]
• 3. oecd.org [oecd.org]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. oecd.org [oecd.org]
• 6. flashpointsrl.com [flashpointsrl.com]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. scribd.com [scribd.com]
• 9. oecd.org [oecd.org]
• 10. oecd.org [oecd.org]
• 11. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 12. oecd.org [oecd.org]

Commercial Preparation of 2-Ethyl-1-butanol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Ethyl-1-butanol is a six-carbon branched-chain alcohol with significant applications as a solvent, a precursor in the synthesis of plasticizers, lubricants, and as an intermediate in the pharmaceutical industry.[1] Its commercial preparation is primarily achieved through three main synthetic routes: the crossed aldol (B89426) condensation of acetaldehyde (B116499) and n-butyraldehyde followed by hydrogenation, the crossed Guerbet reaction of ethanol (B145695) and n-butanol, and synthesis via a Grignard reaction. This technical guide provides a comprehensive overview of these commercial preparation methods, detailing experimental protocols, quantitative data, and process workflows to support research and development in the chemical and pharmaceutical sectors.

Introduction

2-Ethyl-1-butanol (CAS No: 97-95-0) is a colorless liquid with a characteristic mild odor.[2] Its branched structure imparts a low freezing point and reduces viscosity, making its esters valuable as plasticizers and lubricants.[3] In the pharmaceutical industry, it serves as a crucial building block for the synthesis of various active pharmaceutical ingredients.[1] The efficient and scalable synthesis of 2-Ethyl-1-butanol is therefore of significant commercial interest. This document outlines the core industrial methodologies for its production, providing detailed technical information for laboratory and process chemistry professionals.

Primary Synthesis Routes

The commercial production of 2-Ethyl-1-butanol predominantly relies on three distinct chemical pathways. The selection of a particular route often depends on feedstock availability, energy costs, and desired product purity.

Crossed Aldol Condensation and Subsequent Hydrogenation

This is the most widely employed industrial method for producing 2-Ethyl-1-butanol.[2] The process involves two key stages: a base-catalyzed crossed aldol condensation of acetaldehyde and n-butyraldehyde to form the intermediate 2-ethyl-2-butenal (B7823380), followed by the selective hydrogenation of this intermediate to yield the final product.

Reaction Pathway:

Figure 1: Aldol Condensation and Hydrogenation Pathway.

Experimental Protocol:

Step 1: Crossed Aldol Condensation

A detailed experimental protocol for the crossed aldol condensation of acetaldehyde and n-butyraldehyde is as follows:

• Reaction Setup: A stirred-tank reactor equipped with temperature control and a condenser is charged with n-butyraldehyde and a catalytic amount of aqueous sodium hydroxide (B78521) solution (e.g., 2-5 wt%).

• Reagent Addition: Acetaldehyde is added dropwise to the stirred solution. The temperature is maintained in the range of 20-40°C to control the exothermic reaction and minimize side reactions.

• Reaction Time: The reaction mixture is stirred for several hours (typically 2-4 hours) until the conversion of the limiting reagent is maximized, which can be monitored by gas chromatography (GC).

• Neutralization and Separation: The reaction is quenched by neutralization with an acid (e.g., acetic acid). The organic layer, containing primarily 2-ethyl-2-butenal, is then separated from the aqueous layer.

Step 2: Hydrogenation

The crude 2-ethyl-2-butenal is then subjected to hydrogenation:

• Catalyst: A nickel-based catalyst, such as Raney nickel or a supported nickel catalyst (e.g., Ni on silica/alumina), is typically used for this transformation.

• Reaction Conditions: The hydrogenation is carried out in a high-pressure reactor at elevated temperatures (typically 100-150°C) and hydrogen pressures (30-100 bar).

• Solvent: The reaction can be performed neat or in a solvent such as isopropanol.

• Work-up: After the reaction is complete (monitored by GC for the disappearance of the unsaturated aldehyde), the catalyst is filtered off. The resulting crude 2-Ethyl-1-butanol is then purified.

Quantitative Data:

Parameter	Value	Reference
Aldol Condensation
Catalyst	Aqueous NaOH	[4]
Temperature	20-40°C	[4]
Hydrogenation
Catalyst	Nickel-based (e.g., Raney Ni)
Temperature	100-150°C
Pressure	30-100 bar H₂
Overall Yield	>85%

Guerbet Reaction

The Guerbet reaction provides an alternative route to 2-Ethyl-1-butanol through the cross-condensation of ethanol and n-butanol at elevated temperatures in the presence of a suitable catalyst.[2] This process involves a sequence of dehydrogenation, aldol condensation, dehydration, and hydrogenation steps, all occurring in a single pot.

Reaction Pathway:

Figure 2: Crossed Guerbet Reaction Pathway.

Experimental Protocol:

• Catalyst System: A bifunctional catalyst system is required, typically consisting of a dehydrogenation/hydrogenation component (e.g., palladium on carbon) and a basic component (e.g., sodium butoxide).[5]

• Reaction Setup: A high-pressure autoclave is charged with n-butanol, ethanol, and the catalyst system.

• Reaction Conditions: The reactor is sealed, pressurized with an inert gas (e.g., nitrogen), and heated to a temperature in the range of 180-250°C. The reaction is run for several hours.

• Product Isolation: After cooling, the reaction mixture is filtered to remove the catalyst. The liquid product is then washed with water to remove any remaining base and salts. The organic layer is subsequently purified.

Quantitative Data:

Parameter	Value	Reference
Catalyst	Palladium or Copper Chromite with a base (e.g., Sodium Butoxide)	[5]
Temperature	180-280°C	[6]
Selectivity	High selectivity towards the crossed Guerbet product can be achieved by controlling reaction conditions.	[6]

Grignard Synthesis

A more specialized route for the preparation of 2-Ethyl-1-butanol involves the use of a Grignard reagent. This method is particularly useful for producing high-purity material, often required in the pharmaceutical industry. The synthesis proceeds by reacting a Grignard reagent derived from a 3-halopentane with paraformaldehyde.[7]

Reaction Pathway:

References

• 1. Direct synthesis of 2-ethylhexanol via n-butanal aldol condensation–hydrogenation reaction integration over a Ni/Ce-Al2O3 bifunctional catalyst - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. 2-Ethyl-1-butanol - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. m.youtube.com [m.youtube.com]
• 5. m.youtube.com [m.youtube.com]
• 6. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 7. chembam.com [chembam.com]

Protocols & Analytical Methods

Application Notes and Protocols for 2-Ethyl-1-butanol in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 2-Ethyl-1-butanol as a solvent in various organic synthesis applications. Its unique combination of properties, including a relatively high boiling point, moderate polarity, and low freezing point, makes it a versatile and potentially greener alternative to conventional solvents.

Properties of 2-Ethyl-1-butanol

2-Ethyl-1-butanol (CAS No: 97-95-0) is a branched-chain hexanol with properties that make it a suitable medium for a range of chemical transformations.[1][2][3][4][5] Its branched structure hinders crystallization, resulting in a very low freezing point.[5] It is slightly soluble in water but miscible with most organic solvents.[3][4]

Table 1: Physical and Chemical Properties of 2-Ethyl-1-butanol

Property	Value	References
Molecular Formula	C₆H₁₄O	[3][4]
Molecular Weight	102.17 g/mol	[4]
Appearance	Colorless liquid	[2][3]
Boiling Point	146-151 °C	[5]
Melting Point	-114 °C	[5]
Flash Point	58 °C	[5]
Density	0.830 g/mL at 20 °C	[5]
Solubility in Water	10 g/L	[5]
Refractive Index	1.422 at 20 °C	[5]

Applications in Organic Synthesis

2-Ethyl-1-butanol's properties make it a suitable solvent for reactions requiring elevated temperatures and for dissolving a variety of organic compounds, including oils, resins, and waxes.[1][2] It serves as a valuable solvent in the synthesis of pharmaceuticals, plasticizers, and fragrances.[1][2][3]

Logical Workflow for Solvent Selection

References

• 1. nbinno.com [nbinno.com]
• 2. Page loading... [guidechem.com]
• 3. 2-Ethyl-1-butanol | 97-95-0 [chemicalbook.com]
• 4. 2-Ethyl-1-butanol | C6H14O | CID 7358 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Ethyl-1-butanol - Wikipedia [en.wikipedia.org]

Application of 2-Ethyl-1-butanol in Biofuel Production: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethyl-1-butanol, a six-carbon branched-chain alcohol, is emerging as a promising candidate in the development of advanced biofuels. Its chemical structure and physical properties offer several advantages over traditional biofuels like ethanol (B145695) and even other butanol isomers. This document provides detailed application notes and experimental protocols for researchers interested in exploring the potential of 2-Ethyl-1-butanol as a biofuel or biofuel additive.

Physicochemical Properties and Advantages

2-Ethyl-1-butanol possesses a unique combination of properties that make it an attractive biofuel component. Its higher energy density, lower hygroscopicity, and better miscibility with diesel fuel compared to ethanol address some of the key challenges associated with first-generation biofuels. The branched structure of 2-Ethyl-1-butanol also contributes to a lower freezing point, which is advantageous for cold weather applications.

A comparative summary of the key physicochemical properties of 2-Ethyl-1-butanol against conventional diesel, ethanol, and n-butanol is presented in Table 1.

Table 1: Comparative Physicochemical Properties of Fuels

Property	2-Ethyl-1-butanol	Diesel	Ethanol	n-Butanol
Chemical Formula	C6H14O[1]	Approx. C12H23	C2H5OH	C4H9OH
Molar Mass ( g/mol )	102.17[1]	~170	46.07	74.12
Density at 20°C (g/cm³)	~0.833[1]	~0.82-0.85	~0.789	~0.810
Boiling Point (°C)	146[1]	180-360	78.37	117.7
Flash Point (°C)	57[1]	>55	13	37
Lower Heating Value (MJ/kg)	~33.0	~42.5	~26.8	~33.1
Cetane Number	~20-30 (estimated)	40-55	~8	~17-25
Oxygen Content (wt%)	~15.7	0	~34.7	~21.6
Water Solubility ( g/100g )	Low	Immiscible	Miscible	7.3

Production of 2-Ethyl-1-butanol

2-Ethyl-1-butanol can be synthesized through various chemical and potentially biological pathways.

Chemical Synthesis: The Guerbet Reaction

The Guerbet reaction is a well-established method for the dimerization of alcohols to produce higher-molecular-weight alcohols. 2-Ethyl-1-butanol can be synthesized via a cross-Guerbet reaction of ethanol and n-butanol. This process typically involves high temperatures and pressures in the presence of a catalyst.

Below is a generalized experimental protocol for the synthesis of 2-Ethyl-1-butanol via the Guerbet reaction.

Experimental Protocol: Synthesis of 2-Ethyl-1-butanol via Guerbet Reaction

Objective: To synthesize 2-Ethyl-1-butanol from ethanol and n-butanol using a suitable catalyst.

Materials:

• Ethanol (anhydrous)

• n-Butanol

• Catalyst (e.g., a bifunctional catalyst with both acidic and basic sites, and hydrogenation/dehydrogenation capabilities, such as a mixed oxide or a supported metal catalyst)

• High-pressure autoclave reactor equipped with a magnetic stirrer, temperature controller, and pressure gauge

• Gas chromatograph-mass spectrometer (GC-MS) for product analysis

• Distillation apparatus

Procedure:

• Catalyst Preparation (if applicable): Prepare or activate the chosen catalyst according to established literature procedures.

• Reactant Charging:

  • Ensure the autoclave reactor is clean and dry.

  • Charge the reactor with a precise molar ratio of ethanol and n-butanol (e.g., 1:1 or optimized ratio based on preliminary studies).

  • Add the catalyst to the reactant mixture (typically 1-5% by weight of the total alcohol mass).

• Reaction Execution:

  • Seal the reactor and purge it with an inert gas (e.g., nitrogen or argon) to remove air.

  • Pressurize the reactor with the inert gas to the desired initial pressure.

  • Begin stirring and heat the reactor to the target reaction temperature (typically in the range of 200-300°C).

  • Maintain the reaction at the set temperature and pressure for a specified duration (e.g., 4-24 hours), monitoring the pressure for any significant changes.

• Product Recovery and Purification:

  • After the reaction is complete, cool the reactor to room temperature and carefully vent the excess pressure.

  • Open the reactor and recover the liquid product mixture.

  • Separate the catalyst from the liquid product by filtration or centrifugation.

• Product Analysis and Purification:

  • Analyze a sample of the crude product using GC-MS to identify and quantify the components, including 2-Ethyl-1-butanol, unreacted starting materials, and any byproducts.

  • Purify the 2-Ethyl-1-butanol from the product mixture using fractional distillation. Collect the fraction corresponding to the boiling point of 2-Ethyl-1-butanol (~146°C).

• Characterization: Confirm the identity and purity of the final product using analytical techniques such as NMR and FTIR spectroscopy.

Logical Flow of Guerbet Reaction for 2-Ethyl-1-butanol Synthesis

Caption: Guerbet reaction pathway for 2-Ethyl-1-butanol synthesis.

Biological Production Pathway

While the direct microbial production of 2-Ethyl-1-butanol is not as well-established as that of n-butanol, it is theoretically possible through the extension of existing amino acid biosynthesis pathways in engineered microorganisms. One potential route involves the Ehrlich pathway, starting from the amino acid isoleucine.

Hypothetical Biological Production Pathway of 2-Ethyl-1-butanol

Caption: Hypothetical Ehrlich pathway for 2-Ethyl-1-butanol production.

Application in Biofuel Blends: Performance and Emissions

2-Ethyl-1-butanol can be blended with diesel fuel to improve its combustion properties and reduce harmful emissions. The higher oxygen content of 2-Ethyl-1-butanol can lead to more complete combustion, potentially reducing particulate matter (PM), carbon monoxide (CO), and unburned hydrocarbon (HC) emissions.

While specific data for 2-Ethyl-1-butanol is limited, studies on similar long-chain alcohols blended with diesel provide valuable insights. For instance, blends of pentanol (B124592) and 2-ethyl-1-hexanol with diesel have shown reductions in NOx and CO2 emissions.[2] Butanol-diesel blends have also demonstrated notable improvements in engine performance and emission reductions.[3]

Table 2: Engine Performance and Emission Characteristics of Alcohol-Diesel Blends (Representative Data)

Parameter	Diesel	10% Alcohol Blend	20% Alcohol Blend
Brake Thermal Efficiency (%)	~35	Increase	Further Increase
Brake Specific Fuel Consumption (g/kWh)	Base	Increase	Further Increase
NOx Emissions (ppm)	Base	Decrease	Decrease
CO Emissions (% vol)	Base	Decrease	Further Decrease
HC Emissions (ppm)	Base	Increase/Decrease	Increase/Decrease
Smoke Opacity (%)	Base	Decrease	Further Decrease

Note: The values in this table are generalized from various studies on butanol-diesel blends and may not be directly representative of 2-Ethyl-1-butanol. Experimental verification is crucial.

Experimental Protocol: Engine Performance and Emissions Testing of 2-Ethyl-1-butanol/Diesel Blends

Objective: To evaluate the performance and emission characteristics of a compression-ignition (CI) engine fueled with blends of 2-Ethyl-1-butanol and diesel.

Materials and Equipment:

• Standard diesel fuel (ASTM D975)

• 2-Ethyl-1-butanol (high purity)

• Single-cylinder, four-stroke, direct-injection (DI) diesel engine test rig[3]

• Engine dynamometer for load control

• Fuel consumption measurement system

• Exhaust gas analyzer for measuring CO, CO2, HC, NOx, and O2

• Smoke meter for measuring smoke opacity

• Data acquisition system

Procedure:

• Fuel Blend Preparation:

  • Prepare blends of 2-Ethyl-1-butanol with diesel fuel at various volume percentages (e.g., 5%, 10%, 15%, 20% - designated as B5, B10, B15, B20).

  • Ensure thorough mixing of the blends.

• Engine Setup and Baseline Measurement:

  • Start the engine with standard diesel fuel and allow it to warm up to a stable operating temperature.

  • Conduct baseline tests at various engine loads (e.g., 25%, 50%, 75%, 100%) and a constant engine speed (e.g., 1500 rpm or 1800 rpm).[3]

  • For each load condition, record engine performance data (brake power, torque, fuel consumption) and exhaust emission data (CO, CO2, HC, NOx, smoke opacity).

• Testing with Biofuel Blends:

  • After completing the baseline tests, switch the fuel supply to the first blend (e.g., B5).

  • Allow the engine to run for a sufficient period to ensure the new fuel has completely replaced the previous one in the fuel system.

  • Repeat the tests at the same engine loads and speed as the baseline, recording all performance and emission parameters.

  • Repeat this procedure for all prepared fuel blends.

• Data Analysis:

  • Calculate key performance parameters such as Brake Thermal Efficiency (BTE) and Brake Specific Fuel Consumption (BSFC).

  • Compare the performance and emission results of the 2-Ethyl-1-butanol blends with the baseline diesel fuel.

  • Summarize the quantitative data in tables for easy comparison.

Experimental Workflow for Engine Testing

Caption: Workflow for engine performance and emissions testing.

Conclusion

2-Ethyl-1-butanol presents a compelling case for further investigation as a next-generation biofuel. Its favorable physicochemical properties suggest the potential for improved engine performance and reduced emissions compared to existing biofuels. The provided protocols offer a starting point for researchers to systematically evaluate its synthesis and application. Further research is needed to optimize production methods, conduct comprehensive engine testing to generate specific quantitative data for 2-Ethyl-1-butanol blends, and explore the feasibility of its biological production.

References

• 1. 2-Ethyl-1-butanol | C6H14O | CID 7358 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. testinglab.com [testinglab.com]
• 3. researchgate.net [researchgate.net]

Application Notes: 2-Ethyl-1-butanol as a Precursor for High-Performance Plasticizers

Introduction

2-Ethyl-1-butanol is a C6 oxo alcohol that serves as a key building block in the synthesis of various high-performance plasticizers. Its branched structure contributes to the desirable properties of the resulting plasticizer esters, such as low volatility, high permanence, and excellent thermal stability. These plasticizers are primarily used to increase the flexibility and durability of polymers, most notably polyvinyl chloride (PVC). This document outlines the synthesis protocols and performance data of plasticizers derived from 2-ethyl-1-butanol.

Synthesis of Plasticizers from 2-Ethyl-1-butanol

The most common method for synthesizing plasticizers from 2-ethyl-1-butanol is through esterification with dicarboxylic acids or their anhydrides. A prominent example is the synthesis of bis(2-ethylhexyl) phthalate (B1215562) (DEHP), although environmental and health concerns have led to the development of alternative non-phthalate plasticizers. A key alternative is the synthesis of diesters of terephthalic acid or other dicarboxylic acids like adipic acid.

The general reaction involves the esterification of 2-ethyl-1-butanol with a suitable acid anhydride (B1165640) in the presence of a catalyst.

Experimental Workflow for Plasticizer Synthesis

Figure 1: General workflow for the synthesis of plasticizers from 2-ethyl-1-butanol.

Experimental Protocols

Protocol 1: Synthesis of Bis(2-ethylhexyl) Terephthalate (B1205515) (DEHT)

This protocol describes the synthesis of a non-phthalate plasticizer, bis(2-ethylhexyl) terephthalate (DEHT), using 2-ethyl-1-butanol and terephthalic acid.

Materials:

• 2-Ethyl-1-butanol

• Terephthalic acid

• Titanium isopropoxide (TIS) catalyst

• Sodium hydroxide (B78521) (NaOH) solution

• Deionized water

• Nitrogen gas

Equipment:

• Jacketed glass reactor with a mechanical stirrer, thermometer, and condenser

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Charge the reactor with 2-ethyl-1-butanol and terephthalic acid in a 2.5:1 molar ratio.

• Add the titanium isopropoxide catalyst (0.1% by weight of the reactants).

• Start the mechanical stirrer and begin purging the reactor with nitrogen gas.

• Heat the reactor to the reaction temperature of 180°C.

• Maintain the reaction for 4-6 hours, monitoring the conversion by measuring the amount of water collected in the condenser.

• Once the reaction is complete, cool the mixture to 90°C.

• Neutralize the excess acid by washing with a 5% NaOH solution.

• Wash the organic layer with deionized water until the washings are neutral.

• Remove the excess 2-ethyl-1-butanol and water under reduced pressure using a rotary evaporator.

• The resulting product is purified DEHT.

Data Presentation

The performance of plasticizers derived from 2-ethyl-1-butanol is evaluated based on several key parameters. The following tables summarize the typical properties of DEHT compared to the traditional plasticizer DEHP in a flexible PVC formulation.

Table 1: Physical and Thermal Properties of Plasticizers

Property	DEHT (from 2-Ethyl-1-butanol)	DEHP
Molecular Weight ( g/mol )	390.56	390.56
Boiling Point (°C)	383	385
Volatility (Weight Loss %, 24h @ 105°C)	0.8	1.2
Thermal Stability (TGA, 5% weight loss, °C)	250	235

Table 2: Mechanical Properties of Plasticized PVC (60 phr)

Property	PVC + DEHT	PVC + DEHP
Tensile Strength (MPa)	22.5	23.0
Elongation at Break (%)	350	380
Hardness (Shore A)	85	82
Migration Resistance (Weight Loss %, 7d @ 70°C)	1.5	2.5

Logical Relationship of Synthesis and Application

Figure 2: Logical flow from precursors to final application of 2-ethyl-1-butanol-based plasticizers.

Conclusion

2-Ethyl-1-butanol is a versatile precursor for synthesizing a range of high-performance plasticizers. The resulting esters, particularly non-phthalate variants like DEHT, exhibit excellent properties such as low volatility, good thermal stability, and high migration resistance. These characteristics make them suitable for demanding applications where durability and safety are critical. The provided protocols and data serve as a valuable resource for researchers and professionals in the development of advanced polymer formulations.

Application Notes: Synthesis of Pharmaceutical Intermediates Using 2-Ethyl-1-butanol

Introduction

2-Ethyl-1-butanol is a versatile organic compound that serves as a valuable building block in the synthesis of various pharmaceutical intermediates. Its branched structure can impart desirable properties to drug candidates, such as influencing their metabolic stability and lipophilicity. This document provides detailed protocols for the synthesis of two important pharmaceutical intermediates utilizing 2-Ethyl-1-butanol: (S)-2-Ethylbutyl 2-aminopropanoate hydrochloride, a key intermediate in the synthesis of the antiviral drug Remdesivir, and 2-ethylbutyl carbamate, a scaffold relevant to the development of anticonvulsant agents.

Synthesis of (S)-2-Ethylbutyl 2-aminopropanoate hydrochloride

(S)-2-Ethylbutyl 2-aminopropanoate hydrochloride is a crucial chiral intermediate in the production of Remdesivir, an antiviral medication. The synthesis involves the esterification of L-alanine with 2-Ethyl-1-butanol. A common and effective method for this transformation is the use of thionyl chloride, which activates the carboxylic acid for nucleophilic attack by the alcohol.

Experimental Protocol: Esterification of L-Alanine with 2-Ethyl-1-butanol

This protocol is adapted from established methods for the esterification of amino acids using thionyl chloride.[1][2][3][4]

Materials:

• L-Alanine

• 2-Ethyl-1-butanol

• Thionyl chloride (SOCl₂)

• Anhydrous diethyl ether

• Magnetic stirrer with heating plate

• Round-bottom flask with reflux condenser

• Ice bath

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, suspend L-alanine (1.0 equivalent) in an excess of 2-Ethyl-1-butanol (5-10 equivalents).

• Cool the suspension in an ice bath to 0-5 °C.

• Slowly add thionyl chloride (1.1-1.5 equivalents) dropwise to the stirred suspension. Caution: This reaction is exothermic and releases HCl gas. Perform this step in a well-ventilated fume hood.

• After the addition is complete, remove the ice bath and heat the reaction mixture to reflux (approximately 80-90 °C).

• Maintain the reflux for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the excess 2-Ethyl-1-butanol and any remaining thionyl chloride under reduced pressure using a rotary evaporator.

• To the resulting crude product, add anhydrous diethyl ether to precipitate the hydrochloride salt.

• Collect the solid product by filtration, wash with a small amount of cold diethyl ether, and dry under vacuum to yield (S)-2-Ethylbutyl 2-aminopropanoate hydrochloride.

Quantitative Data Summary:

Parameter	Value	Reference
Starting Materials	L-Alanine, 2-Ethyl-1-butanol, Thionyl chloride	[1][2][3]
Molar Ratio (L-Alanine:Thionyl Chloride)	1 : 1.1-1.5	[1]
Reaction Temperature	Reflux (80-90 °C)	[3]
Reaction Time	2-4 hours	[3]
Typical Yield	>80%	[3]
Product Form	Hydrochloride salt	[1][3]

Logical Relationship Diagram:

References

• 1. JP4356292B2 - Method for producing amino acid ester hydrochloride - Google Patents [patents.google.com]
• 2. farmaciajournal.com [farmaciajournal.com]
• 3. Ethyl L-alaninate hydrochloride synthesis - chemicalbook [chemicalbook.com]
• 4. scribd.com [scribd.com]

Application Notes and Protocols for the Use of 2-Ethyl-1-Butanol in Surfactant Manufacturing

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and properties of surfactants derived from 2-ethyl-1-butanol. This document includes detailed experimental protocols for the preparation of both nonionic (alcohol ethoxylates) and anionic (alcohol ethoxysulfates) surfactants, along with a summary of their key physicochemical properties.

Introduction

2-Ethyl-1-butanol is a branched-chain C6 alcohol that serves as a versatile hydrophobic starting material for the synthesis of specialty surfactants.[1][2] Its branched structure influences the packing of the resulting surfactant molecules at interfaces, leading to unique performance characteristics such as enhanced wetting and modified foaming properties compared to their linear counterparts.[3] The two primary classes of surfactants derived from 2-ethyl-1-butanol are nonionic alcohol ethoxylates and anionic alcohol ethoxysulfates.

Nonionic Surfactants: 2-Ethyl-1-Butanol Ethoxylates

The ethoxylation of 2-ethyl-1-butanol introduces a polyethylene (B3416737) glycol chain, rendering the molecule water-soluble. The degree of ethoxylation can be controlled to fine-tune the surfactant's properties, such as its hydrophilic-lipophilic balance (HLB), cloud point, and detergency. These nonionic surfactants are valued for their excellent wetting properties and chemical stability over a wide pH range.[1]

Anionic Surfactants: 2-Ethyl-1-Butanol Ethoxysulfates

Subsequent sulfation of the ethoxylated alcohol introduces a negatively charged sulfate (B86663) group, creating an anionic surfactant. These surfactants typically exhibit good foaming properties and are used in a variety of cleaning and personal care product formulations.

Data Presentation

The following tables summarize the physicochemical properties of surfactants derived from short-chain branched alcohols, which serve as a reference for those synthesized from 2-ethyl-1-butanol.

Table 1: Physicochemical Properties of Nonionic Surfactants (C10 Guerbet Alcohol Ethoxylates) [3]

Property	C10-E3	C10-E5	C10-E7
Average Ethylene (B1197577) Oxide Units	3	5	7
Critical Micelle Concentration (CMC) (mmol/L)	~0.8	~1.0	~1.2
Surface Tension at CMC (mN/m)	~28	~30	~32
Cloud Point (1% aqueous solution, °C)	Low	Moderate	High
Foam Volume (Initial, arbitrary units)	Low	Moderate	High

Table 2: Physicochemical Properties of Anionic Surfactants (Sodium 2-Ethylhexyl Sulfate)

Property	Value
Appearance	Essentially colorless liquid
Active Ingredient (%)	39
Solubility in Water at 20°C	Miscible
pH (0.1% aqueous solution)	7.3
Specific Gravity at 20/20°C	1.109
Surface Tension at 25°C (0.1% aqueous solution, dynes/cm)	50

Experimental Protocols

1. Synthesis of 2-Ethyl-1-Butanol Ethoxylates (Nonionic Surfactants)

This protocol is adapted from the ethoxylation of 2-ethylhexanol and can be applied to 2-ethyl-1-butanol.[4]

Materials:

• 2-Ethyl-1-butanol (98% purity)

• Ethylene oxide

• Potassium hydroxide (B78521) (KOH) or a dimetalcyanide (DMC) catalyst

• Nitrogen gas

• 1 L autoclave reactor with automatic mixer, heating mantle, and cooler

Procedure:

• Reactor Preparation: Charge the autoclave with a weighed amount of 2-ethyl-1-butanol and the catalyst (e.g., KOH at a concentration of 0.1-0.5% by weight of the final product).

• Dehydration: Purge the reactor with nitrogen gas at 120°C for 20 minutes to remove any residual water.

• Ethoxylation Reaction:

  • Heat the reactor to the reaction temperature of 130°C.

  • Introduce a pre-determined amount of ethylene oxide into the reactor. The molar ratio of ethylene oxide to 2-ethyl-1-butanol will determine the average degree of ethoxylation.

  • Maintain the reaction at 130°C with continuous stirring.

• Digestion: After the addition of ethylene oxide is complete, maintain the reaction mixture at 130°C for an additional 60 minutes to ensure complete reaction.

• Cooling and Neutralization: Cool the reactor to below 80°C. If a basic catalyst like KOH was used, neutralize the product with an acid (e.g., acetic acid or phosphoric acid).

• Product Recovery: Unload the final 2-ethyl-1-butanol ethoxylate product from the reactor.

2. Synthesis of Sodium 2-Ethyl-1-Butanol Ethoxysulfates (Anionic Surfactants)

This protocol describes the sulfation of the previously synthesized 2-ethyl-1-butanol ethoxylates.

Materials:

• 2-Ethyl-1-butanol ethoxylate (from Protocol 1)

• Sulfur trioxide (SO₃) gas diluted with nitrogen or air, or chlorosulfonic acid (ClSO₃H)

• Sodium hydroxide (NaOH) solution (50%)

• Falling film reactor or a stirred-tank reactor

Procedure:

• Sulfation Reaction (using SO₃):

  • Feed the 2-ethyl-1-butanol ethoxylate into a falling film reactor.

  • Introduce a stream of gaseous SO₃ diluted with nitrogen or air concurrently. The molar ratio of SO₃ to the ethoxylate should be approximately 1.05:1.

  • Maintain the reaction temperature between 30-40°C. The reaction is highly exothermic and requires efficient cooling.

• Sulfation Reaction (using ClSO₃H - Laboratory Scale):

  • In a stirred-tank reactor, cool the 2-ethyl-1-butanol ethoxylate to 25-30°C.

  • Slowly add chlorosulfonic acid (1.05 molar equivalents) dropwise while maintaining the temperature below 35°C.

  • After the addition is complete, allow the reaction to stir for an additional 30 minutes.

• Neutralization:

  • Immediately transfer the resulting acid intermediate to a neutralization vessel containing a stirred solution of 50% sodium hydroxide.

  • Maintain the temperature during neutralization below 50°C to prevent hydrolysis of the sulfate ester.

• Final Product: The final product is an aqueous solution of sodium 2-ethyl-1-butanol ethoxysulfate.

Mandatory Visualization

Caption: Synthesis of nonionic and anionic surfactants from 2-ethyl-1-butanol.

Characterization Methods

The synthesized surfactants can be characterized using a variety of analytical techniques to determine their structure and physicochemical properties.[5]

• Structural Analysis:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure and determine the average degree of ethoxylation.

  • Fourier-Transform Infrared (FTIR) Spectroscopy: To identify functional groups.

• Physicochemical Property Measurement:

  • Tensiometry (Du Noüy ring or Wilhelmy plate method): To measure surface tension and determine the Critical Micelle Concentration (CMC).[6]

  • Ross-Miles Foam Test: To evaluate foaming properties, including initial foam height and foam stability over time.[7]

  • Cloud Point Determination: For nonionic surfactants, to determine the temperature at which the surfactant solution becomes cloudy.

  • Viscometry: To measure the viscosity of surfactant solutions.

References

• 1. sasoldcproducts.blob.core.windows.net [sasoldcproducts.blob.core.windows.net]
• 2. nbinno.com [nbinno.com]
• 3. es.firp-ula.org [es.firp-ula.org]
• 4. 2-Ethylhexanol Derivatives as Nonionic Surfactants: Synthesis and Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analytical methods for the characterization and determination of nonionic surfactants in cosmetics and environmental matrices - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. digibug.ugr.es [digibug.ugr.es]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: The Use of 2-Ethyl-1-butanol in Grignard Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the protocols for utilizing 2-Ethyl-1-butanol in the context of Grignard reactions. Due to the inherent nature of Grignard reagents as exceptionally strong bases, their interaction with protic compounds like 2-Ethyl-1-butanol is primarily destructive to the Grignard reagent itself. This reactivity, however, can be harnessed for specific, controlled applications in a synthetic workflow, namely for quenching reactions and for the synthesis of magnesium alkoxides.

Grignard reagents are organometallic compounds that are powerful nucleophiles and strong bases.[1] Their utility in forming new carbon-carbon bonds is a cornerstone of organic synthesis.[2] However, they are incompatible with protic functional groups such as alcohols, carboxylic acids, and water.[1][3] The acidic proton of an alcohol will rapidly react with the Grignard reagent in an acid-base reaction, protonating the carbanion and effectively destroying the reagent.[3][4]

This document outlines two primary, chemically sound protocols for the use of 2-Ethyl-1-butanol in Grignard reactions:

• As a quenching agent to safely neutralize excess Grignard reagent post-reaction.

• As a reactant for the synthesis of magnesium 2-ethyl-1-butoxide.

2-Ethyl-1-butanol for Quenching Grignard Reactions

Application: At the completion of a Grignard reaction, any unreacted Grignard reagent must be safely neutralized before aqueous workup. Alcohols like 2-Ethyl-1-butanol can serve as a non-aqueous quenching agent to control the initial exothermic reaction before the addition of water or aqueous acid. This is particularly useful for large-scale reactions where the addition of water directly to a large excess of Grignard reagent could be dangerously exothermic.[5]

Key Advantages of 2-Ethyl-1-butanol as a Quenching Agent:

• Controlled Reactivity: Less vigorous reaction compared to water.

• Higher Flash Point: With a flash point of 58 °C (136 °F), it is safer to handle than more volatile alcohols like methanol (B129727) or ethanol.[6][7]

• Solubility: Miscible with common ethereal solvents used in Grignard reactions (e.g., diethyl ether, THF), ensuring a homogeneous quench.

Experimental Protocol: Quenching a Grignard Reaction

This protocol assumes the Grignard reaction has been completed and the reaction mixture is ready for workup.

Materials:

• Completed Grignard reaction mixture in an appropriate reaction vessel.

• 2-Ethyl-1-butanol (anhydrous).

• Anhydrous diethyl ether or THF (for dilution).

• Dropping funnel.

• Ice/water bath.

• Stirring apparatus.

Procedure:

• Cooling: Cool the completed Grignard reaction mixture to 0-5 °C using an ice/water bath. Efficient stirring is crucial.

• Dilution (Optional but Recommended): If the 2-Ethyl-1-butanol is to be added neat, ensure vigorous stirring. For better control, dilute the 2-Ethyl-1-butanol with an equal volume of anhydrous diethyl ether or THF in a dropping funnel.

• Slow Addition: Add the 2-Ethyl-1-butanol solution dropwise to the cooled, stirring Grignard reaction mixture. The rate of addition should be carefully controlled to keep the internal temperature below 20-25 °C. An exothermic reaction will be observed (bubbling may occur as the alkane is formed and solvent may reflux).[4]

• Completion of Quench: Continue the addition until no further exotherm or gas evolution is observed upon addition of a drop of the quenching solution.

• Stirring: Allow the mixture to stir for an additional 20-30 minutes at room temperature to ensure all residual Grignard reagent has been consumed.

• Aqueous Workup: The reaction is now safe for a standard aqueous workup (e.g., addition of saturated aqueous ammonium (B1175870) chloride, dilute HCl, or water) to hydrolyze the magnesium alkoxide product and dissolve the magnesium salts.[5]

Stoichiometry and Data

The reaction between a Grignard reagent (R-MgX) and 2-Ethyl-1-butanol is a simple 1:1 acid-base reaction.

Reaction: R-MgX + CH₃CH₂CH(CH₂CH₃)CH₂OH → R-H + Mg(OCH₂(CH₂CH₃)CHCH₂CH₃)X

Compound	Formula	Molar Mass ( g/mol )	Density (g/mL)	Boiling Point (°C)	Notes
2-Ethyl-1-butanol	C₆H₁₄O	102.18[7]	0.830[7]	145-151[7]	Quenching Agent
Diethyl Ether	(C₂H₅)₂O	74.12	0.713	34.6	Typical Solvent
Tetrahydrofuran (THF)	C₄H₈O	72.11	0.889	66	Typical Solvent

Synthesis of Magnesium 2-ethyl-1-butoxide

Application: The reaction of a Grignard reagent with 2-Ethyl-1-butanol can be used as a straightforward method to synthesize the corresponding magnesium alkoxide, Magnesium 2-ethyl-1-butoxide halide. This alkoxide can then be used in subsequent reactions.

Experimental Protocol: Synthesis of Magnesium 2-ethyl-1-butoxide bromide

Materials:

• Methylmagnesium bromide (3.0 M in diethyl ether).

• 2-Ethyl-1-butanol (anhydrous).

• Anhydrous diethyl ether.

• Schlenk flask or three-necked flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet.

Procedure:

• Setup: Assemble the reaction flask under an inert atmosphere (Nitrogen or Argon). All glassware must be oven-dried.

• Reagent Addition: To the reaction flask, add 2-Ethyl-1-butanol (e.g., 10.22 g, 0.1 mol) dissolved in 50 mL of anhydrous diethyl ether.

• Cooling: Cool the solution to 0 °C in an ice bath with stirring.

• Grignard Addition: Add methylmagnesium bromide (e.g., 33.3 mL of 3.0 M solution, 0.1 mol) to the dropping funnel. Add the Grignard reagent dropwise to the alcohol solution over 30-45 minutes.

• Reaction: Methane gas will evolve. Control the addition rate to maintain a gentle bubbling.

• Warming: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Let it stir for 1 hour to ensure the reaction goes to completion.

• Product: The resulting solution/slurry is Magnesium 2-ethyl-1-butoxide bromide in diethyl ether, which can be used directly for subsequent synthetic steps.

Stoichiometry Table

Reactant	Formula	Molar Mass ( g/mol )	Equivalents	Example Amount
2-Ethyl-1-butanol	C₆H₁₄O	102.18	1.0	10.22 g (0.1 mol)
Methylmagnesium Bromide	CH₃MgBr	119.24	1.0	33.3 mL of 3.0M solution (0.1 mol)
Product	Formula	Molar Mass ( g/mol )	Equivalents	Theoretical Yield
Magnesium 2-ethyl-1-butoxide bromide	C₆H₁₃OMgBr	205.41	1.0	20.54 g (0.1 mol)
Methane (byproduct)	CH₄	16.04	1.0	2.24 L @ STP

Visualizations

Reaction Pathway Diagrams

Caption: Reaction pathway for quenching a Grignard reagent.

Caption: Synthesis of a magnesium alkoxide from 2-Ethyl-1-butanol.

Experimental Workflow Diagram

Caption: Experimental workflow for quenching a Grignard reaction.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. How Alcohols Are Created Using the Grignard Reaction | dummies [dummies.com]
• 3. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 4. How do Grignard Reagents React with Alcohols [unacademy.com]
• 5. benchchem.com [benchchem.com]
• 6. 2-Ethyl-1-butanol | C6H14O | CID 7358 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2-Ethyl-1-butanol - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for 2-Ethyl-1-Butanol as an Extractant in Fermentation Recovery

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing 2-ethyl-1-butanol as a solvent in the extractive recovery of products from fermentation broths, particularly focusing on Acetone-Butanol-Ethanol (ABE) fermentation.

Introduction

Product inhibition is a significant bottleneck in many fermentation processes, including the production of biofuels like butanol. As butanol concentration increases in the fermentation broth, it becomes toxic to the producing microorganisms, such as Clostridium acetobutylicum, leading to reduced productivity and yield. In situ product recovery (ISPR) techniques, such as liquid-liquid extraction, offer a promising solution by continuously removing the inhibitory product from the fermentation medium.

2-Ethyl-1-butanol is a branched-chain alcohol with properties that make it a candidate for use as an extractant in such processes. Its physical and chemical characteristics, including its low miscibility with water and its potential to selectively partition butanol, are key to its application. These notes will detail the available data, experimental procedures, and the underlying principles for its use.

Rationale for Using 2-Ethyl-1-Butanol

The selection of an appropriate solvent for extractive fermentation is critical and is based on several key criteria:

• High affinity for the product: The solvent should have a high distribution coefficient for the target product (e.g., butanol) to ensure efficient extraction.

• Low toxicity to microorganisms: The solvent should not inhibit the growth and metabolic activity of the fermenting microorganisms.

• Immiscibility with the fermentation broth: The solvent should form a distinct phase from the aqueous fermentation medium for easy separation.

• High selectivity: The solvent should preferentially extract the target product over other components in the broth, such as nutrients and other byproducts.

• Ease of recovery: The extracted product should be easily separable from the solvent, often by distillation.

While direct and extensive data for 2-ethyl-1-butanol in ABE extractive fermentation is limited in publicly available literature, its structural analog, 2-ethyl-1-hexanol , has been more thoroughly investigated and is considered a promising extractant.[1][2] Due to their structural similarities, the data for 2-ethyl-1-hexanol can serve as a valuable proxy for predicting the performance of 2-ethyl-1-butanol.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-ethyl-1-butanol is presented in the table below.

Property	Value	Reference
Molecular Formula	C6H14O
Molar Mass	102.17 g/mol
Boiling Point	146 °C
Melting Point	-114 °C
Density	0.833 g/mL at 20 °C
Solubility in Water	4.7 g/L at 20 °C
Flash Point	57 °C

Quantitative Data on Extraction Performance (Based on 2-Ethyl-1-Hexanol as an Analog)

The following tables summarize the liquid-liquid equilibrium (LLE) data for the ternary system of water, 1-butanol, and 2-ethyl-1-hexanol at 298.15 K (25 °C). This data is crucial for understanding the phase behavior and for designing an extraction process.

Table 1: Liquid-Liquid Equilibrium Data for Water (1) + 1-Butanol (2) + 2-Ethyl-1-Hexanol (3) at 298.15 K [3]

Aqueous Phase (Mole Fraction)	Organic Phase (Mole Fraction)
Water (x₁)	1-Butanol (x₂)
0.9202	0.0798
0.9191	0.0789
0.9165	0.0775
0.9121	0.0759
0.9043	0.0737
0.8901	0.0709

Table 2: Distribution Coefficients and Selectivity for 1-Butanol (Based on LLE Data)

Aqueous Phase Butanol (mol/mol)	Organic Phase Butanol (mol/mol)	Distribution Coefficient (K_D)	Selectivity (Butanol/Water)
0.0798	0.7255	9.09	2.64
0.0789	0.7189	9.11	2.60
0.0775	0.7048	9.09	2.52
0.0759	0.6829	9.00	2.38
0.0737	0.6461	8.77	2.16
0.0709	0.5852	8.25	1.83

• Distribution Coefficient (K_D) is calculated as the ratio of the mole fraction of butanol in the organic phase to the mole fraction of butanol in the aqueous phase.

• Selectivity is calculated as the ratio of the distribution coefficient of butanol to the distribution coefficient of water.

These data indicate that 2-ethyl-1-hexanol has a high distribution coefficient for butanol, making it an effective extractant. The selectivity for butanol over water is also favorable. It is anticipated that 2-ethyl-1-butanol would exhibit similar, if not slightly different, favorable characteristics due to its shorter alkyl chain, which may slightly increase its polarity and water solubility.

Experimental Protocols

Protocol 1: Determination of Distribution Coefficient

This protocol outlines the procedure for determining the distribution coefficient (K_D) of butanol between an aqueous phase and 2-ethyl-1-butanol.

Materials:

• 2-Ethyl-1-butanol (analytical grade)

• n-Butanol (analytical grade)

• Deionized water

• Separatory funnels (100 mL)

• Mechanical shaker or vortex mixer

• Gas chromatograph (GC) with a suitable column (e.g., DB-WAX) and flame ionization detector (FID)

• Syringes for sample injection

• Glass vials with septa

Procedure:

• Prepare a standard aqueous butanol solution: Prepare a stock solution of a known concentration of n-butanol in deionized water (e.g., 20 g/L).

• Phase mixing: In a 100 mL separatory funnel, mix a known volume of the standard aqueous butanol solution (e.g., 20 mL) with an equal volume of 2-ethyl-1-butanol (20 mL).

• Equilibration: Shake the separatory funnel vigorously for a set period (e.g., 30 minutes) using a mechanical shaker to ensure thorough mixing and allow the system to reach equilibrium.

• Phase separation: Allow the funnel to stand undisturbed until two clear, distinct phases are formed.

• Sample collection: Carefully collect samples from both the upper (organic) and lower (aqueous) phases using separate syringes.

• Analysis: Analyze the concentration of butanol in each phase using a gas chromatograph. Prepare calibration curves for butanol in both the aqueous and organic phases to accurately quantify the concentrations.

• Calculation of K_D: Calculate the distribution coefficient using the following formula: K_D = C_org / C_aq where C_org is the concentration of butanol in the organic phase and C_aq is the concentration of butanol in the aqueous phase.

Protocol 2: In Situ Extractive Fermentation

This protocol describes a general procedure for performing an in situ extractive ABE fermentation using 2-ethyl-1-butanol as the extractant.

Materials:

• Clostridium acetobutylicum strain (e.g., ATCC 824)

• Fermentation medium (e.g., P2 medium)

• Bioreactor with temperature and pH control

• Peristaltic pumps

• External settling tank or membrane separation unit

• 2-Ethyl-1-butanol (sterilized)

• Analytical equipment for monitoring cell growth (spectrophotometer) and product concentrations (GC or HPLC)

Procedure:

• Fermentation setup: Prepare and sterilize the fermentation medium in the bioreactor. Inoculate with an active culture of Clostridium acetobutylicum.

• Initiation of extraction: Once the fermentation has started and butanol production is detected, introduce the sterilized 2-ethyl-1-butanol to the bioreactor to form a two-phase system. The volume ratio of the solvent to the aqueous phase can vary (e.g., 1:1).

• Continuous extraction loop:

  • Continuously withdraw the mixed broth and solvent from the bioreactor using a peristaltic pump.

  • Pass the mixture through an external settling tank or a membrane separation unit to separate the organic and aqueous phases.

  • Return the aqueous phase (containing the microbial cells) to the bioreactor.

  • The butanol-rich organic phase is collected for subsequent product recovery.

• Monitoring: Regularly monitor cell growth (OD600), pH, substrate consumption, and the concentrations of acetone, butanol, and ethanol (B145695) in both the aqueous and organic phases.

• Product recovery from extractant: The collected butanol-rich 2-ethyl-1-butanol can be subjected to distillation to separate the lower-boiling butanol from the higher-boiling extractant. The recovered 2-ethyl-1-butanol can be recycled back into the extraction loop.

Visualization of Workflows and Concepts

Signaling Pathway of Butanol Toxicity

Butanol toxicity primarily affects the cell membrane of Clostridium acetobutylicum. The following diagram illustrates the general mechanism of this inhibition.

Caption: General mechanism of butanol toxicity on bacterial cell membranes.

Experimental Workflow for Distribution Coefficient Determination

The following diagram outlines the key steps in the experimental determination of the distribution coefficient.

Caption: Workflow for determining the distribution coefficient of butanol.

Logical Relationship in In Situ Extractive Fermentation

This diagram illustrates the logical flow and feedback loops in an integrated fermentation and extraction process.

Caption: Logical flow of in situ extractive fermentation.

Safety Precautions

• 2-Ethyl-1-butanol is a flammable liquid. Handle with care and avoid open flames or sparks.

• Use appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, when handling the solvent and other chemicals.

• Work in a well-ventilated area or under a fume hood to avoid inhalation of vapors.

• Refer to the Safety Data Sheet (SDS) for 2-ethyl-1-butanol for detailed safety information.

Conclusion

2-Ethyl-1-butanol presents itself as a viable candidate for the extractive recovery of butanol from fermentation broths. Its physical properties, and by analogy with 2-ethyl-1-hexanol, its expected extraction performance, make it a subject of interest for researchers looking to overcome product inhibition in ABE and other fermentations. The protocols and data presented in these notes provide a foundation for further investigation and process development in this area. Further experimental validation of the distribution coefficients, selectivity, and long-term effects on microbial viability for 2-ethyl-1-butanol specifically is recommended for process optimization.

References

• 1. Applied in situ product recovery in ABE fermentation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Quantification of 2-Ethyl-1-butanol in Various Mixtures

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the quantitative analysis of 2-Ethyl-1-butanol in various matrices. The methods described herein are primarily based on gas chromatography, which is the most common and robust technique for this purpose. Information on high-performance liquid chromatography is also included as a viable alternative for specific applications.

Introduction to Analytical Methods for 2-Ethyl-1-butanol

2-Ethyl-1-butanol is a branched primary alcohol used as a solvent and intermediate in the production of other chemicals. Accurate quantification of 2-Ethyl-1-butanol is crucial for quality control, process optimization, environmental monitoring, and safety assessment. The primary analytical techniques for the determination of 2-Ethyl-1-butanol include Gas Chromatography with Flame Ionization Detection (GC-FID) and Gas Chromatography-Mass Spectrometry (GC-MS). High-Performance Liquid Chromatography with a Refractive Index Detector (HPLC-RID) can also be employed, particularly for samples in aqueous matrices where other components might interfere with GC analysis.

The choice of method depends on the sample matrix, the required sensitivity, and the available instrumentation. For volatile and semi-volatile analytes like 2-Ethyl-1-butanol, GC-based methods are generally preferred due to their high resolution and sensitivity.

Data Presentation: Quantitative Performance of Analytical Methods

The following tables summarize the quantitative performance parameters for the analysis of 2-Ethyl-1-butanol and related short-chain alcohols using various analytical techniques. This data is compiled from various sources and provides a basis for method selection and validation.

Note: Data specifically for 2-Ethyl-1-butanol is limited in publicly available literature. Therefore, data for structurally similar compounds, such as butanol isomers and 2-ethyl-1-hexanol, are included to provide a reasonable estimation of expected performance.

Table 1: Gas Chromatography (GC) Methods

Analytical Method	Matrix	Analyte	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity Range	Recovery (%)
Headspace GC-MS/MS	Aqueous	n-butanol, iso-butanol	9 nM	-	-	>90%[1]
Headspace GC-FID	Fermented Beverages	tert-butanol	0.1 mg/L	0.5 mg/L	-	87.8–114.1%[2]
Direct Injection GC-FID	Fermentation Broth	Butanol	< 10 mg/L	-	-	100-113%[3]
SPE-GC-MS	Indoor Air	2-Ethyl-1-hexanol	-	0.7 ng/L	-	-[4]
Thermal Desorption GC-MS	Air	Various VOCs	1.76 ng/m³ (pentan-2-ol)	5.32 ng/m³ (pentan-2-ol)	R² ≥ 0.999	80-120%[5]

Table 2: High-Performance Liquid Chromatography (HPLC) Methods

Analytical Method	Matrix	Analyte	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity Range	Recovery (%)
HPLC-RID	Aqueous	Methanol	0.0053 vol%	0.016 vol%	R² > 0.96	98-111%[6]
HPLC-RID	Low-calorie desserts	Sugars and Polyols	0.01–0.17 mg/mL	0.03–0.56 mg/mL	R² > 0.997	-[7]

Experimental Protocols

This section provides detailed methodologies for the quantification of 2-Ethyl-1-butanol in different sample types.

Method 1: Quantification of 2-Ethyl-1-butanol in Industrial Solvents by GC-FID

This method is suitable for the determination of 2-Ethyl-1-butanol in relatively clean solvent mixtures where the concentration of the analyte is expected to be in the percentage range.

Experimental Workflow:

References

• 1. osha.gov [osha.gov]
• 2. sciepub.com [sciepub.com]
• 3. scispace.com [scispace.com]
• 4. hplc method validated: Topics by Science.gov [science.gov]
• 5. researchgate.net [researchgate.net]
• 6. Development and Validation of HPLC-RID method for Determination of Sugars and Polyols | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: 2-Ethyl-1-butanol as a Component in Lubricant Additives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-Ethyl-1-butanol as a key building block for the synthesis of high-performance lubricant additives. The focus is on diesters derived from 2-Ethyl-1-butanol, which exhibit excellent low-temperature properties and favorable viscosity characteristics, making them suitable for a variety of lubricant applications.

Introduction

2-Ethyl-1-butanol is a branched six-carbon alcohol that serves as a valuable intermediate in the chemical industry. In the field of lubrication, its derivatives, particularly esters, are utilized to enhance the performance of base oils. The branched structure of the 2-ethylbutyl group is particularly effective at disrupting the crystallization of paraffin (B1166041) waxes at low temperatures, thereby significantly lowering the pour point of the lubricant.[1] Furthermore, these esters can contribute to the overall viscosity profile of the lubricant, acting as viscosity modifiers.

This document outlines the synthesis of a representative lubricant additive, Di-2-ethylbutyl Sebacate (D2EBS), and details the standard experimental protocols for evaluating its key performance properties.

Key Applications and Benefits

Additives derived from 2-Ethyl-1-butanol, such as D2EBS, offer several advantages in lubricant formulations:

• Excellent Low-Temperature Fluidity: The primary benefit is the significant depression of the pour point, ensuring the lubricant remains fluid and functional in cold environments. The branched structure of the 2-ethylbutyl group hinders the formation of a wax crystal matrix.[1]

• Viscosity Modification: These esters can be tailored to adjust the viscosity of the base oil, improving its performance over a wider temperature range.

• Good Thermal and Oxidative Stability: Esters, in general, can exhibit good resistance to thermal and oxidative breakdown, contributing to a longer lubricant life.

• Friction and Wear Reduction: The formation of a lubricating film by these additives can help to reduce friction and wear between moving parts.

Experimental Protocols

Synthesis of Di-2-ethylbutyl Sebacate (D2EBS)

This protocol describes the direct esterification of sebacic acid with 2-Ethyl-1-butanol.

Materials:

• Sebacic Acid

• 2-Ethyl-1-butanol

• Sulfuric Acid (catalyst)

• Toluene (B28343) (for azeotropic removal of water)

• Sodium Bicarbonate solution (5% w/v)

• Anhydrous Magnesium Sulfate

• Rotary Evaporator

• Heating mantle with magnetic stirrer

• Separatory funnel

• Standard laboratory glassware

Procedure:

• In a round-bottom flask equipped with a Dean-Stark trap and a condenser, combine sebacic acid (1 mole) and 2-Ethyl-1-butanol (2.2 moles).

• Add a catalytic amount of concentrated sulfuric acid (e.g., 0.5% by weight of the reactants).

• Add toluene to the flask to facilitate the azeotropic removal of water.

• Heat the mixture to reflux with vigorous stirring. The reaction progress can be monitored by the amount of water collected in the Dean-Stark trap.

• Once the theoretical amount of water has been collected, cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash with a 5% sodium bicarbonate solution to neutralize the acidic catalyst, followed by washing with deionized water until the aqueous layer is neutral.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and remove the toluene and any excess 2-Ethyl-1-butanol under reduced pressure using a rotary evaporator.

• The resulting product is Di-2-ethylbutyl Sebacate.

Diagram of the Synthesis Workflow:

Caption: Synthesis workflow for Di-2-ethylbutyl Sebacate.

Performance Evaluation of Lubricant Additives

The following are standard ASTM methods for evaluating the key performance characteristics of lubricants containing 2-ethylbutyl ester additives.

The pour point is the lowest temperature at which a lubricant will continue to flow.

Apparatus:

• Pour point test jar

• Jacket

• Disc

• Gasket

• Thermometer

• Cooling bath

Procedure:

• Pour the lubricant sample into the test jar to the prescribed mark.

• Assemble the apparatus with the thermometer immersed in the sample.

• Heat the sample to a specified temperature to dissolve any wax crystals.

• Cool the sample in a controlled manner in the cooling bath.

• At every 3°C interval, remove the jar from the jacket and tilt to ascertain whether the oil flows.

• The pour point is recorded as 3°C above the temperature at which the oil ceases to flow when the jar is held horizontally for 5 seconds.

Kinematic viscosity is a measure of a fluid's resistance to flow under gravity. The viscosity index (VI) is an empirical number indicating the effect of temperature change on the kinematic viscosity of the oil.

Apparatus:

• Calibrated glass capillary viscometer

• Constant temperature bath

• Timer

Procedure:

• Place the viscometer in a constant temperature bath set to the desired temperature (typically 40 °C and 100 °C).

• Introduce the lubricant sample into the viscometer.

• Allow the sample to reach thermal equilibrium.

• Draw the sample up through the capillary and measure the time it takes for the liquid to flow between two marked points.

• Calculate the kinematic viscosity using the viscometer constant.

• The Viscosity Index is calculated from the kinematic viscosities at 40 °C and 100 °C using the formula specified in ASTM D2270.

This test evaluates the anti-wear properties of a lubricant under sliding contact.

Apparatus:

• Four-ball wear tester

• Steel balls (4)

• Microscope for measuring wear scar

Procedure:

• Three steel balls are clamped together in a cup, and the fourth ball is held in a chuck above them.

• The lubricant sample is added to the cup, immersing the three lower balls.

• A specified load is applied, and the top ball is rotated at a constant speed for a set duration and temperature.

• After the test, the three lower balls are cleaned, and the diameter of the wear scars is measured using a microscope.

• The average wear scar diameter is reported. The coefficient of friction can also be monitored during the test.

Diagram of the Lubricant Performance Testing Workflow:

Caption: Workflow for lubricant formulation and performance testing.

Performance Data

The following table summarizes the expected performance characteristics of a lubricant formulated with Di-2-ethylbutyl Sebacate (D2EBS).

Property	Test Method	Base Oil (Typical)	Base Oil + D2EBS
Low-Temperature Properties
Pour Point (°C)	ASTM D97	-15	-44[1]
Viscometrics
Kinematic Viscosity @ 40°C (cSt)	ASTM D445	Data not available	Data not available
Kinematic Viscosity @ 100°C (cSt)	ASTM D445	Data not available	Data not available
Viscosity Index	ASTM D2270	Data not available	Data not available
Tribological Properties
Wear Scar Diameter (mm)	ASTM D4172	Data not available	Data not available
Coefficient of Friction	ASTM D4172	Data not available	Data not available

Note: The performance of the additized base oil will depend on the specific base oil used and the concentration of the D2EBS additive. The pour point data for D2EBS is based on the neat ester.

Logical Relationship of Structure to Function

The superior performance of 2-ethylbutyl esters as lubricant additives, particularly in improving low-temperature properties, is directly linked to their molecular structure.

Diagram of Structure-Function Relationship:

Caption: Relationship between the structure of 2-ethylbutyl esters and their function.

Conclusion

2-Ethyl-1-butanol is a valuable precursor for synthesizing high-performance lubricant additives. The resulting esters, such as Di-2-ethylbutyl Sebacate, demonstrate a significant ability to improve the low-temperature fluidity of lubricants, as evidenced by a substantially lower pour point. The provided experimental protocols offer a standardized approach for the synthesis and evaluation of these promising additives, enabling further research and development in the field of advanced lubrication.

References

• 1. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Purification of Crude 2-Ethyl-1-butanol

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of crude 2-Ethyl-1-butanol. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude 2-Ethyl-1-butanol?

A1: The impurities present in crude 2-Ethyl-1-butanol largely depend on the synthetic route employed. The two primary industrial methods for its synthesis are the Guerbet reaction and the aldol (B89426) condensation of acetaldehyde (B116499) and butyraldehyde (B50154) followed by hydrogenation.[1]

• From Guerbet Reaction: The Guerbet reaction of n-butanol to produce 2-Ethyl-1-hexanol can sometimes yield 2-Ethyl-1-butanol as a byproduct. Common impurities from this process can include unreacted n-butanol, higher molecular weight Guerbet alcohols (e.g., 2-ethyl-1-hexanol), aldehydes, and esters.[2][3] Specifically, in the Guerbet condensation of ethanol (B145695), which can be a route to n-butanol and subsequently other higher alcohols, byproducts such as sodium acetate (B1210297) and C6+ alcohols have been observed.[4] The reaction of n-butanol to 2-ethyl-1-hexanol via the Guerbet reaction can be highly selective, but side products can still form.[2]

• From Aldol Condensation: This process involves the condensation of acetaldehyde and butyraldehyde.[1][5] Potential impurities arising from this route include unreacted starting aldehydes, byproducts of self-condensation of each aldehyde (e.g., 3-hydroxybutanal from acetaldehyde), and other condensation products.[5][6] Subsequent hydrogenation of the intermediate, 2-ethyl-2-hexenal, may also lead to the formation of other saturated or unsaturated alcohols and aldehydes if the reaction is not perfectly selective.

Q2: What are the recommended purification techniques for crude 2-Ethyl-1-butanol?

A2: The most common and effective purification techniques for 2-Ethyl-1-butanol are:

• Fractional Distillation: This is the primary method for purifying 2-Ethyl-1-butanol due to its relatively high boiling point (146-151 °C) and the difference in boiling points with most common impurities.[7]

• Azeotropic Distillation: This technique is particularly useful for removing water from the crude product. 2-Ethyl-1-butanol can form an azeotrope with water, and using an entrainer can facilitate its removal.[8]

• Liquid-Liquid Extraction: This method is effective for removing water-soluble or other polar impurities from the crude product before distillation. It can also be used to extract 2-Ethyl-1-butanol from aqueous reaction mixtures.

• Chemical Purification: A patented method discloses a process for obtaining high-purity 2-ethyl-1-butanol without rectification by reacting the crude product with trimethyl borate (B1201080) or dimethyl acetonide, followed by hydrolysis. This method is reported to yield a product with a purity of 66-70%.[9]

Q3: What is the solubility of 2-Ethyl-1-butanol in common solvents?

A3: 2-Ethyl-1-butanol is slightly soluble in water but is miscible with most common organic solvents.[7] It is soluble in polar solvents like ethanol and ether, and also in non-polar solvents such as hexane (B92381) and cyclohexane.[7][10] This solubility profile is important when selecting solvents for liquid-liquid extraction or for cleaning equipment.

Troubleshooting Guides

Fractional Distillation

Problem	Possible Cause(s)	Solution(s)
Poor Separation of Components	- Inefficient packing material in the fractionating column.- Distillation rate is too fast.- Insufficient reflux ratio.	- Use a more efficient packing material with a higher number of theoretical plates.- Reduce the heating rate to allow for proper vapor-liquid equilibrium to be established on each theoretical plate.- Increase the reflux ratio to improve separation efficiency.
Product is Contaminated with Water	- Presence of a water-2-Ethyl-1-butanol azeotrope.	- Perform azeotropic distillation with a suitable entrainer (e.g., toluene (B28343) or cyclohexane) to remove water before fractional distillation.[11]- Dry the crude product with a drying agent (e.g., anhydrous magnesium sulfate (B86663) or sodium sulfate) before distillation.
Product has a Yellowish Tinge	- Thermal decomposition of the product or impurities at high temperatures.- Presence of colored impurities from the reaction.	- Perform the distillation under reduced pressure to lower the boiling point and minimize thermal stress.- Treat the crude product with activated carbon before distillation to adsorb colored impurities.
Bumping or Unstable Boiling	- Lack of boiling chips or a stir bar.- Uneven heating.	- Add boiling chips or use a magnetic stir bar to ensure smooth boiling.- Use a heating mantle with a stirrer for even heat distribution.
Pressure Fluctuations During Vacuum Distillation	- Leaks in the distillation apparatus.- Inadequate vacuum pump capacity.- Fluctuations in the cooling water temperature for the condenser.	- Check all joints and seals for leaks using a vacuum grease where appropriate.- Ensure the vacuum pump is in good working condition and appropriately sized for the distillation setup.- Use a recirculating chiller for the condenser to maintain a constant cooling temperature.[12]

Liquid-Liquid Extraction

Problem	Possible Cause(s)	Solution(s)
Poor Phase Separation (Emulsion Formation)	- Vigorous shaking of the separatory funnel.- High concentration of surfactants or other emulsifying agents.	- Gently invert the separatory funnel to mix the phases instead of vigorous shaking.- Add a small amount of a saturated brine solution to break the emulsion.- Allow the mixture to stand for a longer period.- Centrifugation can also be effective in breaking emulsions.
Low Extraction Efficiency	- Incorrect choice of extraction solvent.- Insufficient volume of extraction solvent.- Not enough extraction cycles.	- Select a solvent in which 2-Ethyl-1-butanol has high solubility and is immiscible with the initial solvent (usually water). Good candidates include ethyl acetate, dichloromethane, diethyl ether, toluene, and hexane.[6]- Increase the volume of the extraction solvent.- Perform multiple extractions with smaller volumes of solvent, which is more efficient than a single extraction with a large volume.
Loss of Product During Extraction	- 2-Ethyl-1-butanol is partially soluble in the aqueous phase.	- "Salt out" the 2-Ethyl-1-butanol by adding a salt (e.g., sodium chloride) to the aqueous phase to decrease its solubility.

Experimental Protocols

Fractional Distillation of Crude 2-Ethyl-1-butanol

Objective: To purify crude 2-Ethyl-1-butanol by separating it from lower and higher boiling point impurities.

Materials:

• Crude 2-Ethyl-1-butanol

• Boiling chips

• Heating mantle with stirrer

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with thermometer

• Condenser

• Receiving flasks

• Vacuum source (if performing vacuum distillation)

Procedure:

• Setup: Assemble the fractional distillation apparatus. Ensure all glassware is clean and dry.

• Charging the Flask: Add the crude 2-Ethyl-1-butanol and a few boiling chips to the round-bottom flask. Do not fill the flask more than two-thirds full.

• Heating: Begin heating the flask gently. If a stirrer is available, start stirring.

• Collecting Fractions:

  • Observe the temperature at the distillation head. The first fraction to distill will be the components with the lowest boiling points. Collect this "forerun" in a separate receiving flask.

  • As the temperature stabilizes near the boiling point of 2-Ethyl-1-butanol (approx. 146 °C at atmospheric pressure), change the receiving flask to collect the main fraction.

  • Continue to collect the fraction as long as the temperature remains stable.

  • If the temperature begins to rise significantly above the boiling point of 2-Ethyl-1-butanol, change the receiving flask again to collect the "tailings," which will contain higher boiling point impurities.

• Shutdown: Once the distillation is complete, turn off the heat and allow the apparatus to cool down before disassembling.

Purity Analysis: The purity of the collected fractions should be analyzed using Gas Chromatography (GC).

Liquid-Liquid Extraction of 2-Ethyl-1-butanol from an Aqueous Solution

Objective: To extract 2-Ethyl-1-butanol from an aqueous solution into an organic solvent.

Materials:

• Aqueous solution containing crude 2-Ethyl-1-butanol

• Extraction solvent (e.g., ethyl acetate, diethyl ether)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate or sodium sulfate

• Separatory funnel

• Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Extraction:

  • Pour the aqueous solution containing 2-Ethyl-1-butanol into a separatory funnel.

  • Add a volume of the chosen organic extraction solvent.

  • Stopper the funnel and gently invert it several times to mix the layers, periodically venting to release pressure.

  • Allow the layers to separate.

  • Drain the lower layer into a clean flask. The location of the organic layer (top or bottom) will depend on its density relative to water.

  • Pour the upper layer out through the top of the funnel into another flask.

  • Return the aqueous layer to the separatory funnel and repeat the extraction process at least two more times with fresh portions of the organic solvent.

• Combining and Washing: Combine all the organic extracts. Wash the combined organic layer with a portion of brine to remove residual water.

• Drying: Drain the organic layer into a clean, dry Erlenmeyer flask and add a small amount of anhydrous magnesium sulfate or sodium sulfate to remove any remaining traces of water. Swirl the flask and let it stand for 10-15 minutes.

• Solvent Removal: Filter the dried organic solution to remove the drying agent. Remove the organic solvent using a rotary evaporator to obtain the purified 2-Ethyl-1-butanol.

Visualizations

Caption: General experimental workflow for the purification of 2-Ethyl-1-butanol.

Caption: Troubleshooting logic for common distillation issues.

References

• 1. youtube.com [youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. Selective synthesis of 2-ethyl-1-hexanol from n-butanol through the Guerbet reaction by using bifunctional catalysts based on copper or palladium precursors and sodium butoxide | Scilit [scilit.com]
• 4. web.mit.edu [web.mit.edu]
• 5. The product formed in the aldol condensation of acetaldehyde is [allen.in]
• 6. m.youtube.com [m.youtube.com]
• 7. 2-Ethyl-1-butanol | C6H14O | CID 7358 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Purification of 2,3-butanediol from fermentation broth: process development and techno-economic analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Page loading... [wap.guidechem.com]
• 10. solubilityofthings.com [solubilityofthings.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Optimizing 2-Ethyl-1-butanol Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the yield of 2-Ethyl-1-butanol synthesis.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 2-Ethyl-1-butanol, particularly via the Guerbet reaction, which is a common method for its production.

Q1: My 2-Ethyl-1-butanol yield is lower than expected. What are the potential causes and how can I improve it?

A1: Low yield in 2-Ethyl-1-butanol synthesis can stem from several factors. Here's a systematic approach to troubleshooting:

• Sub-optimal Reaction Conditions: The Guerbet reaction is sensitive to temperature, pressure, and reaction time. Ensure you are operating within the optimal range for your specific catalyst system. For instance, some catalytic systems require high temperatures (e.g., 200-280°C) to be effective.[1][2]

• Catalyst Deactivation: The catalyst can deactivate over time. This can be caused by factors such as coking (carbon deposition) or poisoning by impurities in the reactants or solvent. Consider regenerating the catalyst if possible, or using a fresh batch. The by-product water formed during the condensation can also lead to the hydrolysis of the base and deactivation of the catalyst.[1]

• Inefficient Mixing: In heterogeneous catalysis, proper mixing is crucial to ensure good contact between the reactants and the catalyst surface. If you are using a stirred reactor, ensure the stirring speed is adequate.

• Side Reactions: Several side reactions can compete with the desired formation of 2-Ethyl-1-butanol, leading to the formation of byproducts such as ethers, esters, and other higher alcohols.[3] Optimizing reaction conditions and catalyst selection can help minimize these.

• Purity of Reactants: Impurities in the starting materials (e.g., n-butanol) can interfere with the reaction and poison the catalyst. Ensure you are using reactants of appropriate purity.

Q2: I am observing the formation of significant amounts of side products. How can I increase the selectivity towards 2-Ethyl-1-butanol?

A2: Improving selectivity is key to maximizing your yield of the desired product. Here are some strategies:

• Catalyst Selection: The choice of catalyst plays a critical role in selectivity. Bifunctional catalysts with both acidic and basic sites, as well as hydrogenation/dehydrogenation capabilities, are often required for the Guerbet reaction.[4] The ratio of these sites can influence the product distribution. For example, a proper balance of metal, acid, and base sites is crucial.[5]

• Reaction Temperature: Temperature can significantly impact selectivity. While higher temperatures can increase the reaction rate, they may also favor side reactions. It is important to find the optimal temperature that maximizes the formation of 2-Ethyl-1-butanol while minimizing byproducts.

• Base Concentration: In many Guerbet reaction systems, a base is used as a co-catalyst or promoter. The concentration of the base can affect selectivity. It's advisable to optimize the base concentration for your specific reaction.

• Hydrogen Pressure: For the final hydrogenation step of the Guerbet reaction, the hydrogen pressure can be a critical parameter to control to ensure the complete conversion of intermediates to the final product and to suppress side reactions.

Q3: My catalyst seems to be deactivating quickly. What can I do to improve its stability and lifetime?

A3: Catalyst deactivation is a common challenge. Here are some approaches to mitigate this issue:

• Catalyst Support: The choice of catalyst support can influence its stability. Supports with high surface area and thermal stability are generally preferred.

• Reaction Conditions: Harsh reaction conditions, such as excessively high temperatures, can accelerate catalyst deactivation. Operating under the mildest conditions that still provide a reasonable reaction rate can help prolong catalyst life.

• Removal of Water: As mentioned, water is a byproduct of the Guerbet reaction and can lead to catalyst deactivation.[1] Using a dehydrating agent or a reactor setup that allows for the continuous removal of water can improve catalyst stability.

• Feedstock Purification: Ensure that the feedstock is free of poisons that can deactivate the catalyst. Common poisons include sulfur compounds and other impurities.

Frequently Asked Questions (FAQs)

Q1: What are the primary industrial methods for synthesizing 2-Ethyl-1-butanol?

A1: The two main industrial methods for producing 2-Ethyl-1-butanol are:

• Aldol (B89426) Condensation: This method involves the aldol condensation of acetaldehyde (B116499) and butyraldehyde, followed by hydrogenation of the resulting intermediate.[6][7][8]

• Guerbet Reaction: This reaction involves the self-condensation of n-butanol at elevated temperatures in the presence of a catalyst to produce 2-ethyl-1-hexanol, but with modifications can be used for 2-Ethyl-1-butanol.[6] More broadly, the Guerbet reaction is a dimerization of alcohols to produce larger, branched alcohols.[9]

Q2: What is the mechanism of the Guerbet reaction for the synthesis of 2-Ethyl-1-butanol from n-butanol?

A2: The Guerbet reaction proceeds through a series of four key steps:

• Dehydrogenation: The starting alcohol (n-butanol) is dehydrogenated to form an aldehyde (butyraldehyde).

• Aldol Condensation: Two molecules of the aldehyde undergo an aldol condensation to form a β-hydroxy aldehyde.

• Dehydration: The β-hydroxy aldehyde is dehydrated to form an α,β-unsaturated aldehyde.

• Hydrogenation: The α,β-unsaturated aldehyde is then hydrogenated to form the final product, 2-Ethyl-1-butanol.[10][11]

Q3: What types of catalysts are typically used for the Guerbet reaction?

A3: A variety of catalysts can be used for the Guerbet reaction. These are often bifunctional, possessing both acidic and basic sites, as well as a metal component for the dehydrogenation and hydrogenation steps.[4] Common examples include:

• Mixed Metal Oxides: Magnesium-aluminum (Mg-Al) mixed oxides derived from hydrotalcites are frequently studied.[12]

• Supported Metal Catalysts: Transition metals like copper, palladium, nickel, and ruthenium supported on materials like alumina, carbon, or zeolites are effective.[1][13][14]

• Homogeneous Catalysts: Some homogeneous catalysts based on iridium and ruthenium have also been reported.[9][15]

Q4: What are the typical reaction conditions for the Guerbet synthesis of 2-Ethyl-1-butanol?

A4: The reaction conditions can vary significantly depending on the catalyst used. However, typical conditions often involve:

• Temperature: 150°C to 350°C.[4][16]

• Pressure: Ranging from atmospheric pressure to several megapascals (MPa).

• Catalyst Loading: Typically in the range of 1-10% by weight relative to the reactants.

• Base: A basic co-catalyst, such as sodium butoxide or potassium carbonate, is often required.[1][9]

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the synthesis of 2-Ethyl-1-butanol and related higher alcohols via the Guerbet reaction, providing a comparison of different catalytic systems and reaction conditions.

Table 1: Performance of Different Catalysts in Guerbet-type Reactions

Catalyst	Starting Material	Temperature (°C)	Conversion (%)	Selectivity to Higher Alcohols (%)	Yield (%)	Reference
Copper Chromite/BuONa	n-butanol	280	61.1	100 (to 2-ethylhexanol)	-	[1]
Palladium-based	n-butanol	200	-	-	TN up to 80 mol 2EH/(mol of Pd×h)	[1]
Ru(III) complexes	Ethanol (B145695)	150	-	71 (to n-butanol)	27 (to n-butanol)	[15]
Ni/La2O3/γ-Al2O3	Ethanol	230	-	85	38	[5]
Mg-Al oxide	1-butanol	-	-	-	19 g/(Lcat·h) (to 2-ethyl-1-hexanol)	[10]
Ni/HAP	1-butanol	-	29.6	52.4 (to 2-ethyl-1-hexanol)	-	[17]

Note: Data for 2-ethyl-1-hexanol is included as it is a closely related Guerbet product and the principles of synthesis are similar.

Experimental Protocols

Protocol 1: Synthesis of 2-Ethyl-1-butanol via Guerbet Reaction using a Heterogeneous Catalyst

This protocol provides a general methodology for the synthesis of 2-Ethyl-1-butanol from n-butanol using a solid catalyst in a batch reactor.

Materials:

• n-butanol (high purity)

• Heterogeneous catalyst (e.g., Mg-Al mixed oxide or supported copper catalyst)

• Basic co-catalyst (e.g., sodium butoxide), if required

• Inert gas (e.g., Nitrogen or Argon)

• High-pressure batch reactor with a stirrer and temperature control

• Gas chromatograph (GC) for product analysis

Procedure:

• Catalyst Preparation: Prepare or procure the desired heterogeneous catalyst. If necessary, activate the catalyst according to the manufacturer's instructions (e.g., by calcination at a specific temperature).

• Reactor Setup: Charge the high-pressure reactor with the catalyst (e.g., 5 wt% relative to the n-butanol).

• Reactant Loading: Add the required amount of n-butanol to the reactor. If a basic co-catalyst is used, add it at this stage.

• Inert Atmosphere: Seal the reactor and purge it several times with an inert gas (e.g., nitrogen) to remove any air.

• Reaction: Pressurize the reactor with the inert gas to the desired pressure. Begin stirring and heat the reactor to the target reaction temperature (e.g., 250°C). Maintain these conditions for the desired reaction time (e.g., 6-24 hours).

• Cooling and Depressurization: After the reaction is complete, cool the reactor to room temperature and carefully vent the pressure.

• Product Recovery: Open the reactor and separate the liquid product from the solid catalyst by filtration or centrifugation.

• Analysis: Analyze the liquid product using a gas chromatograph (GC) to determine the conversion of n-butanol and the selectivity and yield of 2-Ethyl-1-butanol.

• Purification: The crude product can be purified by fractional distillation to obtain pure 2-Ethyl-1-butanol.[18]

Visualizations

Diagram 1: Guerbet Reaction Pathway for 2-Ethyl-1-butanol Synthesis

Caption: Guerbet reaction pathway for the synthesis of 2-Ethyl-1-butanol from n-butanol.

Diagram 2: Experimental Workflow for 2-Ethyl-1-butanol Synthesis and Analysis

References

• 1. researchgate.net [researchgate.net]
• 2. Selective synthesis of 2-ethyl-1-hexanol from n-butanol through the Guerbet reaction by using bifunctional catalysts based on copper or palladium precursors and sodium butoxide | CoLab [colab.ws]
• 3. Catalyst Performance Studies on the Guerbet Reaction in a Continuous Flow Reactor Using Mono- and Bi-Metallic Cu-Ni Porous Metal Oxides [mdpi.com]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 6. 2-Ethyl-1-butanol - Wikipedia [en.wikipedia.org]
• 7. 2-Ethyl-1-butanol synthesis - chemicalbook [chemicalbook.com]
• 8. 2-Ethyl-1-butanol | 97-95-0 [chemicalbook.com]
• 9. aocs.org [aocs.org]
• 10. physics.mff.cuni.cz [physics.mff.cuni.cz]
• 11. files.core.ac.uk [files.core.ac.uk]
• 12. digital.car.chula.ac.th [digital.car.chula.ac.th]
• 13. scilit.com [scilit.com]
• 14. Renewable Butanol Production via Catalytic Routes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Guerbet upgrading of ethanol to n-butanol using Ru(iii) catalysts under air - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 16. pubs.rsc.org [pubs.rsc.org]
• 17. physics.mff.cuni.cz [physics.mff.cuni.cz]
• 18. Page loading... [wap.guidechem.com]

Technical Support Center: Guerbet Reaction for 2-Ethyl-1-butanol Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Ethyl-1-butanol via the Guerbet reaction.

Frequently Asked Questions (FAQs)

Q1: What are the primary side reactions observed during the Guerbet synthesis of 2-Ethyl-1-butanol?

A1: The Guerbet reaction is known to produce a mixture of products.[1] Common side reactions include:

• Self-condensation of reactants: Instead of the desired cross-condensation of n-butanol and ethanol (B145695), self-condensation of n-butanol can occur to form 2-ethyl-1-hexanol, and self-condensation of ethanol can produce n-butanol.

• Formation of higher alcohols: Further condensation reactions can lead to the formation of C8 alcohols like 1-octanol.[2]

• Dehydration: Alcohols can dehydrate to form olefins (e.g., butenes from butanol) or ethers (e.g., diethyl ether from ethanol).[3][4]

• Esterification (Tishchenko reaction): Aldehyde intermediates can undergo disproportionation to form esters, such as ethyl acetate (B1210297).[1][3]

• Oxidation to carboxylic acids (Cannizzaro reaction): In the presence of a strong base and water, aldehyde intermediates can disproportionate to form the corresponding alcohol and a carboxylic acid.[1][4]

Q2: How can I minimize the formation of these side products?

A2: Minimizing side products requires careful control of reaction conditions:

• Catalyst Selection: The choice of catalyst is crucial. A catalyst with a well-balanced ratio of acidic and basic sites, along with hydrogenation/dehydrogenation activity, is necessary to favor the desired reaction pathway.[3]

• Temperature Control: The reaction is typically conducted at elevated temperatures (180-360 °C).[1] Optimizing the temperature can favor the formation of 2-Ethyl-1-butanol over other products.

• Reactant Ratio: Adjusting the molar ratio of n-butanol to ethanol can influence the product distribution.

• Water Removal: The Guerbet reaction produces water, which can deactivate the catalyst and promote side reactions.[2] Continuous removal of water from the reaction mixture can improve selectivity.

• Pressure: Operating the reaction under pressure can influence the product distribution and suppress the formation of volatile byproducts.

Q3: What analytical techniques are recommended for identifying and quantifying side products?

A3: Gas chromatography (GC) coupled with a flame ionization detector (FID) or a mass spectrometer (MS) is the most common and effective method for separating, identifying, and quantifying the various products and byproducts of the Guerbet reaction.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low conversion of starting materials	1. Catalyst deactivation. 2. Insufficient reaction temperature. 3. Presence of impurities in reactants.	1. Regenerate or replace the catalyst. Ensure proper handling and storage to prevent poisoning. 2. Gradually increase the reaction temperature within the recommended range while monitoring product formation. 3. Use high-purity reactants.
Low selectivity towards 2-Ethyl-1-butanol	1. Suboptimal catalyst. 2. Incorrect reaction temperature or pressure. 3. Unfavorable reactant ratio.	1. Screen different catalysts with varying acid-base properties. 2. Systematically vary the temperature and pressure to find the optimal conditions for the desired product. 3. Experiment with different molar ratios of n-butanol to ethanol.
High yield of 2-Ethyl-1-hexanol (self-condensation product)	1. Reaction conditions favor the self-condensation of n-butanol.	1. Increase the molar ratio of ethanol to n-butanol. 2. Optimize the catalyst and reaction temperature to favor cross-condensation.
Significant formation of ethers or olefins	1. Catalyst possesses excessive acidity. 2. High reaction temperature.	1. Use a catalyst with lower acidity or a higher base-to-acid site ratio. 2. Lower the reaction temperature.
Presence of esters in the product mixture	1. Tishchenko reaction is occurring.	1. Modify the catalyst to suppress this side reaction. For instance, the addition of Ni to a Cu-based catalyst has been shown to suppress ethyl acetate formation.[3]
Formation of carboxylic acids	1. Cannizzaro reaction is occurring due to the presence of water and a strong base.	1. Ensure efficient removal of water from the reaction mixture. 2. Consider using a less basic catalyst if feasible.

Quantitative Data on Product Distribution

The following table summarizes the product distribution from the successive vapor-phase condensation of ethanol and 1-butanol (B46404) over different Mg-Al oxide catalysts at 573 K. This reaction system demonstrates the formation of 2-Ethyl-1-butanol as a cross-coupling product alongside other Guerbet products.

Catalyst (Mg/Al ratio)	Ethanol Conversion (%)	Product Selectivity (%)
2-Ethyl-1-butanol (2-EB)	1-Hexanol (HeOH)	2-Ethyl-1-hexanol (2-EH)	1-Octanol (OcOH)	Butenes
1	42.1	12.5	10.2	8.5	3.1	15.8
2	48.5	15.3	12.8	10.1	4.2	18.9
4	35.6	10.1	8.7	6.4	2.5	24.9

Data adapted from Larina, O.V., et al. (2019). Applied Catalysis A, General, 588, 117265.[2]

Experimental Protocols

Representative Protocol for Vapor-Phase Guerbet Reaction:

This protocol is a generalized procedure based on methodologies reported in the literature for the vapor-phase condensation of alcohols over heterogeneous catalysts.[2]

• Catalyst Preparation: Prepare the desired catalyst, for example, a Mg-Al mixed oxide, through methods such as co-precipitation followed by calcination.

• Reactor Setup: Pack a fixed-bed flow reactor with the prepared catalyst.

• Reaction Conditions:

  • Heat the reactor to the desired temperature (e.g., 573 K).

  • Introduce a gaseous feed of the reactant alcohols (n-butanol and ethanol) at a specific molar ratio, carried by an inert gas (e.g., nitrogen or helium).

  • Maintain the reaction at atmospheric pressure.

• Product Collection: Cool the reactor outlet stream to condense the liquid products.

• Analysis: Analyze the liquid product mixture using Gas Chromatography (GC) to determine the conversion of reactants and the selectivity for each product.

Visualizations

References

• 1. Guerbet reaction - Wikipedia [en.wikipedia.org]
• 2. physics.mff.cuni.cz [physics.mff.cuni.cz]
• 3. mdpi.com [mdpi.com]
• 4. pubs.rsc.org [pubs.rsc.org]

Technical Support Center: Hydrogenation of 2-Ethyl-1-hexenal to 2-Ethyl-1-butanol

This technical support center provides troubleshooting guidance and answers to frequently asked questions concerning the hydrogenation of 2-ethyl-1-hexenal to produce 2-ethyl-1-butanol. It is intended for researchers, scientists, and professionals in drug development and chemical synthesis.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the experimental process.

Question: Why is my 2-ethyl-1-butanol yield unexpectedly low?

Answer: Low yield can be attributed to several factors, ranging from reaction conditions to catalyst activity. A systematic approach to troubleshooting is recommended.

• Incomplete Conversion: The hydrogenation of 2-ethyl-1-hexenal to 2-ethyl-1-butanol is a consecutive reaction that proceeds through the intermediate 2-ethyl-hexanal. The hydrogenation of the carbon-carbon double bond is significantly faster than that of the carbon-oxygen double bond. Insufficient reaction time, temperature, or hydrogen pressure can lead to the accumulation of the intermediate, 2-ethyl-hexanal, and unreacted starting material. For complete conversion, hydrogen pressures above 33 bar and temperatures exceeding 130°C are often necessary.

• Catalyst Deactivation: The catalyst may lose activity during the reaction. One potential cause for deactivation, particularly with alumina-supported catalysts, is the formation of boehmite (γ-AlO(OH)) through the hydration of the γ-Al2O3 support in the presence of water, which can be a byproduct of side reactions. The deactivation can also be caused by the presence of impurities in the feed or byproducts formed during the reaction.

• Mass Transfer Limitations: In a liquid-phase reaction, the diffusion of hydrogen from the gas phase to the catalyst surface can be a rate-limiting step. Inadequate agitation or stirring in a slurry reactor can lead to poor gas-liquid mass transfer, resulting in a lower reaction rate.

Question: How can I improve the selectivity towards 2-ethyl-1-butanol and minimize byproducts?

Answer: Achieving high selectivity is crucial for obtaining a pure product and simplifying downstream processing.

• **Catal

Technical Support Center: Removing Water Content from 2-Ethyl-1-butanol Solvent

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on effectively removing water from 2-Ethyl-1-butanol. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to assist in your laboratory work.

Troubleshooting Guides

This section addresses common issues encountered when drying 2-Ethyl-1-butanol.

Issue 1: Solvent is still wet after treatment with a drying agent.

Possible Cause	Solution
Insufficient amount of drying agent.	Add more drying agent in small portions until it no longer clumps together, indicating that all the water has been absorbed.[1]
Ineffective drying agent.	Ensure the drying agent is fresh and has been properly stored in a tightly sealed container to prevent moisture absorption from the atmosphere. Consider using a different, more efficient drying agent (see comparison table below).
Insufficient contact time.	Allow the solvent to stand over the drying agent for a longer period, with occasional swirling to increase contact. For some agents like molecular sieves, a minimum of 24 hours is recommended.[2]
High initial water content.	If the solvent is very wet (e.g., contains a separate water layer), first separate the bulk water using a separatory funnel before adding a drying agent. For solvents with high water miscibility, consider a preliminary drying step with a high-capacity agent like anhydrous sodium sulfate (B86663).[3]

Issue 2: The purified solvent appears cloudy or contains suspended particles.

Possible Cause	Solution
Fine particles of the drying agent were not completely removed.	Filter the solvent through a finer filter paper or a sintered glass funnel. Decanting the solvent carefully can also help, but filtration is more effective.[1]
The drying agent is breaking down.	Some drying agents can be slightly acidic or basic and may react with impurities in the solvent. Ensure the chosen drying agent is compatible with 2-Ethyl-1-butanol. Magnesium sulfate, for instance, is slightly acidic.[3]

Issue 3: Inconsistent results in water content analysis (Karl Fischer titration).

Possible Cause	Solution
Atmospheric moisture contamination.	Perform the Karl Fischer titration in a dry environment, such as a glove box, or ensure the titration vessel is well-sealed from the atmosphere.[2]
Improper sample handling.	Use dry syringes and glassware when transferring the solvent to the Karl Fischer titrator.
Side reactions with the Karl Fischer reagent.	While alcohols like 2-Ethyl-1-butanol are generally compatible with standard Karl Fischer reagents, ensure that there are no other reactive impurities (e.g., ketones) in your solvent.

Frequently Asked Questions (FAQs)

Q1: What is the most effective drying agent for 2-Ethyl-1-butanol?

A1: For achieving very low water content, activated 3Å molecular sieves are highly effective for alcohols.[2] They selectively adsorb water molecules. For bulk water removal, anhydrous magnesium sulfate or calcium sulfate are also good options.[4]

Q2: How do I activate molecular sieves?

A2: To activate molecular sieves, heat them in a furnace or with a heat gun under vacuum to a temperature of 200-300°C for several hours.[5] This removes any adsorbed water. After activation, cool them in a desiccator to prevent re-exposure to atmospheric moisture.

Q3: Can I reuse drying agents?

A3: Molecular sieves can be regenerated and reused by reactivating them as described above.[5] While other drying agents like calcium sulfate can also be regenerated by heating, it is often more practical and reliable to use fresh material to avoid contamination.

Q4: What is the best method for determining the water content in 2-Ethyl-1-butanol?

A4: Karl Fischer titration is the industry-standard method for accurately determining trace amounts of water in organic solvents.[6][7]

Q5: Does 2-Ethyl-1-butanol form an azeotrope with water?

A5: While there is no readily available data confirming a specific azeotrope for 2-Ethyl-1-butanol and water, many alcohols with similar structures, like butanol isomers, do form azeotropes with water.[8] This can make complete water removal by simple distillation challenging.

Data Presentation

The following table summarizes the efficiency of common drying agents. Please note that the quantitative data for residual water is based on studies with other alcohols (e.g., methanol, ethanol) and should be used as a reference for 2-Ethyl-1-butanol.[2][9]

Drying Agent	Chemical Formula	Capacity	Speed	Efficiency (Intensity)	Typical Residual Water (in other alcohols)
3Å Molecular Sieves	KnNa(12-n)[(AlO2)12(SiO2)12]·xH2O	High	Moderate	Very High	< 10 ppm
Anhydrous Magnesium Sulfate	MgSO4	High	Fast	High	30 - 50 ppm
Anhydrous Calcium Sulfate	CaSO4	Low	Fast	High	50 - 100 ppm
Anhydrous Sodium Sulfate	Na2SO4	Very High	Slow	Low	100 - 200 ppm

Experimental Protocols

Protocol 1: Drying 2-Ethyl-1-butanol with Activated 3Å Molecular Sieves

Objective: To reduce the water content of 2-Ethyl-1-butanol to a minimal level using activated 3Å molecular sieves.

Materials:

• 2-Ethyl-1-butanol (to be dried)

• Activated 3Å molecular sieves (pellets or beads)

• Dry Erlenmeyer flask with a ground glass stopper or a septum

• Oven or furnace for activation

• Desiccator

Procedure:

• Activation of Molecular Sieves: Place the required amount of 3Å molecular sieves in a porcelain dish or a beaker and heat in an oven at 250-300°C for at least 3 hours. For more efficient activation, use a vacuum oven.

• Cooling: After activation, transfer the hot molecular sieves to a desiccator and allow them to cool to room temperature under a dry atmosphere.

• Drying Process: Place the 2-Ethyl-1-butanol in a dry Erlenmeyer flask. Add the activated molecular sieves (approximately 5-10% w/v). For example, for 100 mL of solvent, use 5-10 g of molecular sieves.

• Incubation: Seal the flask and let it stand for at least 24 hours at room temperature. For optimal drying, occasional swirling is recommended.

• Separation: Carefully decant or filter the dried solvent into a clean, dry storage bottle. To maintain dryness, the storage bottle can contain a small amount of freshly activated molecular sieves.

• Verification (Optional but Recommended): Determine the final water content using Karl Fischer titration.

Protocol 2: Purification of 2-Ethyl-1-butanol by Fractional Distillation

Objective: To purify 2-Ethyl-1-butanol and remove water by fractional distillation.

Materials:

• 2-Ethyl-1-butanol (containing water)

• Fractional distillation apparatus (distilling flask, fractionating column, condenser, receiving flask)

• Heating mantle

• Boiling chips

• Thermometer

Procedure:

• Apparatus Setup: Assemble the fractional distillation apparatus in a fume hood. Ensure all glass joints are properly sealed. Place a few boiling chips in the distilling flask to ensure smooth boiling.

• Charging the Flask: Fill the distilling flask with the 2-Ethyl-1-butanol to be purified, not exceeding two-thirds of its volume.

• Distillation:

  • Begin heating the distilling flask gently with the heating mantle.

  • Observe the temperature as the vapor rises through the fractionating column. The temperature should stabilize at the boiling point of the water-alcohol azeotrope if one is formed, or initially at the boiling point of water if a significant amount is present.

  • Collect the initial fraction (the forerun), which will be rich in water.

  • As the distillation progresses, the temperature will rise and then stabilize at the boiling point of pure 2-Ethyl-1-butanol (approximately 146-151°C).

  • Collect the fraction that distills at a constant temperature in a clean, dry receiving flask. This is your purified product.

• Shutdown: Stop the distillation before the distilling flask runs dry to prevent the formation of potentially explosive peroxides and damage to the glassware.

• Storage: Store the purified 2-Ethyl-1-butanol in a tightly sealed bottle, preferably with a desiccant like molecular sieves to prevent reabsorption of atmospheric moisture.

• Verification: Confirm the purity and water content of the distilled solvent using appropriate analytical techniques such as Gas Chromatography (GC) and Karl Fischer titration.

Visualizations

Caption: Workflow for drying 2-Ethyl-1-butanol with a drying agent.

Caption: Troubleshooting logic for ineffective solvent drying.

References

• 1. benchchem.com [benchchem.com]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. scribd.com [scribd.com]
• 4. researchgate.net [researchgate.net]
• 5. Reagents & Solvents [chem.rochester.edu]
• 6. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 7. Water Content Determination by Karl Fischer | Pharmaguideline [pharmaguideline.com]
• 8. osti.gov [osti.gov]
• 9. chem.tamu.edu [chem.tamu.edu]

Technical Support Center: Safe Handling of 2-Ethyl-1-butanol

This guide provides essential information for researchers, scientists, and drug development professionals on the prevention of peroxide formation in 2-Ethyl-1-butanol. Peroxide-forming chemicals can pose a significant safety risk in the laboratory, and adherence to proper handling and storage procedures is critical.

Frequently Asked Questions (FAQs)

Q1: Why is peroxide formation in 2-Ethyl-1-butanol a concern?

A1: 2-Ethyl-1-butanol is a secondary alcohol that can undergo autoxidation in the presence of oxygen to form unstable and potentially explosive peroxide compounds.[1][2] These peroxides are sensitive to heat, friction, and mechanical shock, and their accumulation can lead to violent decomposition, especially upon concentration during processes like distillation.[3][4]

Q2: How does peroxide formation occur in 2-Ethyl-1-butanol?

A2: Peroxide formation is a free-radical reaction with molecular oxygen.[5] The process is typically initiated or accelerated by exposure to light, heat, and the presence of contaminants.[3][6][7] Oxygen reacts with the 2-Ethyl-1-butanol molecule at a susceptible C-H bond, leading to the formation of hydroperoxides and subsequently other peroxide derivatives.[8]

Q3: What are the visual indicators of peroxide formation?

A3: While not always visible, especially at low concentrations, signs of significant peroxide formation in solvents like 2-Ethyl-1-butanol can include the formation of crystals, precipitates, or a viscous oily layer within the liquid.[6] Discoloration of the solvent can also be an indicator.[6] If any of these signs are present, do not attempt to open or move the container and contact your institution's Environmental Health & Safety (EHS) department immediately.[1][5]

Q4: How can I prevent or minimize peroxide formation in 2-Ethyl-1-butanol?

A4: To minimize peroxide formation, you should:

• Purchase inhibited solvent: Whenever possible, purchase 2-Ethyl-1-butanol that contains an inhibitor, such as Butylated Hydroxytoluene (BHT).[1][3][9]

• Store properly: Keep containers in a cool, dry, and dark place, away from heat and light sources.[1][6][10] Use the original container, which should be tightly sealed.[1] Amber glass bottles are recommended to protect from light.[1][10]

• Limit oxygen exposure: After opening, it is good practice to purge the headspace of the container with an inert gas like nitrogen or argon before resealing.[6][9]

• Manage inventory: Purchase 2-Ethyl-1-butanol in small quantities that will be used within a short period.[6][10] Always label containers with the date received and the date opened.[2][6]

Q5: What is the role of an inhibitor like BHT?

A5: Inhibitors like BHT are free-radical scavengers.[3][7] They interrupt the chain reaction of autoxidation that leads to peroxide formation, thus extending the safe storage lifetime of the solvent.[7] However, inhibitors are consumed over time, so their presence does not guarantee the indefinite absence of peroxides.[3][7] Distillation will remove the inhibitor, making the purified solvent highly susceptible to peroxide formation.[3][7]

Q6: How often should I test 2-Ethyl-1-butanol for peroxides?

A6: For opened containers of secondary alcohols like 2-Ethyl-1-butanol, it is recommended to test for peroxides every 6 to 12 months.[4][11] Testing should always be performed before any concentration step, such as distillation or evaporation.[1] Unopened containers should ideally be used before the manufacturer's expiration date.[6]

Troubleshooting Guide

Problem: I need to use an old container of 2-Ethyl-1-butanol and I'm unsure if it's safe.

Solution:

• Visual Inspection: First, carefully inspect the container without moving it excessively. Look for any signs of crystal formation, cloudiness, or discoloration.[6] If any of these are present, do not proceed and contact EHS for disposal.

• Check Records: Look for the date of receipt and the date it was opened on the label. If the container has been open for more than a year without testing, proceed with caution.

• Peroxide Testing: If there are no visual signs of high peroxide levels, you must test for the presence of peroxides using one of the methods described in the "Experimental Protocols" section below.

Problem: My peroxide test is positive. What should I do?

Solution: The appropriate action depends on the concentration of peroxides detected.

Peroxide Concentration	Recommended Action
< 25 ppm	Considered safe for general use.[2]
25 - 100 ppm	The solvent should not be used for distillation or other concentration procedures.[2] It can be decontaminated using the methods below or disposed of as hazardous waste.
> 100 ppm	Considered highly hazardous. Do not handle the container further. Contact your institution's EHS department immediately for emergency disposal.[2]

Experimental Protocols

Protocol 1: Peroxide Detection with Test Strips

This method is a rapid and semi-quantitative way to test for peroxides.

Materials:

• Commercial peroxide test strips (e.g., Quantofix®)

• Sample of 2-Ethyl-1-butanol

• Distilled water

Procedure:

• In a well-ventilated fume hood, dip the test strip into the 2-Ethyl-1-butanol sample for 1 second.

• Shake off the excess liquid.

• After the solvent evaporates, add one drop of distilled water to the test pad.

• Wait for the time specified in the manufacturer's instructions (typically 5-15 seconds).

• Compare the color of the test pad to the color scale provided with the test strips to determine the peroxide concentration. A blue color indicates the presence of peroxides.[4]

Protocol 2: Peroxide Detection with Potassium Iodide (Qualitative)

This is a more sensitive qualitative test for peroxides.

Materials:

• 1 mL of 2-Ethyl-1-butanol sample

• 1 mL of a freshly prepared 10% potassium iodide (KI) solution

• Glacial acetic acid

• Test tube

Procedure:

• In a test tube, add 1 mL of the 2-Ethyl-1-butanol sample.

• Add 1 mL of glacial acetic acid containing about 0.1 g of sodium iodide or potassium iodide crystals.[12]

• A pale yellow to brown color indicates the presence of peroxides.[13] A brown color suggests a high and dangerous concentration.

Protocol 3: Removal of Peroxides with Activated Alumina (B75360)

This method is suitable for removing low levels of peroxides.

Materials:

• 2-Ethyl-1-butanol containing peroxides

• Activated basic alumina

• Glass column or funnel with a fritted disc

• Collection flask

Procedure:

• Set up a chromatography column or a funnel packed with a bed of activated basic alumina. The amount of alumina will depend on the volume of solvent to be purified (a general rule is to use about 10% w/v of alumina to solvent).

• Slowly pass the 2-Ethyl-1-butanol through the alumina column under gravity or with gentle pressure.[9]

• Collect the purified solvent in a clean, dry flask.

• Test the purified solvent for the absence of peroxides using one of the detection methods above.

• Important: The purified solvent no longer contains an inhibitor and is highly susceptible to peroxide formation.[7] It should be used immediately or have an inhibitor (e.g., BHT, ~50-100 ppm) added if it needs to be stored.

Visual Guides

Caption: Workflow for safely handling 2-Ethyl-1-butanol.

Caption: Factors in peroxide formation and prevention.

References

• 1. bu.edu [bu.edu]
• 2. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 3. louisville.edu [louisville.edu]
• 4. ehs.yale.edu [ehs.yale.edu]
• 5. vumc.org [vumc.org]
• 6. Peroxide Formation | Department of Chemistry and Biochemistry [chemistry.osu.edu]
• 7. Organic Peroxide Formers – USC Environmental Health & Safety [ehs.usc.edu]
• 8. m.youtube.com [m.youtube.com]
• 9. - Division of Research Safety | Illinois [drs.illinois.edu]
• 10. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 11. auckland.ac.nz [auckland.ac.nz]
• 12. Peroxide-Forming Chemicals | Environmental Health and Safety [ehs.dartmouth.edu]
• 13. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

Troubleshooting phase separation in 2-Ethyl-1-butanol extractions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 2-Ethyl-1-butanol in liquid-liquid extractions.

Troubleshooting Guide: Phase Separation Issues

Phase separation is a critical step in liquid-liquid extraction. Below are common problems and solutions when using 2-Ethyl-1-butanol.

Problem: Formation of a Stable Emulsion

An emulsion is a common issue where a stable mixture of the two immiscible liquids forms, preventing a clean separation of the organic and aqueous layers.[1][2] This is often caused by the presence of surfactants or high-molecular-weight compounds like proteins and phospholipids (B1166683) in the sample matrix.[1][2]

Initial Steps to Prevent Emulsion Formation:

• Gentle Mixing: Instead of vigorous shaking, gently swirl or invert the separatory funnel. This provides sufficient surface area for extraction while minimizing the energy that leads to emulsion formation.[1][2]

• "Salting Out": Before extraction, add a saturated salt solution (brine) or solid salt (e.g., sodium chloride) to the aqueous phase.[1][2][3] This increases the ionic strength of the aqueous layer, reducing the solubility of organic compounds and promoting phase separation.[1]

Methods to Break a Formed Emulsion:

Method	Description	Considerations
Physical Methods
Time	Allow the mixture to stand undisturbed. Gravity can sometimes be sufficient to break the emulsion.[4][5]	May be time-consuming and not effective for stable emulsions.
Centrifugation	Spinning the sample at high speed forces the denser phase to the bottom, effectively breaking the emulsion.[1][4][5]	Requires access to a centrifuge and appropriate tubes.
Filtration	Pass the emulsion through a bed of glass wool or phase separation filter paper.[1]	Can be effective for removing small amounts of emulsion.
Temperature Change	Gently warming or cooling the separatory funnel can sometimes destabilize the emulsion.	Be cautious of temperature effects on your analyte's stability.
Chemical Methods
Addition of Brine/Salt	Adding a saturated solution of NaCl or solid salt increases the polarity of the aqueous phase, forcing the separation.[1][3][4]	A common and often effective method.
pH Adjustment	Adding a dilute acid or base can alter the charge of emulsifying agents, reducing their surfactant properties.[2][5]	Ensure the pH change does not affect your compound of interest.
Addition of a Different Organic Solvent	A small amount of a different organic solvent can change the overall properties of the organic phase and break the emulsion.[1]	The added solvent must be compatible with your downstream analysis.

Problem: No Clear Phase Separation

This can occur if the densities of the aqueous and organic phases are too similar.

• Solution: Increase the density of the aqueous layer by adding a salt like sodium chloride.[6]

Frequently Asked Questions (FAQs)

Q1: What are the key properties of 2-Ethyl-1-butanol as an extraction solvent?

2-Ethyl-1-butanol is a primary alcohol with a branched structure that influences its physical and solvent properties.[7][8] It is less dense than water and has limited solubility in water, making it suitable for extractions.[7][9]

Table 1: Physical Properties of 2-Ethyl-1-butanol

Property	Value	Reference
Molecular Formula	C₆H₁₄O	[7]
Molar Mass	102.17 g/mol	[9]
Appearance	Colorless liquid	[8]
Density	0.8326 g/cm³	[7]
Boiling Point	146.5 °C	[7]
Melting Point	-114.7 °C	[7]
Solubility in Water	Slightly soluble	[9][10]
Flash Point	137 °F (58.3 °C)	[9]

Q2: Why is an emulsion forming during my extraction with 2-Ethyl-1-butanol?

Emulsions are frequently caused by substances in the sample that act as surfactants, such as phospholipids, fatty acids, or proteins.[1][2] Vigorous shaking of the extraction mixture provides the energy for these surfactants to stabilize the interface between the aqueous and organic layers, preventing them from separating.[1][2]

Q3: Can I use 2-Ethyl-1-butanol for extracting both acidic and basic compounds?

Yes, by adjusting the pH of the aqueous phase, you can selectively extract acidic and basic compounds into the 2-Ethyl-1-butanol layer. For example, to extract a basic compound, you would raise the pH of the aqueous solution to deprotonate it, making it more soluble in the organic solvent. Conversely, to extract an acidic compound, you would lower the pH to protonate it.

Experimental Protocols

Protocol 1: Standard Liquid-Liquid Extraction with 2-Ethyl-1-butanol

• Preparation: Ensure your separatory funnel is clean, and the stopcock is properly lubricated and closed.

• Adding Solutions: Pour the aqueous solution containing your analyte into the separatory funnel. Then, add the 2-Ethyl-1-butanol. The total volume should not exceed two-thirds of the funnel's capacity.

• Mixing: Stopper the funnel and, while holding the stopper and stopcock firmly, gently invert the funnel several times for 1-2 minutes. Avoid vigorous shaking to prevent emulsion formation.[6] Periodically vent the funnel by opening the stopcock to release any pressure buildup.

• Phase Separation: Place the funnel back in a ring stand and allow the layers to separate completely. The less dense 2-Ethyl-1-butanol layer will be on top.

• Draining: Remove the stopper and carefully drain the lower aqueous layer through the stopcock.

• Collecting the Organic Layer: Collect the upper 2-Ethyl-1-butanol layer through the top opening of the funnel to avoid contamination from any residual aqueous phase in the stopcock.

• Drying: Dry the collected organic layer with a suitable drying agent (e.g., anhydrous sodium sulfate) to remove any dissolved water.

Visual Guides

Troubleshooting Emulsion Formation Workflow

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Emulsion Breaking Techniques for Oil in Water Solvent Extractions [spectrosci.com]
• 5. azom.com [azom.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. nbinno.com [nbinno.com]
• 9. 2-Ethyl-1-butanol | C6H14O | CID 7358 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 2-Ethyl-1-butanol | 97-95-0 [chemicalbook.com]

Technical Support Center: Efficient Recovery of 2-Ethyl-1-butanol from Biomass

Welcome to the technical support center for the recovery of 2-Ethyl-1-butanol from biomass. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions encountered during experimental work.

Troubleshooting Guides

This section addresses specific issues that may arise during the recovery and purification of 2-Ethyl-1-butanol.

Issue 1: Low recovery yield during distillation.

• Question: My distillation of the fermentation broth is resulting in a very low yield of 2-Ethyl-1-butanol. What could be the cause and how can I improve it?

• Answer: Low recovery yields during the distillation of 2-Ethyl-1-butanol are often attributed to the formation of an azeotrope with water, which can make separation by conventional distillation difficult.[1] The boiling points of the 2-Ethyl-1-butanol/water azeotrope and pure water are very close, complicating the separation process.

  Troubleshooting Steps:

  • Azeotropic Distillation: Consider adding a third component (an entrainer) to form a new, lower-boiling azeotrope that can be more easily removed, thereby breaking the original 2-Ethyl-1-butanol/water azeotrope.

  • Vacuum Distillation: Lowering the pressure of the distillation system will reduce the boiling points of both 2-Ethyl-1-butanol and water, which can alter the azeotropic composition and potentially improve separation efficiency.

  • Alternative Recovery Methods: If distillation remains inefficient, explore other recovery techniques such as liquid-liquid extraction, adsorption, or pervaporation, which are not hampered by azeotrope formation.[2]

Issue 2: Emulsion formation during liquid-liquid extraction.

• Question: I am experiencing significant emulsion formation at the solvent-aqueous interface during the liquid-liquid extraction of 2-Ethyl-1-butanol, making phase separation difficult. How can I resolve this?

• Answer: Emulsion formation is a common problem in liquid-liquid extraction, particularly with complex mixtures like fermentation broths that contain surfactants and cell debris.[3]

  Troubleshooting Steps:

  • Solvent Selection: The choice of solvent is critical. Solvents with a significant density difference from the aqueous phase and low miscibility with water are less likely to form stable emulsions. Consider solvents like oleyl alcohol or 2-ethyl-1-hexanol.[4]

  • pH Adjustment: The pH of the fermentation broth can influence the charge of surface-active molecules. Adjusting the pH may destabilize the emulsion. Experiment with slight increases or decreases in pH before extraction.

  • Centrifugation: If an emulsion has formed, centrifugation can provide the necessary force to break the emulsion and separate the phases.

  • Addition of Demulsifiers: In some cases, small amounts of a suitable demulsifier can be added to break the emulsion. However, this will require an additional purification step to remove the demulsifier.

  • Membrane-Based Extraction (Perstraction): To avoid emulsion formation altogether, consider perstraction, which uses a membrane to separate the aqueous and organic phases.[2]

Issue 3: Rapid fouling of the membrane during pervaporation.

• Question: My pervaporation membrane is quickly losing its flux and selectivity for 2-Ethyl-1-butanol. I suspect membrane fouling. What are the best practices to prevent and address this?

• Answer: Membrane fouling is a significant challenge in pervaporation, caused by the deposition of microorganisms, proteins, and other components from the fermentation broth onto the membrane surface.[2][5]

  Troubleshooting Steps:

  • Pre-treatment of the Feed: It is crucial to pre-treat the fermentation broth to remove potential foulants. This can be achieved through microfiltration or ultrafiltration to remove cells and macromolecules before the broth reaches the pervaporation membrane.[2]

  • Membrane Material: The choice of membrane material can influence fouling. Hydrophobic membranes like polydimethylsiloxane (B3030410) (PDMS) are commonly used for butanol recovery.[6][7] Some materials may be more resistant to fouling than others.

  • Operating Conditions: Operating at lower transmembrane pressures and optimizing the cross-flow velocity can help to reduce the rate of foulant deposition.

  • Membrane Cleaning: Regular cleaning of the membrane is essential. The cleaning protocol will depend on the membrane material and the nature of the foulants but often involves flushing with water, followed by chemical cleaning with acidic, alkaline, or enzymatic solutions.

  • Backflushing: Periodically reversing the flow of the permeate can help to dislodge foulants from the membrane surface.

Issue 4: Low adsorption capacity and difficult regeneration of the adsorbent.

• Question: The adsorbent I am using for 2-Ethyl-1-butanol recovery shows low binding capacity and is difficult to regenerate for reuse. How can I improve this process?

• Answer: The efficiency of adsorptive recovery depends on the adsorbent's properties, the composition of the fermentation broth, and the regeneration method.[8]

  Troubleshooting Steps:

  • Adsorbent Selection: Different adsorbents have varying affinities for 2-Ethyl-1-butanol. Activated carbon and polymeric resins like Amberlite XAD-7 are commonly used.[2][8] Silicalite has also been shown to be effective for adsorbing butanol from vapor streams.[9][10] It is important to screen different adsorbents to find one with high selectivity and capacity for 2-Ethyl-1-butanol.

  • Competitive Adsorption: Other components in the fermentation broth, such as other alcohols or organic acids, can compete with 2-Ethyl-1-butanol for binding sites on the adsorbent, reducing its effective capacity.[2] Pre-treatment of the broth to remove some of these competing molecules may be beneficial.

  • Regeneration Method: Thermal desorption (using a hot gas stream) and solvent extraction are common regeneration methods.[11] For thermal regeneration, the optimal temperature is typically between 135 and 175°C.[12] If using solvent extraction, the choice of solvent is critical for efficient desorption. Methanol has been shown to achieve high recovery rates.[2]

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for recovering 2-Ethyl-1-butanol from biomass?

A1: The most commonly explored methods for the recovery of butanol isomers, including 2-Ethyl-1-butanol, from fermentation broths are:

• Gas Stripping: An inert gas is passed through the fermentation broth, stripping the volatile 2-Ethyl-1-butanol, which is then condensed.[2]

• Liquid-Liquid Extraction: A water-immiscible solvent is used to selectively extract 2-Ethyl-1-butanol from the aqueous broth.[2]

• Adsorption: A solid adsorbent material is used to bind the 2-Ethyl-1-butanol, which is later recovered by desorption.[2]

• Pervaporation: A selective membrane is used to separate 2-Ethyl-1-butanol from the broth based on differences in permeation rates.[2][6]

• Distillation: While challenged by azeotrope formation, various distillation techniques like azeotropic and vacuum distillation can be employed.[1]

Q2: How does the presence of other fermentation byproducts affect the recovery of 2-Ethyl-1-butanol?

A2: Fermentation byproducts such as acetone, ethanol, and organic acids can significantly impact recovery efficiency.[2] In liquid-liquid extraction, these byproducts may also be partially extracted by the solvent, reducing the purity of the final product. In adsorption, they can compete for active sites on the adsorbent, lowering the capacity for 2-Ethyl-1-butanol.[2] For membrane-based separations, the presence of other solutes can affect the partitioning of 2-Ethyl-1-butanol into the membrane and may contribute to fouling.

Q3: What are the key parameters to optimize in a gas stripping process for 2-Ethyl-1-butanol recovery?

A3: To maximize the efficiency of gas stripping, the following parameters should be optimized:

• Gas Flow Rate: A higher gas flow rate generally increases the stripping rate but may decrease selectivity and increase energy consumption.[13]

• Temperature: Increasing the temperature of the fermentation broth increases the vapor pressure of 2-Ethyl-1-butanol, leading to a higher stripping rate.[14] However, temperatures must be kept within a range that does not harm the fermenting microorganisms in an in-situ recovery setup.

• Bubble Size: While smaller bubbles provide a larger surface area for mass transfer, they can also lead to foaming, which may require the use of antifoams that can negatively affect the fermentation process.[13]

Q4: Can 2-Ethyl-1-butanol be recovered in-situ from the fermentation vessel, and what are the advantages?

A4: Yes, in-situ product recovery (ISPR) is a highly advantageous strategy. By continuously removing 2-Ethyl-1-butanol from the fermentation broth, its concentration is kept below toxic levels for the microorganisms.[15] This can lead to increased productivity, higher substrate utilization, and a more concentrated product stream, which reduces the energy required for final purification.[15][16] Techniques such as gas stripping, pervaporation, and liquid-liquid extraction can be integrated with the fermenter for in-situ recovery.

Data Presentation

Table 1: Comparison of Different Recovery Methods for Butanol

Recovery Method	Key Parameter	Typical Value/Range	Recovery Efficiency (%)	Energy Consumption (MJ/kg butanol)	Reference
Gas Stripping	Gas to Liquid Ratio (G/L)	0.5 - 1.5	60 - 97	14 - 380	[2][14]
Liquid-Liquid Extraction	Solvent to Feed Ratio	1:1 to 1:100	75 - 99.5	3.76 - 25	[2]
Adsorption	Adsorption Capacity (mg/g)	64 - 833	~80 - 99	35 - 40	[2]
Pervaporation	Butanol Flux ( kg/m ²h)	0.012 - 0.054	>90	3.9 (with engineered membrane)	[2][5]
Distillation	-	-	Variable	17 - 79.5	[2]

Experimental Protocols

Protocol 1: Laboratory-Scale Gas Stripping for 2-Ethyl-1-butanol Recovery

• Apparatus Setup:

  • A fermentation vessel containing the 2-Ethyl-1-butanol broth.

  • A gas sparger immersed in the broth.

  • A source of inert gas (e.g., nitrogen) with a flow meter.

  • A condenser cooled with chilled water.

  • A collection vessel for the condensate.

• Procedure:

  • Heat the fermentation broth to the desired temperature (e.g., 40-60°C).

  • Start the flow of inert gas through the sparger at a defined flow rate (e.g., 1-2 L/min).

  • The gas will strip the volatile 2-Ethyl-1-butanol from the broth.

  • Pass the gas stream through the condenser to liquefy the 2-Ethyl-1-butanol and water vapor.

  • Collect the condensate in the collection vessel.

  • Analyze the composition of the condensate and the remaining broth using gas chromatography (GC) to determine the recovery efficiency.

Protocol 2: Benchtop Liquid-Liquid Extraction of 2-Ethyl-1-butanol

• Materials:

  • Fermentation broth containing 2-Ethyl-1-butanol.

  • An immiscible organic solvent (e.g., oleyl alcohol).

  • A separatory funnel.

  • A centrifuge (optional, for emulsion breaking).

• Procedure:

  • Add a known volume of fermentation broth and the organic solvent to the separatory funnel at a specified ratio (e.g., 1:1 v/v).

  • Stopper the funnel and shake vigorously for 2-3 minutes, periodically venting to release pressure.

  • Allow the funnel to stand until the two phases have completely separated. If an emulsion forms, centrifuge the mixture.

  • Carefully drain the lower aqueous phase.

  • Collect the upper organic phase containing the extracted 2-Ethyl-1-butanol.

  • Analyze the 2-Ethyl-1-butanol concentration in both the organic extract and the raffinate (aqueous phase) using GC to determine the partition coefficient and extraction efficiency.

Visualizations

Caption: Workflow for 2-Ethyl-1-butanol recovery using gas stripping.

References

• 1. Purification of 2,3-butanediol from fermentation broth: process development and techno-economic analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Pervaporation of Butanols | PermSelect-MedArray [permselect.com]
• 7. Separation of Biobutanol from Fermentation Solutions by Perstraction using [P6,6,6,14][Tf2N] as Receiving Phase: Phase Temperature Analysis | Chemical Engineering Transactions [cetjournal.it]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Integrated Vacuum Stripping and Adsorption for the Efficient Recovery of (Biobased) 2-Butanol - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Improving performance of a gas stripping-based recovery system to remove butanol from Clostridium beijerinckii fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. aidic.it [aidic.it]
• 15. Applied in situ product recovery in ABE fermentation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. aidic.it [aidic.it]

Technical Support Center: Mitigating 2-Ethyl-1-butanol Toxicity in Fermentation Processes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with 2-Ethyl-1-butanol toxicity during fermentation experiments.

Troubleshooting Guides

This section addresses specific issues that may arise due to 2-Ethyl-1-butanol accumulation in the fermentation broth.

Issue 1: Reduced Microbial Growth and Viability

• Symptom: A significant decrease in the optical density (OD) or viable cell count of the culture after an initial period of growth. This often coincides with an increase in the concentration of 2-Ethyl-1-butanol.

• Possible Cause: 2-Ethyl-1-butanol, like other fusel alcohols, can disrupt the cell membrane, leading to increased fluidity and permeability.[1][2][3] This compromises essential cellular functions and can lead to cell death.[4][5]

• Troubleshooting Steps:

  • Quantify 2-Ethyl-1-butanol Concentration: Determine the exact concentration of 2-Ethyl-1-butanol in the fermentation broth using methods like Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).[6][7] A spectrophotometric method can also be used for a rapid estimation.[8]

  • Implement In-Situ Product Recovery (ISPR): If the concentration is approaching inhibitory levels (see table below), consider implementing an ISPR technique to remove 2-Ethyl-1-butanol from the broth as it is produced.[9][10][11]

    • Gas Stripping: This is an effective method for volatile compounds like 2-Ethyl-1-butanol.[9][12]

    • Pervaporation: This membrane-based technique can also be used for selective removal.

    • Liquid-Liquid Extraction: Using a biocompatible solvent to extract 2-Ethyl-1-butanol.

  • Optimize Fermentation Conditions:

    • Fed-batch Strategy: Implement a fed-batch feeding strategy to control the substrate concentration and, consequently, the rate of 2-Ethyl-1-butanol formation.[13][14][15][16][17]

    • pH Control: Maintain the pH of the fermentation broth within the optimal range for your microorganism, as pH shifts can exacerbate solvent toxicity.[13][15]

Issue 2: Decreased Product Titer and Productivity

• Symptom: The rate of formation of the desired product slows down or ceases, even when substrate is still available.

• Possible Cause: 2-Ethyl-1-butanol can inhibit key metabolic enzymes, thereby reducing the overall productivity of the fermentation process.

• Troubleshooting Steps:

  • Correlate 2-Ethyl-1-butanol Levels with Productivity: Analyze samples over time to establish a correlation between the rising concentration of 2-Ethyl-1-butanol and the decline in product formation.

  • Strain Engineering: If feasible, consider engineering the production strain for increased tolerance to 2-Ethyl-1-butanol. This can involve strategies to enhance membrane stability or upregulate efflux pumps.[18]

  • Process Intensification with ISPR: Couple the fermentation with an efficient ISPR method to keep the 2-Ethyl-1-butanol concentration below the inhibitory threshold. This can significantly improve both the final product titer and the overall productivity.[9][10][19]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of 2-Ethyl-1-butanol toxicity?

A1: The primary toxic effect of 2-Ethyl-1-butanol, a fusel alcohol, is the disruption of the microbial cell membrane.[1][2][3] Its amphiphilic nature allows it to intercalate into the lipid bilayer, increasing membrane fluidity and permeability.[3][20] This leads to the dissipation of the proton motive force, leakage of essential intracellular components, and inhibition of membrane-associated enzymes, ultimately impairing cell growth and viability.[4][5]

Q2: At what concentration does 2-Ethyl-1-butanol become inhibitory?

A2: The inhibitory concentration of 2-Ethyl-1-butanol can vary depending on the specific microorganism and fermentation conditions. However, based on data for similar fusel alcohols like n-butanol, significant growth inhibition can be expected at concentrations above 1% (v/v) or approximately 8 g/L.[21][22] Complete inhibition of growth for many strains is often observed at concentrations around 2% (v/v) or 16 g/L.[21]

Q3: What are the most effective strategies to mitigate 2-Ethyl-1-butanol toxicity?

A3: A combination of process engineering and metabolic engineering approaches is generally most effective.

• In-Situ Product Recovery (ISPR): Techniques like gas stripping, pervaporation, and liquid-liquid extraction are highly effective at removing 2-Ethyl-1-butanol from the fermentation broth as it is produced, thereby maintaining a sub-inhibitory concentration.[9][10][11][19]

• Fed-Batch Fermentation: This strategy allows for controlled feeding of the substrate, which can help to regulate the production rate of 2-Ethyl-1-butanol and prevent its accumulation to toxic levels.[13][14][15][16][17]

• Genetic Engineering: Modifying the production strain to enhance its tolerance to 2-Ethyl-1-butanol is a promising long-term solution. This can involve altering membrane composition, overexpressing stress response proteins, or engineering metabolic pathways to reduce its formation as a byproduct.[18][23][24][25]

Q4: Can I use the same mitigation strategies for 2-Ethyl-1-butanol as I would for n-butanol?

A4: Yes, in general, the mitigation strategies are very similar. Both are fusel alcohols with comparable mechanisms of toxicity. Therefore, techniques like ISPR and fed-batch fermentation that are effective for n-butanol are expected to be effective for 2-Ethyl-1-butanol as well. However, the specific operating parameters for techniques like gas stripping (e.g., gas flow rate, temperature) may need to be optimized for the specific volatility of 2-Ethyl-1-butanol.

Data Presentation

Table 1: Inhibitory Concentrations of Butanol Isomers on Microbial Growth

Butanol Isomer	Microorganism	Inhibitory Concentration (g/L)	Effect	Reference
n-Butanol	Escherichia coli	~8.1	80% reduction in growth	[21]
n-Butanol	Escherichia coli	~16.2	Complete inhibition of growth	[21]
Isobutanol	Escherichia coli	> 8.1	Less toxic than n-butanol	[21]
1-Butanol	Various Bacteria	1% (v/v)	Average relative growth rate of 56.24%	[22]
2-Butanol	Various Bacteria	1% (v/v)	Average relative growth rate of 76.49%	[22]
n-Butanol	Saccharomyces cerevisiae	1% (v/v)	Induces filamentous growth	[26]

Table 2: Performance of Gas Stripping for Butanol Recovery

Parameter	Value	Conditions	Reference
Butanol Recovery Efficiency	59-67%	Feed Temp: 60°C, Gas Flow: 1.34 L/min, Refrigeration Temp: 5°C, Time: 4h	[12]
Butanol Concentration in Condensate	119 g/L	Same as above	[12]
Butanol Recovery	>45%	Gas Flow: 60 L/min, Time: 8h, N2 gas	[27]
Butanol Concentration in Condensate (Two-Stage)	300-360 g/L	Optimized two-stage process	[12]

Experimental Protocols

Protocol 1: In-Situ Gas Stripping for 2-Ethyl-1-butanol Removal

Objective: To continuously remove 2-Ethyl-1-butanol from the fermentation broth to maintain a low concentration and mitigate toxicity.

Materials:

• Fermenter with ports for gas inlet and outlet

• Inert gas source (e.g., N2, CO2)

• Gas flow meter

• Condenser with a cooling system

• Collection vessel for the condensate

• Tubing for gas lines

Methodology:

• Set up the fermentation vessel with the production microorganism and medium.

• Connect the gas inlet port of the fermenter to the inert gas source via a gas flow meter.

• Connect the gas outlet port to a condenser. The condenser outlet should lead to a collection vessel.

• Once the fermentation begins and 2-Ethyl-1-butanol production is detected, start a continuous flow of the inert gas through the fermentation broth. A typical starting flow rate is 0.5 to 1.0 volume of gas per volume of liquid per minute (vvm).

• The stripping gas will become saturated with volatile compounds, including 2-Ethyl-1-butanol.

• Pass the gas stream through the condenser, which is maintained at a low temperature (e.g., 4°C), to liquefy the volatile compounds.

• Collect the condensate, which will be enriched in 2-Ethyl-1-butanol, in the collection vessel.

• Monitor the concentration of 2-Ethyl-1-butanol in both the fermentation broth and the condensate periodically using GC or HPLC to assess the efficiency of the removal process.

• Adjust the gas flow rate as needed to maintain the desired low concentration of 2-Ethyl-1-butanol in the fermenter.

Protocol 2: Quantification of 2-Ethyl-1-butanol using Gas Chromatography (GC)

Objective: To accurately measure the concentration of 2-Ethyl-1-butanol in fermentation samples.

Materials:

• Gas chromatograph (GC) with a Flame Ionization Detector (FID)

• Appropriate capillary column (e.g., DB-WAX or equivalent)

• Autosampler vials with septa

• Syringes

• 2-Ethyl-1-butanol standard

• Internal standard (e.g., isopropanol (B130326) or another compound not present in the sample)

• Solvent for dilution (e.g., deionized water or appropriate buffer)

Methodology:

• Prepare Standards: Prepare a series of 2-Ethyl-1-butanol standards of known concentrations in the same matrix as the fermentation samples (e.g., fresh fermentation medium). Include a fixed concentration of the internal standard in all standards and samples.

• Sample Preparation:

  • Take a sample from the fermentation broth.

  • Centrifuge the sample to remove cells and other solids.

  • Filter the supernatant through a 0.22 µm syringe filter.

  • Dilute the sample with the appropriate solvent if the expected concentration is high.

  • Add the internal standard to the diluted sample.

• GC Analysis:

  • Set up the GC method with an appropriate temperature program for the oven, injector, and detector.

  • Inject a set volume of the standards and samples into the GC.

  • Record the chromatograms and the peak areas for 2-Ethyl-1-butanol and the internal standard.

• Quantification:

  • Generate a calibration curve by plotting the ratio of the peak area of 2-Ethyl-1-butanol to the peak area of the internal standard against the concentration of the 2-Ethyl-1-butanol standards.

  • Use the calibration curve to determine the concentration of 2-Ethyl-1-butanol in the unknown samples based on their peak area ratios.

Mandatory Visualization

Caption: Troubleshooting workflow for addressing 2-Ethyl-1-butanol toxicity.

References

• 1. Response characteristics of the membrane integrity and physiological activities of the mutant strain Y217 under exogenous butanol stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Toxic Effects of Butanol in the Plane of the Cell Membrane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. A higher spirit: avoiding yeast suicide during alcoholic fermentation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Novel spectrophotometric method for detection and estimation of butanol in acetone-butanol-ethanol fermenter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Applied in situ product recovery in ABE fermentation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Applied in situ product recovery in ABE fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. arcjournals.org [arcjournals.org]
• 12. aidic.it [aidic.it]
• 13. Performance of batch, fed-batch, and continuous A-B-E fermentation with pH-control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. An adaptive, continuous substrate feeding strategy based on evolved gas to improve fed-batch ethanol fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. uvadoc.uva.es [uvadoc.uva.es]
• 17. Adapted feeding strategies in fed-batch fermentation improve sugar delivery and ethanol productivity - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Engineering alcohol tolerance in yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Effects of Ethanol and n-Butanol on the Fluidity of Supported Lipid Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Comprehensive characterization of toxicity of fermentative metabolites on microbial growth - PMC [pmc.ncbi.nlm.nih.gov]
• 22. mdpi.com [mdpi.com]
• 23. journals.asm.org [journals.asm.org]
• 24. Improvement of Fusel Alcohol Production by Engineering of the Yeast Branched-Chain Amino Acid Aminotransaminase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. academic.oup.com [academic.oup.com]
• 26. Characterization of Alcohol-induced Filamentous Growth in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 27. agronomy.emu.ee [agronomy.emu.ee]

Technical Support Center: Stabilizing 2-Ethyl-1-butanol for Long-Term Storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the long-term storage and stabilization of 2-Ethyl-1-butanol. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimentation and storage.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Yellowing or discoloration of 2-Ethyl-1-butanol	Oxidation of the alcohol, potentially leading to the formation of aldehydes or ketones.	Test for the presence of peroxides. If peroxides are detected, the product may need to be purified or disposed of. For future storage, add an antioxidant like BHT and store under an inert atmosphere (e.g., nitrogen or argon).
Formation of solid precipitates or crystals	Peroxide formation and subsequent polymerization or degradation.[1]	Do not attempt to open or handle the container if crystals are present around the cap or in the bulk liquid. This indicates a high concentration of potentially explosive peroxides. Contact your institution's Environmental Health & Safety (EHS) office for guidance on safe disposal.[2]
Inconsistent experimental results using stored 2-Ethyl-1-butanol	Degradation of the alcohol, leading to the presence of impurities that may interfere with reactions.	Verify the purity of the 2-Ethyl-1-butanol using analytical methods such as Gas Chromatography (GC).[3][4][5] If impurities are detected, consider purification by distillation (after ensuring the absence of peroxides) or using a freshly opened bottle.
Increased viscosity of the stored liquid	Polymerization initiated by peroxides or other degradation products.	Test for peroxides. If positive, the material should be disposed of according to safety protocols. To prevent this, use a stabilizer and store in a tightly sealed container in a cool, dark place.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of 2-Ethyl-1-butanol degradation during long-term storage?

A1: The primary degradation pathway for 2-Ethyl-1-butanol is autoxidation, a reaction with atmospheric oxygen to form peroxides.[6][7] This process is a free radical chain reaction that can be initiated by light, heat, and the presence of metal contaminants.[1][8] These peroxides are unstable and can lead to the formation of other degradation products or initiate polymerization.[9]

Q2: How can I prevent the degradation of 2-Ethyl-1-butanol?

A2: To prevent degradation, it is crucial to inhibit the autoxidation process. This can be achieved by:

• Adding an antioxidant: Butylated Hydroxytoluene (BHT) is a highly effective antioxidant for preventing peroxide formation in organic solvents.[3][6][10]

• Inert atmosphere: Storing the alcohol under an inert gas like nitrogen or argon displaces oxygen, thereby inhibiting oxidation.[1]

• Proper storage conditions: Keep the container tightly sealed and store it in a cool, dark, and well-ventilated area, away from heat and sources of ignition.[11][12]

Q3: What concentration of BHT should I use to stabilize 2-Ethyl-1-butanol?

Q4: How can I test for the presence of peroxides in my 2-Ethyl-1-butanol sample?

A4: There are several methods to test for peroxides:

• Peroxide test strips: These commercially available strips provide a semi-quantitative measurement of peroxide concentration and are easy to use.[1][14]

• Potassium Iodide (KI) test: A qualitative method where a solution of potassium iodide is added to the sample. The formation of a yellow to brown color indicates the presence of peroxides.[1][14]

• Titration methods: For a quantitative assessment, iodometric titration can be performed to determine the peroxide value.[6][14][15][16]

Q5: What are the signs of significant degradation in 2-Ethyl-1-butanol?

A5: Visual indicators of degradation include the formation of a yellow color, the appearance of cloudiness or wisp-like structures in the liquid, and the formation of solid crystals, especially around the cap of the container.[1] A significant change in viscosity can also indicate degradation.

Quantitative Data on Stability

The following table provides illustrative data on the stability of 2-Ethyl-1-butanol under various storage conditions. Actual degradation rates should be determined empirically.

Storage Condition	Stabilizer	Peroxide Value (meq/kg) after 6 months	Purity (%) after 6 months
Ambient Temperature (25°C), Exposed to Air and Light	None	> 50	< 98.0
Ambient Temperature (25°C), Exposed to Air and Light	BHT (100 ppm)	< 5	> 99.5
Refrigerated (4°C), Inert Atmosphere (Nitrogen)	None	< 2	> 99.8
Refrigerated (4°C), Inert Atmosphere (Nitrogen)	BHT (100 ppm)	< 1	> 99.9
Accelerated Condition (40°C), Exposed to Air	None	> 100	< 95.0
Accelerated Condition (40°C), Exposed to Air	BHT (100 ppm)	~ 10-15	~ 99.0

Experimental Protocols

Protocol 1: Accelerated Stability Study of 2-Ethyl-1-butanol

Objective: To evaluate the stability of 2-Ethyl-1-butanol under accelerated storage conditions with and without a stabilizer.

Materials:

• 2-Ethyl-1-butanol (high purity)

• Butylated Hydroxytoluene (BHT)

• Amber glass vials with screw caps

• Stability chamber (40°C ± 2°C / 75% RH ± 5% RH)[2][17]

• Gas Chromatograph with Flame Ionization Detector (GC-FID)

• Reagents for peroxide value determination (e.g., acetic acid, chloroform, potassium iodide, sodium thiosulfate (B1220275), starch indicator)[6][15]

Methodology:

• Sample Preparation:

  • Prepare a stock solution of BHT in 2-Ethyl-1-butanol (e.g., 1000 ppm).

  • Prepare two batches of 2-Ethyl-1-butanol: one with the desired concentration of BHT (e.g., 100 ppm) and a control batch with no stabilizer.

  • Dispense 10 mL of each batch into separate, labeled amber glass vials.

  • Tightly seal the vials.

• Storage:

  • Place the vials in a stability chamber set to 40°C and 75% relative humidity.[2][17]

• Testing Schedule:

  • Analyze the samples at initial (time 0) and at specified time points (e.g., 1, 3, and 6 months).[2]

• Analytical Procedures:

  • Visual Inspection: At each time point, visually inspect the samples for any changes in color, clarity, or for the formation of precipitates.

  • Peroxide Value Determination: Use a standard titration method to quantify the peroxide value.[6][15]

  • Purity Assay: Use a validated GC-FID method to determine the purity of 2-Ethyl-1-butanol and to identify and quantify any degradation products.[3][4][5]

Protocol 2: Determination of Peroxide Value in 2-Ethyl-1-butanol (Iodometric Titration)

Objective: To quantify the concentration of peroxides in a sample of 2-Ethyl-1-butanol.

Materials:

• 2-Ethyl-1-butanol sample

• Solvent mixture (e.g., 3:2 volume ratio of glacial acetic acid to chloroform)

• Saturated potassium iodide (KI) solution (freshly prepared)

• Standardized sodium thiosulfate (Na₂S₂O₃) solution (0.1 N or 0.01 N)

• Starch indicator solution (1%)

• Deionized water

• Erlenmeyer flask with stopper

• Burette

Methodology:

• Weigh approximately 5 g of the 2-Ethyl-1-butanol sample into a 250 mL Erlenmeyer flask.

• Add 30 mL of the acetic acid-chloroform solvent mixture and swirl to dissolve the sample.

• Add 0.5 mL of saturated KI solution, stopper the flask, and swirl for one minute.

• Add 30 mL of deionized water.

• Titrate the liberated iodine with the standardized sodium thiosulfate solution, swirling continuously until the yellow iodine color almost disappears.

• Add 1-2 mL of starch indicator solution. The solution will turn blue-black.

• Continue the titration with sodium thiosulfate until the blue color is completely discharged.

• Record the volume of titrant used.

• Perform a blank determination using the same procedure but without the sample.

• Calculation: Peroxide Value (meq/kg) = ((S - B) * N * 1000) / W Where:

  • S = volume of Na₂S₂O₃ solution used for the sample (mL)

  • B = volume of Na₂S₂O₃ solution used for the blank (mL)

  • N = normality of the Na₂S₂O₃ solution

  • W = weight of the sample (g)

Visualizations

Below are diagrams illustrating key concepts related to the stabilization of 2-Ethyl-1-butanol.

Caption: Autoxidation pathway of 2-Ethyl-1-butanol and the role of BHT.

Caption: Experimental workflow for assessing the stability of 2-Ethyl-1-butanol.

References

• 1. store.astm.org [store.astm.org]
• 2. ema.europa.eu [ema.europa.eu]
• 3. researchgate.net [researchgate.net]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. iitf.lbtu.lv [iitf.lbtu.lv]
• 6. d3t14p1xronwr0.cloudfront.net [d3t14p1xronwr0.cloudfront.net]
• 7. edaegypt.gov.eg [edaegypt.gov.eg]
• 8. Butylated hydroxytoluene - Wikipedia [en.wikipedia.org]
• 9. www3.paho.org [www3.paho.org]
• 10. Butylated Hydroxytoluene (BHT) in Personal Care and Cosmetics [periodical.knowde.com]
• 11. chemicalbook.com [chemicalbook.com]
• 12. godavaribiorefineries.com [godavaribiorefineries.com]
• 13. health.ec.europa.eu [health.ec.europa.eu]
• 14. Peroxide value - Wikipedia [en.wikipedia.org]
• 15. xylemanalytics.com [xylemanalytics.com]
• 16. Peroxide Value Titration Method | PDF | Titration | Chemistry [scribd.com]
• 17. lnct.ac.in [lnct.ac.in]

Reference Data & Comparative Studies

A Comparative Analysis of 2-Ethyl-1-butanol and Isobutanol as Biofuel Additives

An objective guide for researchers and scientists on the performance and production of two promising C4 and C6 alcohol biofuel candidates.

The quest for sustainable and high-performance alternatives to fossil fuels has led to significant research into various bio-derived alcohols as gasoline additives. Among these, isobutanol (a C4 alcohol) has garnered considerable attention and has been the subject of extensive testing. Another potential candidate, 2-ethyl-1-butanol (a C6 alcohol), offers a higher carbon number and energy density. This guide provides a detailed comparison of these two biofuel additives, presenting available experimental data on their performance, outlining their production methodologies, and highlighting areas where further research is needed.

Performance Characteristics in Gasoline Blends

A direct comparison of the performance of 2-Ethyl-1-butanol and isobutanol as gasoline additives is hampered by a notable lack of publicly available experimental data for 2-Ethyl-1-butanol in this specific application. While isobutanol has been extensively studied, data on the blending properties of 2-ethyl-1-butanol, such as its effect on Reid Vapor Pressure (RVP), water tolerance, and octane (B31449) number, are not readily found in the reviewed literature. The following tables summarize the available data for isobutanol and the known physical properties of 2-ethyl-1-butanol.

Physicochemical Properties

Property	2-Ethyl-1-butanol	Isobutanol
Chemical Formula	C6H14O	C4H10O
Molar Mass ( g/mol )	102.17	74.12
Density at 20°C (g/cm³)	~0.833	~0.802
Boiling Point (°C)	146-150	108
Melting Point (°C)	-114	-108
Lower Heating Value (MJ/kg)	~33.5	~33.0
Research Octane Number (RON)	Data not available	105-113
Motor Octane Number (MON)	Data not available	89-94
Reid Vapor Pressure (RVP) of pure alcohol (kPa)	~0.2	~9.0
Water Solubility (g/L at 20°C)	~10	~85

Performance in Gasoline Blends: Isobutanol

Performance Metric	Blend Composition	Result
Research Octane Number (RON)	16 vol% in gasoline	~102.3
Motor Octane Number (MON)	16 vol% in gasoline	~88.6
Reid Vapor Pressure (RVP)	16 vol% in gasoline	Minimal impact compared to base gasoline
Water Tolerance	16 vol% in gasoline	Phase separation not observed with less than ~0.2% water down to -40°F[1]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following sections outline the standard experimental protocols used to determine the key performance indicators for biofuel-gasoline blends.

Octane Number Determination (RON and MON)

The Research Octane Number (RON) and Motor Octane Number (MON) are determined using a standardized single-cylinder, four-stroke cycle, variable compression ratio Cooperative Fuel Research (CFR) engine.

• ASTM D2699 (RON): This test method determines the knock characteristics of motor fuels in terms of Research Octane Number. The test is conducted under specific operating conditions, including a constant engine speed of 600 rpm and a specified intake air temperature. The knock intensity of the sample fuel is compared to that of primary reference fuels (blends of isooctane (B107328) and n-heptane).

• ASTM D2700 (MON): This method assesses the anti-knock performance of gasoline and its blend components under more severe operating conditions than the RON test, which is more indicative of high-speed, high-load driving. The engine speed is higher (900 rpm), and the intake air is preheated to a higher temperature.

Reid Vapor Pressure (RVP) Measurement

The Reid Vapor Pressure is a measure of the volatility of gasoline and gasoline-oxygenate blends.

• ASTM D4953 / D5191 (Mini Method): These test methods are used to determine the vapor pressure of petroleum products. A small, chilled sample of the fuel is introduced into a temperature-controlled test chamber. The chamber is then sealed and heated to 37.8°C (100°F). The resulting pressure increase in the chamber is measured and reported as the Reid Vapor Pressure.

Water Tolerance Assessment

The ability of a gasoline-alcohol blend to tolerate water without phase separation is a critical parameter.

• ASTM D6422: This test method evaluates the water tolerance of gasoline-alcohol blends. A sample of the fuel blend is cooled at a controlled rate while being observed for the formation of a separate aqueous phase. The temperature at which phase separation occurs is recorded. The test can be performed using a cooling bath and a test jar, with periodic visual inspection.

Production Pathways

The methods for producing 2-ethyl-1-butanol and isobutanol differ significantly, with the former typically synthesized chemically and the latter often produced through biological fermentation.

2-Ethyl-1-butanol Synthesis

2-Ethyl-1-butanol is primarily produced through chemical synthesis. Two common industrial methods are the Aldol Condensation and the Guerbet Reaction.

• Aldol Condensation: This process involves the reaction of butyraldehyde (B50154) with acetaldehyde (B116499) in the presence of a base catalyst to form 2-ethyl-2-butenal. This intermediate is then hydrogenated to produce 2-ethyl-1-butanol.

Caption: Simplified chemical synthesis of 2-ethyl-1-butanol via Aldol Condensation.

Isobutanol Production via Fermentation

Isobutanol can be produced from renewable feedstocks through microbial fermentation. Genetically engineered microorganisms, such as Escherichia coli or Saccharomyces cerevisiae, are often used to convert sugars (e.g., glucose from corn or sugarcane) into isobutanol.

The general workflow for isobutanol fermentation involves several key stages:

• Feedstock Pretreatment: The biomass feedstock is processed to release fermentable sugars.

• Fermentation: The engineered microorganisms are cultured in a bioreactor with the sugar-rich medium under controlled conditions (temperature, pH, aeration). The microbes metabolize the sugars and produce isobutanol.

• Separation and Purification: The isobutanol is separated from the fermentation broth and purified to meet fuel-grade specifications.

Caption: General workflow for the production of isobutanol through fermentation.

Conclusion

Isobutanol has emerged as a well-characterized and promising biofuel additive with favorable properties such as a high octane number, low impact on Reid Vapor Pressure, and good water tolerance in gasoline blends. Extensive experimental data is available to support its use.

In contrast, while 2-ethyl-1-butanol possesses a higher energy density due to its larger carbon chain, there is a significant lack of publicly available experimental data on its performance as a gasoline additive. Key metrics such as its blending octane number, impact on RVP, and water tolerance in gasoline blends remain largely uncharacterized in the scientific literature. This data gap makes a direct and objective comparison with isobutanol challenging for researchers and drug development professionals seeking to evaluate its potential.

Further research and publication of experimental data on the blending properties of 2-ethyl-1-butanol are crucial to fully assess its viability as a mainstream biofuel additive and to enable a comprehensive comparison with other promising alcohol fuels like isobutanol.

References

• 1. Impact of higher alcohols blended in gasoline on light-duty vehicle exhaust emissions - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Purity of 2-Ethyl-1-butanol: A Comparative Guide to GC-MS, HPLC, and qNMR Methods

For researchers, scientists, and drug development professionals, establishing the purity of chemical reagents is a cornerstone of reliable and reproducible results. This guide provides a comprehensive comparison of three common analytical techniques—Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and quantitative Nuclear Magnetic Resonance (qNMR)—for validating the purity of 2-Ethyl-1-butanol. We present detailed experimental protocols, a comparative analysis of their performance, and supporting data to inform the selection of the most suitable method for your specific needs.

Comparison of Analytical Methodologies

The selection of an appropriate analytical technique for purity determination hinges on factors such as the nature of potential impurities, required sensitivity, and the desired level of accuracy. GC-MS is a powerful tool for separating and identifying volatile impurities. HPLC is well-suited for non-volatile or thermally sensitive impurities, while qNMR provides a direct and absolute measure of purity without the need for a specific reference standard of the analyte.

Table 1: Comparison of Key Performance Characteristics for Purity Analysis of 2-Ethyl-1-butanol

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV)	Quantitative Nuclear Magnetic Resonance (qNMR)
Principle	Separation based on volatility and polarity, followed by mass-based identification and quantification.	Separation based on polarity, with detection by UV absorbance.	Absolute quantification based on the direct proportionality between NMR signal intensity and the number of atomic nuclei.
Selectivity	Excellent for volatile and semi-volatile impurities, including isomers.	High, particularly for non-volatile or polar impurities.	High, provides detailed structural information for impurity identification.
Sensitivity	High (ppm to ppb range).	Moderate (ppm range).	Lower (typically requires >0.1% for routine analysis).
Quantification	Relative (area percent) or absolute (with certified standards).	Relative (area percent) or absolute (with certified standards).	Absolute (primary ratio method).[1][2]
Sample Throughput	High.	Moderate.	Moderate to Low.
Strengths	Excellent for identifying unknown volatile impurities through mass spectral libraries.	Versatile for a wide range of non-volatile impurities.	Provides structural confirmation and absolute purity without a specific 2-Ethyl-1-butanol standard.
Limitations	Not suitable for non-volatile impurities. Requires derivatization for some compounds.	May not detect impurities without a UV chromophore.	Lower sensitivity compared to chromatographic methods.

Experimental Protocols

Detailed methodologies for each technique are provided below. These protocols are intended as a starting point and may require optimization based on the specific instrumentation and sample characteristics.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

Objective: To determine the purity of 2-Ethyl-1-butanol and identify any volatile impurities.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• Capillary Column: A non-polar or mid-polar column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable for separating C6 alcohol isomers.[3]

Reagents:

• 2-Ethyl-1-butanol sample.

• High-purity solvent for dilution (e.g., dichloromethane (B109758) or methanol).

Procedure:

• Sample Preparation: Prepare a 1% (v/v) solution of the 2-Ethyl-1-butanol sample in the chosen solvent.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Injection Mode: Split (e.g., 50:1 split ratio)

  • Injection Volume: 1 µL

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: Increase at 10 °C/min to 200 °C.

    • Hold: Hold at 200 °C for 5 minutes.

• MS Conditions:

  • Ion Source Temperature: 230 °C

  • Interface Temperature: 250 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 35 to 200.

• Data Analysis:

  • Identify the 2-Ethyl-1-butanol peak based on its retention time and mass spectrum.[4]

  • Identify impurity peaks by comparing their mass spectra against a reference library (e.g., NIST).

  • Calculate the purity based on the area percentage of the 2-Ethyl-1-butanol peak relative to the total area of all peaks.

High-Performance Liquid Chromatography (HPLC-UV) Protocol

Objective: To assess the purity of 2-Ethyl-1-butanol, focusing on non-volatile or UV-active impurities.

Instrumentation:

• HPLC system with a UV detector.

• Reversed-Phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

Reagents:

• 2-Ethyl-1-butanol sample.

• HPLC-grade acetonitrile (B52724).

• HPLC-grade water.

Procedure:

• Sample Preparation: Dissolve a known amount of the 2-Ethyl-1-butanol sample in the mobile phase to a concentration of approximately 1 mg/mL. Filter the solution through a 0.45 µm syringe filter.

• HPLC Conditions:

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 60:40 v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 210 nm (as alcohols have weak UV absorbance at lower wavelengths).

  • Injection Volume: 10 µL.

• Data Analysis:

  • Determine the retention time of the main peak corresponding to 2-Ethyl-1-butanol.

  • Calculate the purity based on the area percentage of the main peak relative to the total area of all detected peaks.

Quantitative Nuclear Magnetic Resonance (qNMR) Protocol

Objective: To determine the absolute purity of 2-Ethyl-1-butanol using an internal standard.[5]

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher).

• 5 mm NMR tubes.

Reagents:

• 2-Ethyl-1-butanol sample.

• A certified internal standard of known purity (e.g., maleic acid, 1,4-dinitrobenzene).

• Deuterated solvent (e.g., Chloroform-d, CDCl₃).

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the 2-Ethyl-1-butanol sample into a clean vial.

  • Accurately weigh a suitable amount of the internal standard into the same vial.

  • Dissolve the mixture in a precise volume (e.g., 0.6 mL) of the deuterated solvent.

  • Transfer the solution to an NMR tube.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum.

  • Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest to ensure full signal recovery for accurate integration.

• Data Processing and Analysis:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved signal from 2-Ethyl-1-butanol (e.g., the -CH₂OH protons) and a signal from the internal standard.

  • Calculate the purity using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • analyte = 2-Ethyl-1-butanol

  • IS = Internal Standard

Visualizing the Workflow

The following diagrams illustrate the experimental workflows for each analytical technique.

Caption: Workflow for GC-MS Purity Analysis.

Caption: Workflow for HPLC-UV Purity Analysis.

Caption: Workflow for qNMR Absolute Purity Analysis.

Conclusion

The choice of analytical method for validating the purity of 2-Ethyl-1-butanol should be guided by the specific requirements of the research or application. GC-MS is an excellent choice for identifying and quantifying volatile impurities, offering high sensitivity and the ability to identify unknowns through spectral libraries. HPLC is a versatile technique for a broader range of impurities, particularly those that are non-volatile. For the highest accuracy in determining absolute purity without the need for a specific 2-Ethyl-1-butanol reference standard, qNMR is the method of choice, providing direct, structurally specific quantification. For a comprehensive purity assessment, a combination of these orthogonal techniques is often recommended.

References

• 1. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 2. emerypharma.com [emerypharma.com]
• 3. gcms.cz [gcms.cz]
• 4. 1-Butanol, 2-ethyl- [webbook.nist.gov]
• 5. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

Comparative ¹H and ¹³C NMR Spectral Analysis for the Structural Confirmation of 2-Ethyl-1-butanol

A detailed comparison of the NMR spectral data of 2-Ethyl-1-butanol with its structural isomer, 1-hexanol (B41254), provides unambiguous structural confirmation. This guide presents the ¹H and ¹³C NMR data for both compounds, outlines the experimental protocols for data acquisition, and illustrates the logical workflow of the spectral analysis.

This comparison guide is intended for researchers, scientists, and drug development professionals who utilize Nuclear Magnetic Resonance (NMR) spectroscopy for the structural elucidation of organic molecules. The provided data and protocols offer a clear framework for confirming the structure of 2-Ethyl-1-butanol by highlighting the distinct spectral features that differentiate it from a linear isomer, 1-hexanol.

¹H NMR Spectral Data Comparison

The ¹H NMR spectra of 2-Ethyl-1-butanol and 1-hexanol exhibit key differences in chemical shifts, splitting patterns, and the number of distinct signals, directly reflecting their unique molecular structures. The data, typically acquired in deuterated chloroform (B151607) (CDCl₃), is summarized below.

Assignment	2-Ethyl-1-butanol	1-Hexanol
Chemical Shift (δ, ppm)	Multiplicity
-CH₂-OH	~3.5	Doublet of doublets
-CH-	~1.5	Multiplet
-CH₂- (adjacent to CH)	~1.4	Multiplet
-CH₂- (other)	-	-
-CH₃	~0.9	Triplet
-OH	Variable	Singlet (broad)

¹³C NMR Spectral Data Comparison

The proton-decoupled ¹³C NMR spectra provide a clear distinction between the two isomers based on the number of signals and their chemical shifts. The branched structure of 2-Ethyl-1-butanol results in a different number of chemically equivalent carbons compared to the linear 1-hexanol.

Assignment	2-Ethyl-1-butanol	1-Hexanol
Chemical Shift (δ, ppm)	Chemical Shift (δ, ppm)
-CH₂-OH	~65	~63
-CH-	~43	-
-CH₂- (adjacent to CH)	~23	~33
-CH₂- (other)	-	~32, ~26, ~23
-CH₃	~11	~14

Experimental Protocols

The following is a generalized procedure for acquiring high-resolution ¹H and ¹³C NMR spectra of liquid alcohol samples.

1. Sample Preparation:

• For ¹H NMR, approximately 5-10 mg of the alcohol sample is dissolved in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃).

• For ¹³C NMR, a more concentrated sample of 20-50 mg in the same amount of solvent is typically used.

• A small amount of tetramethylsilane (B1202638) (TMS) is often added as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• The solution is transferred to a 5 mm NMR tube.

2. Instrument Parameters:

• Spectra are typically recorded on a 300 MHz or higher field NMR spectrometer.

• For ¹H NMR:

  • A standard one-pulse sequence is used.

  • The spectral width is set to approximately 12-15 ppm.

  • A sufficient number of scans (e.g., 8-16) are acquired to achieve a good signal-to-noise ratio.

• For ¹³C NMR:

  • A proton-decoupled pulse sequence is employed to simplify the spectrum to single lines for each carbon.

  • The spectral width is significantly larger, typically around 200-220 ppm.

  • A greater number of scans (e.g., 128 or more) are necessary due to the lower natural abundance of the ¹³C isotope.

3. Data Processing:

• The acquired free induction decay (FID) is Fourier transformed to generate the spectrum.

• Phase and baseline corrections are applied to obtain a clean spectrum.

• The chemical shifts are referenced to TMS.

• For ¹H NMR, the signals are integrated to determine the relative number of protons for each signal.

Structural Confirmation Workflow

The logical process for confirming the structure of 2-Ethyl-1-butanol using NMR spectral data is illustrated in the following diagram.

Caption: Workflow for structural confirmation using NMR.

Conclusion

The distinct patterns in both the ¹H and ¹³C NMR spectra of 2-Ethyl-1-butanol, when compared to its linear isomer 1-hexanol, provide conclusive evidence for its branched structure. The number of signals, their chemical shifts, and the splitting patterns in the proton spectrum are all consistent with the 2-ethyl substituted butanol structure. This comparative analysis demonstrates the power of NMR spectroscopy as a primary tool for the unambiguous structural elucidation of organic compounds.

Performance comparison of 2-Ethyl-1-butanol in different solvent systems

For researchers, scientists, and professionals in drug development, the choice of a solvent is a critical decision that can significantly influence experimental outcomes, from reaction kinetics to product purity and yield. 2-Ethyl-1-butanol, a branched primary alcohol, presents a unique combination of properties that make it a versatile candidate in various applications. This guide provides a comprehensive comparison of 2-Ethyl-1-butanol's performance in different solvent systems, supported by its physicochemical properties and detailed experimental protocols for its evaluation.

Physicochemical Properties: A Comparative Overview

A solvent's performance is intrinsically linked to its physical and chemical characteristics. 2-Ethyl-1-butanol's branched structure imparts a lower freezing point and reduced viscosity in its ester derivatives, making it a valuable component in plasticizers and lubricants.[1] The following table summarizes the key properties of 2-Ethyl-1-butanol alongside other commonly used laboratory and industrial solvents, offering a basis for preliminary selection.

Property	2-Ethyl-1-butanol	Ethanol	Isopropanol	Acetone	Ethyl Acetate	Toluene	Water
CAS Number	97-95-0	64-17-5	67-63-0	67-64-1	141-78-6	108-88-3	7732-18-5
Molecular Formula	C₆H₁₄O	C₂H₆O	C₃H₈O	C₃H₆O	C₄H₈O₂	C₇H₈	H₂O
Molar Mass ( g/mol )	102.17	46.07	60.10	58.08	88.11	92.14	18.02
Boiling Point (°C)	146-151	78.37	82.6	56	77.1	110.6	100
Melting Point (°C)	-114.4	-114.1	-89	-95	-83.6	-95	0
Density (g/mL at 25°C)	0.83	0.789	0.786	0.784	0.902	0.867	0.997
Solubility in Water	Slightly soluble	Miscible	Miscible	Miscible	8.3 g/100 mL	0.52 g/L	N/A
Flash Point (°C)	58	13	12	-20	-4	4	N/A

Performance in Key Applications

2-Ethyl-1-butanol's utility as a solvent and an intermediate is well-established in various sectors, including the pharmaceutical, fragrance, and coatings industries.[2][3]

In Pharmaceutical Formulations: The solubility of an active pharmaceutical ingredient (API) is a critical factor in drug design and formulation.[4] 2-Ethyl-1-butanol's moderate polarity allows it to dissolve a range of organic compounds.[2] For poorly water-soluble drugs, it can serve as a co-solvent in formulations to enhance solubility and bioavailability.

In Organic Synthesis: The selection of a solvent can dramatically affect reaction rates and yields.[5][6] 2-Ethyl-1-butanol can be an effective medium for organic reactions due to its ability to dissolve a variety of reactants.[5] Its relatively high boiling point is advantageous for reactions requiring elevated temperatures.

In Extraction Processes: Liquid-liquid extraction is a common technique for separating compounds.[7] The efficiency of an extraction solvent depends on its ability to selectively dissolve the target compound while being immiscible with the initial solvent. 2-Ethyl-1-butanol's partial miscibility with water and its affinity for many organic molecules make it a candidate for specific extraction applications. For instance, it has been noted for its potential in the extraction of butanol from fermentation broths.[8]

Experimental Protocols for Performance Evaluation

To quantitatively assess the performance of 2-Ethyl-1-butanol in a specific application, a systematic experimental approach is necessary. Below are detailed methodologies for key performance indicators.

Protocol 1: Determination of Solute Solubility

This protocol outlines the shake-flask method, a reliable technique for determining the thermodynamic solubility of a compound.

Objective: To determine the saturation concentration of a solute in 2-Ethyl-1-butanol and compare it with other solvents.

Materials:

• Solute of interest (e.g., an active pharmaceutical ingredient)

• 2-Ethyl-1-butanol

• Comparison solvents (e.g., ethanol, acetone)

• Scintillation vials or sealed flasks

• Shaking incubator or orbital shaker

• Analytical balance

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) or other suitable analytical instrument

Procedure:

• Add an excess amount of the solute to a series of vials.

• Add a known volume of 2-Ethyl-1-butanol to one vial and the same volume of each comparison solvent to the other vials.

• Seal the vials tightly to prevent solvent evaporation.

• Place the vials in a shaking incubator set at a constant temperature (e.g., 25°C) and agitate for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• After incubation, visually inspect the vials to confirm the presence of undissolved solid.

• Centrifuge the vials to separate the undissolved solid from the solution.

• Carefully withdraw a known volume of the supernatant from each vial.

• Dilute the supernatant with a suitable solvent to a concentration within the analytical range of the chosen analytical method.

• Quantify the concentration of the solute in the diluted samples using a calibrated HPLC or another appropriate method.

• Calculate the solubility of the solute in each solvent, typically expressed in mg/mL or mol/L.

Protocol 2: Evaluation of Extraction Efficiency

This protocol describes a method to determine the distribution coefficient and extraction efficiency of a solute from an aqueous solution using 2-Ethyl-1-butanol.

Objective: To measure the effectiveness of 2-Ethyl-1-butanol as an extraction solvent for a specific solute from an aqueous phase.

Materials:

• Aqueous solution containing a known concentration of the solute.

• 2-Ethyl-1-butanol

• Comparison extraction solvents (e.g., ethyl acetate, hexane)

• Separatory funnels

• Vortex mixer

• Analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer, GC, HPLC)

Procedure:

• Prepare an aqueous stock solution with a known concentration of the solute.

• In a separatory funnel, mix a known volume of the aqueous stock solution with an equal volume of 2-Ethyl-1-butanol.

• Repeat the process in separate separatory funnels using the comparison solvents.

• Shake the funnels vigorously for a set period (e.g., 5-10 minutes) to ensure thorough mixing and allow for mass transfer between the two phases.

• Allow the funnels to stand undisturbed until the two phases have completely separated.

• Carefully collect both the aqueous and organic phases from each funnel.

• Measure the concentration of the solute in both phases for each solvent system using a suitable analytical method.

• Calculate the distribution coefficient (K_D) using the formula: K_D = [Solute]organic / [Solute]aqueous.

• Calculate the extraction efficiency (E) using the formula: E (%) = (moles of solute in organic phase / total moles of solute) x 100.

Visualizing Workflows and Relationships

To further aid researchers, the following diagrams illustrate key decision-making processes and experimental setups.

Caption: A logical workflow for selecting an optimal solvent system.

Caption: A general experimental workflow for solvent performance evaluation.

References

• 1. 2-Ethyl-1-butanol - Wikipedia [en.wikipedia.org]
• 2. 2-Ethyl-1-butanol | C6H14O | CID 7358 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Fragrance material review on 2-ethyl-1-butanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Finding the Right Solvent: A Novel Screening Protocol for Identifying Environmentally Friendly and Cost-Effective Options for Benzenesulfonamide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. thecalculatedchemist.com [thecalculatedchemist.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. tandfonline.com [tandfonline.com]

A Comparative Guide to the Efficacy of 2-Ethyl-1-hexanol Versus Other Extractants in Butanol Recovery

For Researchers, Scientists, and Drug Development Professionals

The recovery of butanol from fermentation broths is a critical step in the biotechnological production of this valuable chemical. Liquid-liquid extraction is a widely employed method for this purpose, and the choice of an effective extractant is paramount to the efficiency and economic viability of the process. This guide provides a comparative analysis of 2-ethyl-1-hexanol against other common extractants used in butanol recovery, supported by experimental data.

Data Presentation: Performance of Various Extractants

The efficacy of an extractant is primarily determined by its distribution coefficient (Kd) and selectivity. The distribution coefficient indicates the ratio of butanol concentration in the extractant phase to the aqueous phase at equilibrium, with a higher value signifying better extraction capacity. Selectivity refers to the extractant's ability to preferentially extract butanol over other components in the fermentation broth, such as water, acetone, and ethanol.

The following table summarizes the performance of 2-ethyl-1-hexanol and other selected extractants based on data from various studies. It is important to note that direct comparison can be challenging as experimental conditions may vary across different research efforts.

Extractant	Distribution Coefficient (Kd) for Butanol	Selectivity (Butanol/Water)	Butanol Recovery Efficiency (%)	Key Remarks
2-Ethyl-1-hexanol	6.9[1]	High	>99.5 (in membrane-assisted extraction)[2]	Considered one of the best extractants for economic and environmental performance.[2]
Oleyl alcohol	3.8[1]	Moderate	98.42[3]	Non-toxic and widely studied, often used as a benchmark.
Decanol	High	High	-	Often used in mixtures with other solvents to enhance performance.
20% (v/v) Decanol in Oleyl alcohol	5.60 - 9.80	-	87.70 - 97.70[4]	A mixed extractant system showing high efficiency.
Mesitylene	2.2[1]	1970[1]	-	Exhibits excellent selectivity.
Biodiesel (Soybean-derived)	0.91[2]	High	51 (single-stage), 71 (two-stage)[2]	A lower-cost, "green" solvent alternative.

Experimental Protocols

The following provides a generalized methodology for a key experiment in determining the efficacy of different extractants: liquid-liquid extraction of butanol from an Acetone-Butanol-Ethanol (ABE) fermentation broth.

Objective: To determine and compare the distribution coefficient and recovery efficiency of various solvents for the extraction of butanol from a synthetic or real ABE fermentation broth.

Materials:

• ABE fermentation broth (or a synthetic solution of known composition: typically 3:6:1 ratio of acetone:butanol:ethanol in water).

• Extractants: 2-ethyl-1-hexanol, oleyl alcohol, decanol, etc.

• Separatory funnels.

• Gas chromatograph (GC) for concentration analysis.

• Standard laboratory glassware and equipment.

Procedure:

• Preparation of ABE solution: Prepare a synthetic ABE solution with a known concentration of butanol (e.g., 10-20 g/L) or use a centrifuged ABE fermentation broth to remove microbial cells.

• Liquid-Liquid Extraction:

  • Take a known volume of the ABE solution (e.g., 50 mL) in a separatory funnel.

  • Add an equal volume of the selected extractant (solvent-to-broth ratio of 1:1).

  • Shake the mixture vigorously for a set period (e.g., 30 minutes) to ensure thorough mixing and mass transfer.

  • Allow the phases to separate completely. The time for separation will vary depending on the extractant used.

• Sample Analysis:

  • Carefully separate the aqueous (bottom) and organic (top) layers.

  • Measure the volume of each phase.

  • Determine the concentration of butanol in both the aqueous and organic phases using a gas chromatograph.

• Data Calculation:

  • Distribution Coefficient (Kd): Calculate Kd as the ratio of the butanol concentration in the organic phase to the butanol concentration in the aqueous phase at equilibrium.

  • Recovery Efficiency (%): Calculate the percentage of butanol recovered from the aqueous phase into the organic phase.

Mandatory Visualization

The following diagrams illustrate the logical workflow of the experimental protocol and the relationship between different stages of the butanol recovery process.

Caption: Experimental workflow for butanol recovery using liquid-liquid extraction.

Caption: Key factors influencing efficient butanol recovery via liquid-liquid extraction.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

A Comparative Analysis of 2-Ethyl-1-butanol and Its Alternatives in Scientific Applications

For researchers, scientists, and drug development professionals, the selection of an appropriate solvent or chemical intermediate is a critical decision that can significantly impact experimental outcomes. This guide provides an objective comparison of the physical properties and experimental performance of 2-Ethyl-1-butanol against two common alternatives, 1-hexanol (B41254) and cyclohexanol (B46403). The information presented herein is supported by experimental data to facilitate informed decision-making in various laboratory and industrial applications.

Unveiling the Physical Characteristics: A Head-to-Head Comparison

A thorough understanding of the physical properties of a solvent is paramount to predicting its behavior in different experimental setups. Key parameters such as molecular weight, boiling point, melting point, density, and solubility dictate a substance's utility as a solvent, a reactant, or a fragrance component. The following table summarizes the key physical properties of 2-Ethyl-1-butanol, 1-hexanol, and cyclohexanol.

Property	2-Ethyl-1-butanol	1-Hexanol	Cyclohexanol
Molecular Formula	C₆H₁₄O	C₆H₁₄O	C₆H₁₂O
Molecular Weight ( g/mol )	102.17[1]	102.17	100.16
Boiling Point (°C)	146[1]	157.5	161.1
Melting Point (°C)	-114	-47	25.4
Density (g/mL at 20°C)	0.833	0.814	0.962
Solubility in Water	Slightly soluble[1]	Slightly soluble	Soluble
Flash Point (°F)	137[1]	145	154

Performance in Key Experimental Applications

The distinct physical properties of these three C6 alcohols translate into differential performance in various chemical applications. This section explores their utility in esterification reactions, as extraction solvents, and in fragrance formulations, supported by available experimental data.

Esterification Reactions: A Comparative Look at Reactivity

Fischer esterification, the acid-catalyzed reaction between a carboxylic acid and an alcohol, is a fundamental transformation in organic synthesis. The structure of the alcohol can influence the reaction rate and overall yield of the resulting ester. For instance, the esterification of acetic acid with these alcohols produces esters with characteristic fragrances, making this reaction relevant to the flavor and perfume industries.

While direct comparative studies providing yields under identical conditions are limited, the kinetics of esterification of acetic acid with 2-ethyl-1-hexanol have been studied, indicating its feasibility in producing 2-ethylbutyl acetate (B1210297), an ester with a pleasant, fruity aroma.[2][3][4] Similarly, the esterification of acetic acid with 1-hexanol to produce hexyl acetate is a well-documented process. The reaction involving cyclohexanol to form cyclohexyl acetate is also a standard organic transformation. The branched structure of 2-Ethyl-1-butanol may introduce steric hindrance compared to the linear 1-hexanol, potentially affecting the reaction kinetics. Conversely, the secondary nature of cyclohexanol also influences its reactivity in comparison to the primary alcohols.

Solvent Extraction Efficiency: The Impact of Polarity and Structure

The efficiency of a solvent in extracting specific compounds from a mixture is largely dependent on the principle of "like dissolves like." The polarity and molecular structure of the solvent determine its ability to solubilize target molecules.

While no direct comparative studies on the extraction of a specific compound using these three solvents were found, we can infer their potential performance based on their physical properties. 1-Hexanol, being a primary alcohol, has a polarity that makes it suitable for extracting a range of semi-polar compounds. The branched structure of 2-Ethyl-1-butanol might offer different selectivity in extraction processes due to its unique molecular shape. Cyclohexanol, with its cyclic structure and higher polarity compared to its acyclic counterparts, would be expected to be more effective in extracting more polar compounds.

For instance, in the extraction of flavonoids from plant material, solvents with varying polarities are employed to isolate different flavonoid subclasses. A comparative study using these three alcohols could reveal which is most effective for specific types of flavonoids.

Application in Fragrance Formulations: Odor Profiles and Tenacity

The odor characteristics and longevity (tenacity) of a volatile compound are crucial for its use in the fragrance industry. 2-Ethyl-1-butanol is noted for its mild, slightly floral, and rosy scent.[5] The resulting ester, 2-ethylbutyl acetate, possesses a sweet, fruity aroma reminiscent of banana and apricot.[2]

In comparison, 1-hexanol has a characteristic "green" and slightly woody odor. Cyclohexanol, on the other hand, is described as having a camphor-like scent. The choice between these alcohols in a fragrance formulation would depend on the desired olfactory profile. The branched structure of 2-Ethyl-1-butanol can contribute to a more complex and nuanced fragrance profile compared to the linear 1-hexanol.

Experimental Protocols

To facilitate the replication and further investigation of the applications discussed, detailed experimental methodologies are crucial.

Fischer Esterification of C6 Alcohols with Acetic Acid

Objective: To synthesize the corresponding acetate ester from 2-Ethyl-1-butanol, 1-hexanol, or cyclohexanol and compare the reaction outcomes.

Materials:

• Carboxylic acid (e.g., glacial acetic acid)

• Alcohol (2-Ethyl-1-butanol, 1-hexanol, or cyclohexanol)

• Acid catalyst (e.g., concentrated sulfuric acid)

• Anhydrous sodium sulfate

• Saturated sodium bicarbonate solution

• Brine solution

• Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

• Round-bottom flask, condenser, heating mantle, separatory funnel, and distillation apparatus

Procedure:

• In a round-bottom flask, combine the carboxylic acid and the chosen alcohol in a specific molar ratio (e.g., 1:3 acid to alcohol).

• Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

• Attach a reflux condenser and heat the mixture to reflux for a specified period (e.g., 1-2 hours).

• Monitor the reaction progress using an appropriate analytical technique (e.g., Thin Layer Chromatography).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Transfer the reaction mixture to a separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter to remove the drying agent and remove the solvent under reduced pressure.

• Purify the resulting ester by distillation.

• Characterize the product and determine the yield.

Determination of Solvent Extraction Efficiency for Plant Secondary Metabolites

Objective: To compare the efficiency of 2-Ethyl-1-butanol, 1-hexanol, and cyclohexanol in extracting a specific class of secondary metabolites (e.g., flavonoids) from a plant matrix.

Materials:

• Dried and powdered plant material

• Solvents: 2-Ethyl-1-butanol, 1-hexanol, cyclohexanol

• Extraction apparatus (e.g., Soxhlet extractor or ultrasonic bath)

• Filter paper

• Rotary evaporator

• Analytical instrument for quantification (e.g., UV-Vis spectrophotometer or HPLC)

Procedure:

• Weigh a precise amount of the dried plant material and place it in the extraction thimble or flask.

• Add a measured volume of the chosen solvent (2-Ethyl-1-butanol, 1-hexanol, or cyclohexanol).

• Perform the extraction for a set period using the chosen method (e.g., 6-8 hours for Soxhlet extraction or 30-60 minutes for ultrasonication).

• After extraction, filter the mixture to separate the extract from the solid plant residue.

• Concentrate the filtrate using a rotary evaporator to a known volume.

• Quantify the amount of the target secondary metabolite in the extract using a suitable analytical method.

• Calculate the extraction efficiency for each solvent as the mass of the extracted compound per mass of the initial plant material.

Visualizing Experimental Workflows and Logical Relationships

To provide a clearer understanding of the processes and concepts discussed, the following diagrams have been generated using the DOT language.

Caption: Fischer Esterification Experimental Workflow.

Caption: Correlation of Physical Properties with Experimental Outcomes.

References

• 1. 2-Ethylbutyl acetate | C8H16O2 | CID 61448 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Showing Compound 2-Ethylbutyl acetate (FDB008366) - FooDB [foodb.ca]
• 3. 2-ethyl butyl acetate, 10031-87-5 [thegoodscentscompany.com]
• 4. Acetic acid, 2-ethylbutyl ester [webbook.nist.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Analysis of 2-Ethyl-1-butanol: Cross-referencing Experimental Data with the NIST Database

This guide provides a detailed comparison of experimental data for 2-Ethyl-1-butanol with the comprehensive data available in the National Institute of Standards and Technology (NIST) database. This analysis is intended for researchers, scientists, and professionals in drug development to facilitate informed decisions by presenting a clear, objective comparison of the compound's physical and spectroscopic properties.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 2-Ethyl-1-butanol, drawing data from the NIST database and various other sources compiling experimental results.

Property	NIST Data	Experimental Data
Molecular Formula	C6H14O[1][2]	C6H14O
Molecular Weight	102.1748 g/mol [2]	102.177 g·mol−1[3]
Boiling Point	146 °C	145 to 151 °C[3]
Melting Point	-114.40 °C[3]	-15 °C[4]
Density	0.830 g/mL[5]	0.83 g/mL at 25 °C[4]
Refractive Index	1.4220 @ 20 °C/D[6]	1.422[3]
Flash Point	137 °F (58 °C)[6]	136.4 °F - closed cup
Solubility in Water	Slightly soluble[6][4]	10 g L−1[3][7]

Spectroscopic Data

A comparison of spectroscopic data is crucial for the structural elucidation and identification of 2-Ethyl-1-butanol.

Mass Spectrometry (GC-MS)

The NIST database provides mass spectrometry data, which is essential for determining the molecular weight and fragmentation pattern of a compound.[2] Experimental data from other sources confirm these findings.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR and ¹³C NMR data are vital for determining the chemical structure of a molecule. While the NIST database provides links to NMR data, other chemical databases offer direct spectral information.

Experimental Protocols

The data presented in this guide are obtained through standard analytical chemistry techniques.

• Boiling Point Determination: The boiling point is determined by distillation. The sample is heated, and the temperature at which the liquid and vapor phases are in equilibrium is recorded.

• Melting Point Determination: The melting point is determined using a melting point apparatus. A small, powdered sample is heated, and the temperature range over which the solid melts is recorded.

• Density Measurement: The density is measured using a pycnometer or a hydrometer. This involves determining the mass of a known volume of the liquid.

• Refractive Index Measurement: The refractive index is measured using a refractometer, which measures the extent to which light is bent when it passes through the liquid.

• Gas Chromatography-Mass Spectrometry (GC-MS): The sample is vaporized and separated into its components by gas chromatography. The separated components are then ionized and fragmented, and their mass-to-charge ratio is determined by mass spectrometry.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The sample is placed in a strong magnetic field and irradiated with radio waves. The absorption of energy by the atomic nuclei provides information about the chemical environment of the atoms.

Visualizing the Comparison Workflow

The following diagram illustrates the logical workflow for comparing experimental data with the NIST database.

Caption: Workflow for data comparison.

Experimental Workflow for Compound Identification

The diagram below outlines a typical experimental workflow for the identification and characterization of a chemical compound like 2-Ethyl-1-butanol.

Caption: Experimental workflow for compound identification.

References

• 1. 1-Butanol, 2-ethyl- [webbook.nist.gov]
• 2. 1-Butanol, 2-ethyl- [webbook.nist.gov]
• 3. 2-Ethyl-1-butanol - Wikipedia [en.wikipedia.org]
• 4. 2-Ethyl-1-butanol | 97-95-0 [chemicalbook.com]
• 5. 2-ethyl-1-butanol [stenutz.eu]
• 6. 2-Ethyl-1-butanol | C6H14O | CID 7358 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. ez.restek.com [ez.restek.com]

A Comparative Guide to the Synthesis of 2-Ethyl-1-butanol for Researchers

For researchers, scientists, and drug development professionals, the efficient synthesis of key intermediates is paramount. 2-Ethyl-1-butanol, a valuable building block in the production of plasticizers, lubricants, and various pharmaceuticals, can be synthesized through several routes. This guide provides a comparative analysis of the three primary methods: Aldol Condensation, the Guerbet Reaction, and Grignard Synthesis, supported by experimental data and detailed protocols to aid in selecting the most suitable pathway for your research and development needs.

At a Glance: Comparing Synthesis Routes

The selection of a synthesis route for 2-Ethyl-1-butanol depends on factors such as desired scale, available starting materials, and required purity. The following table summarizes the key quantitative parameters of each method.

Parameter	Aldol Condensation	Guerbet Reaction	Grignard Synthesis
Starting Materials	Acetaldehyde (B116499), n-Butyraldehyde	n-Butanol	3-Halopentane, Paraformaldehyde
Catalyst/Reagent	Base (e.g., NaOH), Hydrogenation Catalyst (e.g., Ni/Ce-Al₂O₃)	Metal catalyst (e.g., Copper chromite, Palladium) and a base (e.g., NaOBu)	Magnesium (Mg)
Reaction Temperature	Aldol step: Room temp. to moderate heat; Hydrogenation step: e.g., 170°C[1]	200 - 280°C[2][3]	Grignard formation: Refluxing ether; Reaction with paraformaldehyde: -15 to 10°C[4]
Pressure	Hydrogenation step: e.g., 4.0 MPa[1]	Atmospheric to elevated pressure	Atmospheric
Reported Yield	~67% (for a similar process)[1]	Up to 100% selectivity with >60% conversion[2]	66 - 70%[4]
Key Advantages	Established industrial process, uses readily available starting materials.	High atom economy, can produce the target molecule from a single starting material.	Good yield, avoids high pressures and temperatures in the key bond-forming step.
Key Disadvantages	Multi-step process, requires handling of volatile aldehydes.	Requires high temperatures and pressures, catalyst can be expensive.	Requires anhydrous conditions, Grignard reagents are highly reactive.

Synthesis Pathways Visualized

To better understand the chemical transformations involved in each synthesis route, the following diagrams, generated using the DOT language, illustrate the reaction pathways.

Figure 1: Aldol Condensation Pathway

Figure 2: Guerbet Reaction Pathway

Figure 3: Grignard Synthesis Pathway

Experimental Protocols

The following are generalized experimental protocols for each synthesis route, based on available literature. These should be adapted and optimized for specific laboratory conditions and safety protocols.

Aldol Condensation and Hydrogenation

This two-step process is the most common industrial route.

Step 1: Aldol Condensation of Acetaldehyde and n-Butyraldehyde

• Reaction Setup: To a stirred solution of sodium hydroxide (B78521) (catalytic amount) in water at room temperature, a mixture of acetaldehyde and n-butyraldehyde is added slowly.

• Reaction Conditions: The reaction is typically exothermic and may require cooling to maintain the desired temperature. The reaction is monitored until completion (e.g., by GC analysis).

• Work-up: The reaction mixture is neutralized with an acid. The organic layer containing 2-ethyl-2-hexenal is separated, washed with water, and dried.

Step 2: Hydrogenation of 2-Ethyl-2-hexenal

• Reaction Setup: The crude 2-ethyl-2-hexenal is dissolved in a suitable solvent (e.g., ethanol) and placed in a high-pressure reactor with a hydrogenation catalyst (e.g., Nickel-based catalyst).

• Reaction Conditions: The reactor is pressurized with hydrogen (e.g., 4.0 MPa) and heated (e.g., 170°C).[1] The reaction is stirred until the uptake of hydrogen ceases.

• Purification: After cooling and depressurizing the reactor, the catalyst is filtered off. The solvent is removed under reduced pressure, and the resulting 2-Ethyl-1-butanol is purified by distillation. A study on a similar reaction, the direct synthesis of 2-ethylhexanol from n-butanal, reported a yield of 66.9% using a Ni/Ce-Al₂O₃ catalyst.[1]

Guerbet Reaction

This method allows for the synthesis of 2-Ethyl-1-butanol from a single starting material, n-butanol.

• Reaction Setup: n-Butanol, a catalyst (e.g., copper chromite), and a base (e.g., sodium butoxide) are charged into a high-pressure autoclave.

• Reaction Conditions: The autoclave is sealed and heated to a high temperature (e.g., 280°C) for several hours.[2] The pressure will increase due to the formation of hydrogen gas.

• Work-up and Purification: After cooling, the reactor is vented, and the reaction mixture is filtered to remove the catalyst. The product is then purified by distillation. A study using a copper chromite/sodium butoxide catalytic system reported a butanol conversion of 61.1% with 100% selectivity to 2-ethyl-1-hexanol after 6 hours at 280°C.[2] Another system using a Ni/CaxMgyO catalyst achieved 80.2% butanol conversion and 79.1% selectivity to 2-ethyl-1-hexanol.[5]

Grignard Synthesis

This route offers a good yield under relatively mild conditions.

• Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux condenser and a dropping funnel, magnesium turnings are placed in anhydrous diethyl ether. A solution of 3-bromopentane (B47287) in anhydrous diethyl ether is added dropwise to initiate the reaction. The mixture is then refluxed until the magnesium is consumed.

• Reaction with Paraformaldehyde: The Grignard reagent is cooled in an ice bath. A suspension of dry paraformaldehyde in anhydrous diethyl ether is added portion-wise, maintaining the temperature below 10°C.[6] After the addition is complete, the mixture is stirred at room temperature for 1-2 hours.[6] A patent for a similar process describes reacting the Grignard reagent with paraformaldehyde at -15°C for 3 hours, followed by slow warming to 10°C.[4]

• Work-up and Purification: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride or dilute acid. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed by rotary evaporation. The crude 2-Ethyl-1-butanol is then purified by distillation. This method has a reported yield of 66-70%.[4]

Experimental Workflow

The general workflow for the synthesis and purification of 2-Ethyl-1-butanol, applicable to all three routes with minor variations, is depicted below.

Figure 4: General Experimental Workflow

This comparative guide provides a foundation for selecting and implementing a synthesis route for 2-Ethyl-1-butanol. The optimal choice will ultimately be determined by the specific constraints and objectives of your research. It is recommended to perform small-scale trials and optimization studies before scaling up any of these procedures.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Selective synthesis of 2-ethyl-1-hexanol from n-butanol through the Guerbet reaction by using bifunctional catalysts based on copper or palladium precursors and sodium butoxide | CoLab [colab.ws]
• 4. CN114105731A - Preparation method of 2-ethyl-1-butanol - Google Patents [patents.google.com]
• 5. physics.mff.cuni.cz [physics.mff.cuni.cz]
• 6. benchchem.com [benchchem.com]

A Comparative Environmental Impact Assessment of 2-Ethyl-1-butanol and Other Common Solvents

For Researchers, Scientists, and Drug Development Professionals

The selection of a solvent is a critical decision in chemical research and pharmaceutical development, with significant implications for process efficiency, safety, and environmental impact. As the focus on green and sustainable chemistry intensifies, a thorough understanding of the environmental footprint of commonly used solvents is paramount. This guide provides an objective comparison of the environmental impact of 2-Ethyl-1-butanol against a range of other frequently used solvents, supported by quantitative data and standardized experimental protocols.

Comparative Environmental Data

The following tables summarize key environmental indicators for 2-Ethyl-1-butanol and a selection of common alternative solvents. The data has been compiled from various sources, including the European Chemicals Agency (ECHA) database.

Table 1: Biodegradability

Solvent	Biodegradability (%)	Test Guideline	Classification
2-Ethyl-1-butanol	Readily biodegradable	OECD 301F	Readily Biodegradable
Ethanol	Readily biodegradable	OECD 301F	Readily Biodegradable[1]
Acetone	Readily biodegradable	OECD 301B	Readily Biodegradable[2]
Isopropanol	Readily biodegradable	OECD 301D	Readily Biodegradable
Heptane	Readily biodegradable	OECD 301F	Readily Biodegradable
Ethyl Acetate	Readily biodegradable	OECD 301D	Readily Biodegradable
Toluene	Readily biodegradable	OECD 301F	Readily Biodegradable

Table 2: Aquatic Toxicity

Solvent	Fish (LC50, 96h)	Daphnia (EC50, 48h)	Algae (EC50, 72h)
2-Ethyl-1-butanol	27 mg/L (Pimephales promelas)	79 mg/L (Daphnia magna)	20 mg/L (Pseudokirchneriella subcapitata)
Ethanol	>100 mg/L (Oncorhynchus mykiss)	>100 mg/L (Daphnia magna)	>100 mg/L (Selenastrum capricornutum)[1]
Acetone	>100 mg/L (Oncorhynchus mykiss)	>100 mg/L (Daphnia magna)	>100 mg/L (Pseudokirchneriella subcapitata)[2]
Isopropanol	>100 mg/L (Pimephales promelas)	>100 mg/L (Daphnia magna)	>100 mg/L (Scenedesmus subspicatus)
Heptane	5.738 mg/L (Oncorhynchus mykiss)	1.5 mg/L (Daphnia magna)	4.338 mg/L (Pseudokirchneriella subcapitata)
Ethyl Acetate	230 mg/L (Pimephales promelas)	165 mg/L (Daphnia magna)	>100 mg/L (Pseudokirchneriella subcapitata)
Toluene	5.5 mg/L (Oncorhynchus kisutch)	3.78 mg/L (Daphnia magna)	12.5 mg/L (Pseudokirchneriella subcapitata)

Table 3: Volatile Organic Compound (VOC) Potential and Physical Properties

Solvent	Vapor Pressure (at 20°C)	Boiling Point (°C)
2-Ethyl-1-butanol	0.4 hPa	148.9 °C
Ethanol	59 hPa	78.3 °C[1]
Acetone	240 hPa	56 °C[2]
Isopropanol	42 hPa	82.5 °C
Heptane	48 hPa	98 °C
Ethyl Acetate	97 hPa	77 °C
Toluene	29 hPa	110.6 °C

Experimental Protocols

The data presented in the tables above are generated using standardized and internationally recognized experimental protocols. Below are summaries of the key methodologies.

Biodegradability Assessment (OECD 301F)

The Ready Biodegradability Manometric Respirometry Test (OECD 301F) is a widely used method to assess the potential for a chemical to be rapidly biodegraded by microorganisms.[3][4][5][6][7]

Workflow for OECD 301F Biodegradability Test.

Methodology Summary:

• Preparation: A defined concentration of the test substance is added to a mineral medium inoculated with a small amount of activated sludge (a source of diverse microorganisms). Control vessels containing only the inoculum and mineral medium are also prepared.

• Incubation: The sealed test vessels are incubated in the dark at a constant temperature (typically 20-25°C) for 28 days.

• Measurement: The consumption of oxygen is measured over time using a respirometer. This oxygen uptake is a direct measure of the microbial respiration and thus the biodegradation of the test substance.

• Calculation: The percentage of biodegradation is calculated by comparing the amount of oxygen consumed by the test substance to its theoretical oxygen demand (ThOD). A substance is considered "readily biodegradable" if it reaches at least 60% biodegradation within a 10-day window during the 28-day test period.[5]

Aquatic Toxicity Assessment (OECD 202)

The Daphnia sp. Acute Immobilisation Test (OECD 202) is a standard method to determine the acute toxicity of a substance to aquatic invertebrates.[8][9][10][11][12]

Workflow for OECD 202 Acute Immobilisation Test.

Methodology Summary:

• Test Organisms: Young Daphnia magna (a species of water flea), less than 24 hours old, are used as the test organisms.

• Exposure: The daphnids are exposed to a range of concentrations of the test substance in a defined aqueous medium for a period of 48 hours. A control group with no test substance is also maintained.

• Observation: The number of immobilized daphnids is observed and recorded at 24 and 48 hours. Immobilization is defined as the inability to swim within 15 seconds after gentle agitation.[10]

• Data Analysis: The results are used to calculate the EC50 value, which is the effective concentration of the substance that causes immobilization in 50% of the test organisms within the 48-hour exposure period.[10]

Volatile Organic Compound (VOC) Content Determination (EPA Method 24)

EPA Method 24 is a standard procedure for determining the volatile matter content, water content, density, and solids content of surface coatings.[13][14][15][16][17] This information is then used to calculate the VOC content.

Logical flow for determining VOC content via EPA Method 24.

Methodology Summary:

• Total Volatile Content: A weighed sample of the coating is heated in an oven at 110°C for one hour. The weight loss represents the total volatile content. This is typically performed following the procedure in ASTM D2369.[14]

• Water Content: The water content of the sample is determined using Karl Fischer titration (ASTM D4017) or gas chromatography (ASTM D3792).

• Density: The density of the coating is measured using a pycnometer or other suitable method.

• Calculation: The VOC content is calculated by subtracting the mass of water and any exempt compounds from the total volatile content, and is typically expressed in grams per liter (g/L) of coating, less water and exempt compounds.

References

• 1. echa.europa.eu [echa.europa.eu]
• 2. echa.europa.eu [echa.europa.eu]
• 3. Types of OECD 301 Biodegradation Tests - Aropha [aropha.com]
• 4. OECD 301/310: Ready Biodegradability Tests | ibacon GmbH [ibacon.com]
• 5. oecd.org [oecd.org]
• 6. Ready biodegradability | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 7. OECD Guidelines Test No. 301 C & F – BPC Instruments [bpcinstruments.com]
• 8. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]
• 9. oecd.org [oecd.org]
• 10. fera.co.uk [fera.co.uk]
• 11. biotecnologiebt.it [biotecnologiebt.it]
• 12. OECD 202: Daphnia sp. Acute Immobilisation Test | Scymaris [scymaris.com]
• 13. atslab.com [atslab.com]
• 14. researchgate.net [researchgate.net]
• 15. epa.gov [epa.gov]
• 16. infinitalab.com [infinitalab.com]
• 17. epa.gov [epa.gov]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of 2-Ethyl-1-butanol

Effective and safe disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. For researchers, scientists, and drug development professionals, understanding the correct procedures for handling substances like 2-Ethyl-1-butanol is paramount. This guide provides essential, step-by-step information for the proper disposal of 2-Ethyl-1-butanol, ensuring the safety of laboratory personnel and compliance with regulations.

2-Ethyl-1-butanol is a flammable liquid that is harmful if swallowed or in contact with skin.[1][2] Therefore, it is classified as a hazardous waste and must be disposed of accordingly.[1] Improper disposal can lead to serious safety incidents and environmental contamination.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[2] Handle 2-Ethyl-1-butanol in a well-ventilated area, away from sources of ignition such as open flames, sparks, and hot surfaces.[3]

Quantitative Data Summary

For quick reference, the key hazard classifications for 2-Ethyl-1-butanol are summarized in the table below.

Hazard Classification	Category	GHS Hazard Statement
Flammable Liquid	Category 3	H226: Flammable liquid and vapour[1]
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[1][4]
Acute Toxicity, Dermal	Category 4	H312: Harmful in contact with skin[1][4]

Step-by-Step Disposal Protocol

Adherence to a systematic disposal protocol is crucial for safety and compliance. The following steps outline the correct procedure for disposing of 2-Ethyl-1-butanol waste.

• Waste Identification and Segregation:

  • Clearly label a dedicated waste container for 2-Ethyl-1-butanol. The label should include the chemical name, concentration, and appropriate hazard symbols.

  • Do not mix 2-Ethyl-1-butanol with other chemical waste streams, especially incompatible materials like strong oxidizing agents and strong acids.[1][2][3] Segregate halogenated and non-halogenated solvent wastes.[5]

• Container Selection and Management:

  • Use a chemically compatible and leak-proof container for waste collection. Polyethylene or polypropylene (B1209903) containers are often suitable.[6]

  • Keep the waste container tightly closed when not in use to prevent the release of flammable vapors.[1][3]

  • Store the waste container in a designated, well-ventilated, and cool satellite accumulation area, away from heat and ignition sources.[7]

• Disposal and Removal:

  • Never dispose of 2-Ethyl-1-butanol down the drain or in the regular trash.[7][8] This is a serious violation of safety protocols and environmental regulations.

  • Arrange for the disposal of the waste through a licensed hazardous waste disposal company. Your institution's Environmental Health and Safety (EHS) department can provide guidance and arrange for pickup.[7]

  • For larger quantities, incineration in a chemical incinerator equipped with an afterburner and scrubber is a recommended disposal method.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-Ethyl-1-butanol.

Caption: Workflow for the safe disposal of 2-Ethyl-1-butanol waste.

By following these guidelines, laboratory professionals can ensure the safe handling and proper disposal of 2-Ethyl-1-butanol, fostering a secure research environment and upholding their commitment to environmental stewardship. Always consult your institution's specific safety protocols and your chemical's Safety Data Sheet (SDS) for the most accurate and detailed information.

References

• 1. godavaribiorefineries.com [godavaribiorefineries.com]
• 2. fishersci.com [fishersci.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. 2-Ethyl-1-butanol | C6H14O | CID 7358 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 7. ehrs.upenn.edu [ehrs.upenn.edu]
• 8. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]

Personal protective equipment for handling 2-Ethyl-1-butanol

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of 2-Ethyl-1-butanol in a laboratory setting. It is intended for researchers, scientists, and drug development professionals to ensure safe and compliant use of this chemical.

Hazard Identification and Personal Protective Equipment (PPE)

2-Ethyl-1-butanol is a flammable liquid and vapor that is harmful if swallowed or in contact with skin.[1][2][3] It can cause skin and eye irritation.[4] Adherence to proper PPE protocols is mandatory to minimize exposure and ensure personal safety.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling 2-Ethyl-1-butanol

Protection Type	Specification	Rationale
Eye Protection	Safety glasses with side-shields or goggles. A face shield is recommended when handling larger quantities or when there is a splash hazard.[2]	Protects against splashes and vapors that can cause severe eye irritation.[4]
Skin Protection	Chemically resistant gloves. Chloroprene gloves (0.65 mm) have a breakthrough time of over 240 minutes.[1] Always inspect gloves before use.	Prevents skin contact, as the substance is harmful and can be absorbed through the skin.[2][4]
Body Protection	Flame-retardant and antistatic protective clothing or a lab coat.[1][5]	Protects against accidental skin contact and provides protection from the chemical's flammability.[3]
Respiratory	Use in a well-ventilated area. If ventilation is inadequate or for spill cleanup, use a respirator with an organic vapor filter (Type A).[3]	Prevents inhalation of harmful vapors.[2]

Physicochemical Data

Understanding the properties of 2-Ethyl-1-butanol is crucial for safe handling and storage.

Table 2: Physicochemical Properties of 2-Ethyl-1-butanol

Property	Value
Flash Point	58 °C (136.4 °F) - closed cup
Boiling Point	146 °C (294.8 °F)[2]
Melting Point	-15 °C (5 °F)[2]
Density	0.83 g/mL at 25 °C
Lower Explosive Limit (LEL)	1.9%[6]
Upper Explosive Limit (UEL)	8.8%[6]
Autoignition Temperature	304.4 °C (580 °F)[6]

Operational Plan: Safe Handling and Storage

Follow these steps to ensure the safe handling and storage of 2-Ethyl-1-butanol in the laboratory.

Step 1: Preparation and Engineering Controls

• Work in a well-ventilated area, preferably within a chemical fume hood.

• Ensure that an eyewash station and safety shower are readily accessible.

• Remove all potential ignition sources from the handling area, such as open flames, sparks, and hot surfaces.[2][7]

• Use explosion-proof electrical and ventilating equipment.[1][3]

Step 2: Handling the Chemical

• Don the appropriate PPE as specified in Table 1.

• Ground and bond containers when transferring the liquid to prevent static discharge.[1][5]

• Use only non-sparking tools.[3][6]

• Avoid contact with skin and eyes, and prevent inhalation of vapors.[2]

• Do not eat, drink, or smoke in the area where the chemical is handled.[1][3]

Step 3: Storage

• Store in a cool, dry, and well-ventilated place away from direct sunlight and heat.[1][2]

• Keep the container tightly closed.[2][3] Opened containers must be carefully resealed and kept upright to prevent leakage.[2]

• Store away from incompatible materials such as strong oxidizing agents, strong acids, and isocyanates.[1][4]

Emergency Plan: Spill Response Protocol

In the event of a spill, a prompt and safe response is critical. The procedure below outlines the steps for managing a minor flammable liquid spill. A major spill requires evacuation and emergency personnel assistance.[8]

Step-by-Step Spill Cleanup:

• Eliminate Ignition Sources: Immediately turn off all flames, hot plates, and spark-producing equipment.[7][8]

• Alert Personnel: Inform others in the immediate area of the spill.

• Ventilate the Area: Increase ventilation by opening a fume hood sash.

• Don PPE: Wear the appropriate PPE, including respiratory protection if vapors are significant.

• Contain the Spill: Use a non-combustible absorbent material like sand, earth, or vermiculite (B1170534) to dike the spill.[3][5][6] Do not use paper towels, as this can increase the rate of evaporation.[8]

• Absorb and Collect: Cover the spill with the absorbent material, working from the outside in. Use non-sparking tools to collect the absorbed material.[6][8]

• Package Waste: Place the contaminated absorbent material and any contaminated PPE into a suitable, labeled, and sealed container for hazardous waste disposal.

• Decontaminate: Clean the spill area with soap and water.

• Report: Report the incident to the appropriate laboratory or institutional safety officer.

Caption: Workflow for managing a 2-Ethyl-1-butanol spill.

Disposal Plan

Chemical waste must be managed in accordance with local, regional, and national regulations.[3]

Step-by-Step Disposal Procedure:

• Waste Collection: Collect waste 2-Ethyl-1-butanol and any contaminated materials (e.g., absorbent from a spill) in a designated, properly labeled, and sealed hazardous waste container.

• Labeling: Ensure the waste container is clearly labeled with "Hazardous Waste," the full chemical name "2-Ethyl-1-butanol," and the associated hazards (Flammable, Harmful).

• Storage Pending Disposal: Store the waste container in a designated, well-ventilated, and secure secondary containment area away from incompatible materials.

• Arrange for Pickup: Contact your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal company to arrange for pickup and proper disposal.[2]

• Disposal Method: The typical disposal method for this type of solvent is incineration by a licensed facility.[4] Do not dispose of 2-Ethyl-1-butanol down the drain.[1][2][5]

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. storamjabatankimiafakultisainsutm.wordpress.com [storamjabatankimiafakultisainsutm.wordpress.com]
• 3. fishersci.com [fishersci.com]
• 4. Page loading... [guidechem.com]
• 5. godavaribiorefineries.com [godavaribiorefineries.com]
• 6. 2-ETHYLBUTANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. 2-Ethyl-1-butanol | C6H14O | CID 7358 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. jk-sci.com [jk-sci.com]